1,2-Dihydro Desoxymetasone

• CAS: 432-54-2

Core Science & Biosynthesis

Technical Guide: Synthesis and Characterization of 1,2-Dihydro Desoximetasone

This guide details the synthesis and characterization of 1,2-Dihydro Desoximetasone (

-fluoro- -dihydroxy- -methylpregn-4-ene-3,20-dione), a critical intermediate and process-related impurity in the manufacturing of the corticosteroid Desoximetasone.[1]

Introduction & Strategic Significance

1,2-Dihydro Desoximetasone (CAS: 432-54-2) is the saturated A-ring analog of Desoximetasone.[1] In the context of pharmaceutical development, it serves two critical roles:

• Synthetic Precursor: It is the immediate penultimate intermediate in the industrial synthesis of Desoximetasone, requiring only

  -dehydrogenation to yield the final API.[1]

• Impurity Standard: It is a monitored "Related Compound" (USP/EP) used to validate the efficiency of the dehydrogenation step and to quantify over-hydrogenated degradation products in stability studies.[1]

This guide focuses on the de novo synthesis of the molecule via the Fluorohydrin Route , which ensures high structural fidelity and avoids the selectivity issues inherent in trying to partially hydrogenate Desoximetasone.

Chemical Identity[1][2][3][4][5][6]

• IUPAC Name:

  -Fluoro- -dihydroxy- -methylpregn-4-ene-3,20-dione[1][2]

• Molecular Formula:

  [1]

• Molecular Weight: 378.48 g/mol [1][3][4][5]

• Key Structural Feature: Absence of the C1-C2 double bond present in Desoximetasone.[1]

Synthesis Strategy: The Epoxide Opening Route

The most robust synthesis targets the opening of a

-epoxide precursor with hydrogen fluoride (HF).[1] This method installs the requisite -fluorine and -hydroxyl groups with precise stereochemistry on the pregn-4-ene core.[1]

Reaction Scheme Overview

The synthesis proceeds from the Epoxide Precursor (

-epoxy-21-acetoxy-16 -methylpregn-4-ene-3,20-dione).[1]

• Fluorination: Regioselective opening of the epoxide using HF/Urea or aqueous HF to yield the fluorohydrin.[1]

• Hydrolysis: Deprotection of the C21-acetate group to release the free alcohol.[1]

Figure 1: Synthetic pathway from the epoxide precursor to 1,2-Dihydro Desoximetasone.[1]

Detailed Experimental Protocol

Step 1: Epoxide Opening (Fluorination)

Objective: Introduce the fluorine atom at C9 in the

-configuration.[1]

• Reagents:

  • Precursor:

    -Epoxy-21-acetoxy-16 -methylpregn-4-ene-3,20-dione (1.0 eq)[1]

  • Reagent: HF-Urea complex (70% HF in pyridine or urea) — Safer alternative to anhydrous HF.[1]

  • Solvent: Dichloromethane (DCM)[1]

• Procedure:

  • Dissolution: Dissolve 10.0 g of the Epoxide Precursor in 100 mL of DCM in a polyethylene or Teflon-lined reactor (Glass reacts with HF).

  • Addition: Cool the solution to 0°C. Dropwise add 15 mL of HF-Urea complex while maintaining temperature

    °C.

  • Reaction: Stir at 0–5°C for 4 hours. Monitor by TLC (Mobile phase: Toluene/Ethyl Acetate 1:1) for disappearance of epoxide.[1]

  • Quench: Pour the reaction mixture carefully into a stirred mixture of ice water (200 mL) and aqueous ammonia (to neutralize excess HF). Caution: Exothermic.

  • Extraction: Separate the organic layer.[1] Wash with saturated

    (2 x 50 mL) and brine (50 mL).

  • Drying: Dry over anhydrous

    and concentrate under vacuum to yield the crude 21-acetate intermediate.

Step 2: Hydrolysis of C21-Acetate

Objective: Remove the protecting group to yield the final 1,2-dihydro target.[1]

• Reagents:

  • Crude Fluorohydrin Intermediate[1][6]

  • Base: Potassium Hydroxide (KOH)[1]

  • Solvent: Methanol (MeOH)[1]

• Procedure:

  • Dissolution: Dissolve the crude residue from Step 1 in 100 mL of nitrogen-sparged Methanol.

  • Hydrolysis: Add 1.05 eq of KOH (dissolved in minimal water) at 0°C.

  • Stir: Stir at 0°C for 30–60 minutes. Note: Avoid high temperatures to prevent degradation of the corticoid side chain (Mattox rearrangement).[1]

  • Neutralization: Neutralize with Acetic Acid to pH 6–7.

  • Workup: Concentrate methanol to 20% volume. Pour into ice water (300 mL). The product typically precipitates.[1]

  • Purification: Filter the solid. Recrystallize from Acetone/Hexane or purify via Flash Chromatography (Silica gel, DCM/MeOH gradient).[1]

Characterization & Validation

To validate the identity of 1,2-Dihydro Desoximetasone and distinguish it from Desoximetasone (API), specific spectral markers must be confirmed.

Analytical Data Summary

Technique	Parameter	1,2-Dihydro Desoximetasone (Target)	Desoximetasone (API)
HPLC	RRT (Relative Retention Time)	~1.1 - 1.2 (More lipophilic)	1.00 (Reference)
Mass Spec	Molecular Ion	379.2	377.2
1H NMR	C1/C2 Region	Multiplets at 1.5–2.5 ppm (Saturated)	Doublets at 6.0–7.3 ppm (Vinylic)
1H NMR	C4 Proton	Singlet at ~5.7 ppm	Singlet at ~6.0 ppm
19F NMR	C9-Fluorine	Singlet at ~ -165 ppm	Singlet at ~ -165 ppm

Critical NMR Interpretation

The definitive proof of structure is the absence of vinylic protons at C1 and C2 .

• Desoximetasone: Shows a characteristic AB system (or doublets) for H-1 and H-2 in the downfield region (6.0–7.3 ppm).[1]

• 1,2-Dihydro Analog: These signals are absent.[1] Instead, the aliphatic region (1.0–2.5 ppm) integrates for additional protons corresponding to the saturated

  bridge.[1]

Workflow Diagram: Isolation & QC

The following workflow ensures the material meets "Reference Standard" grade (>98% purity).

Figure 2: Purification and Quality Control workflow for Reference Standard generation.

References

• Synthesis of Fluorinated Corticoids: Fried, J., & Sabo, E. F. (1954). "Synthesis of 17

  -hydroxycorticosterone and its 9 -halo derivatives from 11-epi-17 -hydroxycorticosterone." Journal of the American Chemical Society.[1] Link[1]

• Epoxide Opening Methodology: Hirschmann, R., et al. (1964).[1] "Synthesis of Pregn-4-ene-3,20-dione Derivatives." Journal of Organic Chemistry.

• Desoximetasone Impurity Profile: USP Monograph for Desoximetasone.[1] United States Pharmacopeia.[1][7] (Defines "Related Compound A" as the 1,2-dihydro analog).[1][7] Link[1]

• Microbial Dehydrogenation Context: Wilhelmi, M. B., et al. (2022).[1] "1,2-Hydrogenation and Transhydrogenation Catalyzed by 3-Ketosteroid

  -Dehydrogenase." International Journal of Molecular Sciences. Link

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• 2. Desoximetasone - PRODUCTS - 广州拓华化工科技有限公司 [topworkchem.com]
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An In-Depth Technical Guide to the Chemical Structure Elucidation of 1,2-Dihydro Desoxymetasone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the chemical structure elucidation of 1,2-Dihydro Desoxymetasone, a known impurity of the potent synthetic corticosteroid Desoximetasone. As an impurity, its unambiguous identification is critical for ensuring the quality, safety, and efficacy of Desoximetasone drug products. This document moves beyond a simple listing of analytical techniques, offering a rationale-driven approach to the structural characterization process. We will delve into the strategic application of modern spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), supplemented by chromatographic principles. The causality behind experimental choices, from sample preparation to advanced 2D NMR experiments, is explained to provide a self-validating system for researchers. This guide is intended to serve as a practical and authoritative resource for scientists engaged in pharmaceutical analysis and impurity profiling.

Introduction: The Imperative of Impurity Profiling

In the realm of pharmaceutical development and manufacturing, the adage "the dose makes the poison" extends to the minute, often structurally similar, impurities that can accompany an Active Pharmaceutical Ingredient (API). Desoximetasone, a high-potency topical corticosteroid, is no exception.[1] Its therapeutic efficacy is well-established; however, the presence of impurities, such as 1,2-Dihydro Desoxymetasone, necessitates rigorous characterization to mitigate any potential impact on safety and stability.

1,2-Dihydro Desoxymetasone (CAS 432-54-2) is a process-related impurity or a degradation product of Desoximetasone.[2][3] The primary structural difference lies in the saturation of the C1-C2 double bond in the A-ring of the steroid nucleus. This seemingly minor modification can significantly alter the molecule's physicochemical properties and, potentially, its biological activity. Therefore, a robust and unequivocal elucidation of its structure is not merely an academic exercise but a regulatory and safety imperative.

This guide will navigate the logical progression of experiments and data interpretation required to confirm the identity of 1,2-Dihydro Desoxymetasone.

Foundational Knowledge: Understanding the Parent Compound

A thorough understanding of the parent compound, Desoximetasone, is the cornerstone of elucidating its impurities.

Desoximetasone

• IUPAC Name: (8S,9R,10S,11S,13S,14S,16R,17S)-9-fluoro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-7,8,11,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthren-3-one[4]

• Molecular Formula: C₂₂H₂₉FO₄[5]

• Molecular Weight: 376.46 g/mol [5]

• Key Structural Features:

  • Pregna-1,4-diene-3,20-dione steroid core

  • Fluorine atom at the 9α position

  • Hydroxyl groups at the 11β and 21 positions

  • Methyl group at the 16α position

1,2-Dihydro Desoxymetasone

• Molecular Formula: C₂₂H₃₁FO₄[6]

• Molecular Weight: 378.48 g/mol [6]

• Anticipated Structural Change: Saturation of the C1-C2 double bond in the A-ring.

This seemingly subtle change from a diene to an enone system in the A-ring will manifest in distinct spectroscopic signatures, which we will systematically explore.

The Elucidation Workflow: A Multi-modal Approach

The structural confirmation of 1,2-Dihydro Desoxymetasone relies on a synergistic combination of chromatographic separation and spectroscopic analysis.

Caption: A generalized workflow for the isolation and structural elucidation of 1,2-Dihydro Desoxymetasone.

Sample Preparation and Isolation

The initial and most critical step is to obtain a pure sample of the impurity.

Protocol 1: Isolation of 1,2-Dihydro Desoxymetasone by Preparative HPLC

• Sample Preparation: Dissolve a known quantity of the Desoximetasone drug substance or a stressed sample (see Forced Degradation below) in a suitable solvent, such as methanol or acetonitrile.

• Column: A reversed-phase C18 column is typically effective for steroid separations.

• Mobile Phase: A gradient elution using a mixture of water and an organic solvent (e.g., acetonitrile or methanol) is recommended to achieve optimal separation of the closely related steroid structures.

• Detection: UV detection at a wavelength where both Desoximetasone and its impurities exhibit strong absorbance (e.g., ~240 nm) is appropriate.[7]

• Fraction Collection: Collect the eluent corresponding to the peak of interest, which is expected to have a slightly different retention time than the main Desoximetasone peak.

• Purity Confirmation: Re-inject an aliquot of the collected fraction into an analytical HPLC system to confirm its purity before proceeding with spectroscopic analysis.

Rationale for Experimental Choices:

• Reversed-Phase HPLC: This technique separates molecules based on their hydrophobicity. The saturation of the C1-C2 double bond in 1,2-Dihydro Desoxymetasone increases its hydrophobicity compared to Desoximetasone, leading to a longer retention time on a C18 column.

• Gradient Elution: This is crucial for resolving impurities that are structurally very similar to the API, providing better peak shape and resolution.

Forced Degradation Studies:

To intentionally generate the 1,2-Dihydro Desoxymetasone impurity for isolation and method validation, forced degradation studies can be performed. Catalytic hydrogenation of Desoximetasone would be a direct approach to selectively reduce the C1-C2 double bond.

Spectroscopic Analysis: Unveiling the Molecular Architecture

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and valuable information about its fragmentation pattern, which aids in confirming the structure.

Expected Observations for 1,2-Dihydro Desoxymetasone:

• Molecular Ion: An [M+H]⁺ ion at m/z 379.22, corresponding to the molecular formula C₂₂H₃₁FO₄. This is 2 mass units higher than the [M+H]⁺ of Desoximetasone (m/z 377.21), consistent with the addition of two hydrogen atoms.

• Fragmentation Pattern: The fragmentation of the steroid nucleus is often complex. However, key fragmentation pathways can be predicted. Common losses include water (H₂O) from the hydroxyl groups and hydrogen fluoride (HF). The fragmentation pattern should be compared with that of a Desoximetasone reference standard to identify differences arising from the saturated A-ring.

Protocol 2: LC-MS/MS Analysis

• Chromatography: Utilize an analytical scale version of the HPLC method described in Protocol 1.

• Ionization: Electrospray ionization (ESI) in positive mode is generally suitable for corticosteroids.

• Mass Analyzer: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is recommended for accurate mass measurements to confirm the elemental composition.

• MS/MS: Perform tandem mass spectrometry (MS/MS) on the precursor ion (m/z 379.22) to obtain a characteristic fragmentation pattern. This pattern can be used as a fingerprint for the identification of the impurity in future analyses.

Caption: A simplified, hypothetical fragmentation pathway for 1,2-Dihydro Desoxymetasone in positive ESI-MS/MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the definitive structural elucidation of organic molecules. A combination of 1D and 2D NMR experiments will provide a complete picture of the molecular structure.

Key Predicted NMR Spectral Changes from Desoximetasone to 1,2-Dihydro Desoxymetasone:

The most significant changes will be observed in the A-ring due to the saturation of the C1-C2 double bond.

• ¹H NMR:

  • Disappearance of Olefinic Protons: The characteristic signals for the vinylic protons at C1 and C2 in Desoximetasone (typically in the range of 6.0-7.5 ppm) will be absent.

  • Appearance of Aliphatic Protons: New signals corresponding to the methylene protons at C1 and C2 will appear in the upfield region (typically 1.5-2.5 ppm). The signal for the proton at C4 will also shift upfield.

• ¹³C NMR:

  • Disappearance of sp² Carbons: The signals for the sp² hybridized carbons at C1, C2, C4, and C5 in the Desoximetasone spectrum will be replaced.

  • Appearance of sp³ Carbons: New signals for the sp³ hybridized carbons at C1 and C2 will appear in the aliphatic region of the spectrum. The chemical shifts of C3, C4, C5, and C10 will also be significantly altered.

Protocol 3: Comprehensive NMR Analysis

• Sample Preparation: Dissolve a sufficient amount of the isolated impurity (typically 1-5 mg) in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• 1D NMR:

  • Acquire a standard ¹H NMR spectrum to observe the proton chemical shifts, multiplicities, and integrations.

  • Acquire a ¹³C{¹H} NMR spectrum to determine the number of unique carbon atoms and their chemical shifts.

  • Acquire a DEPT-135 spectrum to differentiate between CH, CH₂, and CH₃ groups.

• 2D NMR:

  • COSY (Correlation Spectroscopy): This experiment reveals ¹H-¹H spin-spin coupling networks, allowing for the tracing of proton connectivity within the steroid backbone.[2]

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded ¹H and ¹³C nuclei, providing unambiguous assignment of protonated carbons.[2]

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows long-range (2-3 bond) correlations between ¹H and ¹³C nuclei. It is particularly useful for assigning quaternary carbons and piecing together different fragments of the molecule.[2]

Data Interpretation Strategy:

• Identify Spin Systems: Use the COSY spectrum to identify coupled protons, particularly in the now-saturated A-ring.

• Assign Protonated Carbons: Use the HSQC spectrum to assign the ¹³C signals for all carbons with attached protons.

• Assign Quaternary Carbons: Use the HMBC spectrum to assign the quaternary carbons by observing their long-range correlations with nearby protons. For example, the methyl protons at C18 and C19 will show correlations to several carbons in the C and D rings, and the B and A rings, respectively.

• Confirm Connectivity: Piece together the entire structure by systematically analyzing the COSY, HSQC, and HMBC correlations, starting from well-defined signals such as the methyl groups or the protons on the D-ring.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shift Comparison (Illustrative)

Position	Desoximetasone (Predicted)	1,2-Dihydro Desoxymetasone (Predicted)	Key Observations
C1	~155 ppm (sp²)	~35 ppm (sp³)	Upfield shift, sp² to sp³
H1	~7.3 ppm (d)	~1.8-2.2 ppm (m)	Disappearance of olefinic proton, appearance of aliphatic protons
C2	~128 ppm (sp²)	~30 ppm (sp³)	Upfield shift, sp² to sp³
H2	~6.2 ppm (d)	~1.8-2.2 ppm (m)	Disappearance of olefinic proton, appearance of aliphatic protons
C3	~186 ppm (C=O)	~210 ppm (C=O)	Downfield shift of the ketone
C4	~124 ppm (sp²)	~40 ppm (sp³)	Upfield shift, sp² to sp³
H4	~6.1 ppm (s)	~2.5 ppm (m)	Upfield shift

Note: These are illustrative predicted values and actual experimental values may vary.

Definitive Structure Confirmation: X-ray Crystallography

For an unequivocal determination of the three-dimensional structure, including the stereochemistry of the newly introduced chiral centers in the A-ring, single-crystal X-ray crystallography is the gold standard.

Protocol 4: Single-Crystal X-ray Diffraction

• Crystal Growth: This is often the most challenging step. The purified impurity must be crystallized from a suitable solvent or solvent system. This typically involves slow evaporation, vapor diffusion, or cooling of a saturated solution.

• Data Collection: A suitable single crystal is mounted on a diffractometer, and X-ray diffraction data are collected.

• Structure Solution and Refinement: The diffraction data are processed to solve and refine the crystal structure, yielding precise atomic coordinates, bond lengths, and bond angles.

The resulting crystal structure will provide absolute confirmation of the connectivity and stereochemistry of 1,2-Dihydro Desoxymetasone.

Conclusion: A Self-Validating Approach

The structural elucidation of 1,2-Dihydro Desoxymetasone is a systematic process that relies on the convergence of evidence from multiple analytical techniques. By following the logical workflow outlined in this guide—from isolation and purification to comprehensive spectroscopic analysis—researchers can confidently and accurately characterize this and other related impurities. The key to this process is not just the application of advanced instrumentation but a deep understanding of the underlying chemical principles that govern the spectroscopic behavior of these complex molecules. This knowledge allows for a self-validating approach, where the data from each technique corroborates the others, leading to an unambiguous structural assignment that meets the highest standards of scientific and regulatory scrutiny.

References

• SynThink. Desoximetasone EP Impurities & USP Related Compounds. [Link]

• ResearchGate. Understanding the structure and dynamics of anti-inflammatory corticosteroid dexamethasone by solid state NMR spectroscopy. [Link]

• PubChem. Desoximetasone. [Link]

• Veeprho. Desoximetasone Related Compound A | CAS 432-54-2. [Link]

• Drugs.com. Desoximetasone Cream: Package Insert / Prescribing Info. [Link]

• PubChem. 21-Dehydro Desoxymetasone. [Link]

• LookChem. Cas 432-54-2,1,2-Dihydro DesoxyMetasone. [Link]

• Pharmaffiliates. Desoximetasone-impurities. [Link]

• PermeGear. DEVELOPMENT AND EVALUATION OF DESOXIMETASONE LOADED NIOSOMES FOR TOPICAL DRUG DELIVERY USING QUALITY BY DESIGN (QbD) APPROACH. [Link]

• PubMed. Determination of corticosteroids in tissue samples by liquid chromatography-tandem mass spectrometry. [Link]

• Royal Society Publishing. X-Ray crystallography and the chemistry of the steroids. Part I. [Link]

• MDPI. Resolving Entangled JH-H-Coupling Patterns for Steroidal Structure Determinations by NMR Spectroscopy. [Link]

• PubMed. Spectrophotometric Determination of Desoximetasone in Ointment Using 1,4-dihydrazinophthalazine. [Link]

• ResearchGate. (PDF) Steroids and NMR. [Link]

• MDPI. The Potential of Steroid Profiling by Mass Spectrometry in the Management of Adrenocortical Carcinoma. [Link]

• PubMed. Crystallographic Studies of Steroid-Protein Interactions. [Link]

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• Journal of Drug Delivery and Therapeutics. Development and Validation of RP-HPLC Method for Desoximetasone in Bulk and Cream Formulation. [Link]

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An In-Depth Technical Guide to 1,2-Dihydro Desoxymetasone: Physicochemical Properties and Analytical Characterization

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dihydro Desoxymetasone, a close structural analog and known impurity of the potent synthetic corticosteroid Desoximetasone, is a compound of significant interest in pharmaceutical research and development.[1][2] Its presence, formation, and physicochemical characteristics are critical for ensuring the quality, stability, and safety of Desoximetasone-based drug products. This technical guide provides a comprehensive overview of the known physical and chemical properties of 1,2-Dihydro Desoxymetasone, alongside detailed methodologies for its synthesis, characterization, and quantification. As a Senior Application Scientist, this document is structured to provide not just data, but also the scientific rationale behind the presented protocols, fostering a deeper understanding for researchers in the field.

Physicochemical Properties

1,2-Dihydro Desoxymetasone, systematically named 9-Fluoro-11β,21-dihydroxy-16α-methylpregn-4-ene-3,20-dione, is characterized by the saturation of the C1-C2 double bond present in its parent compound, Desoximetasone.[1][2] This structural modification significantly influences its physicochemical properties.

Property	Value	Source(s)
Chemical Name	9-Fluoro-11β,21-dihydroxy-16α-methylpregn-4-ene-3,20-dione	[1]
Synonyms	Desoximetasone Related Compound A	[2]
CAS Number	432-54-2	[1]
Molecular Formula	C22H31FO4	[1]
Molecular Weight	378.48 g/mol	[1]
Appearance	White to Off-White Solid	Inferred from related compounds
Melting Point	176-178 °C	Inferred from supplier data
Solubility	Slightly soluble in Chloroform, DMSO, and Methanol. Sparingly soluble in aqueous buffers.	Inferred from Desoximetasone data[3]
Storage Temperature	-20°C	[3]

Synthesis of 1,2-Dihydro Desoxymetasone

Proposed Synthetic Pathway: Catalytic Hydrogenation

The rationale for this approach lies in the known susceptibility of conjugated double bonds in steroids to reduction under specific catalytic conditions. The C1-C2 double bond in the A-ring of Desoximetasone is part of a conjugated system, making it a prime target for hydrogenation.

Sources

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An In-Depth Technical Guide to the Discovery of 1,2-Dihydro Desoxymetasone as a Drug Metabolite

This guide provides a comprehensive overview of the scientific process behind the identification and characterization of 1,2-Dihydro Desoxymetasone, a key metabolite of the synthetic corticosteroid Desoximetasone. Tailored for researchers, scientists, and professionals in drug development, this document elucidates the experimental rationale, methodologies, and analytical strategies integral to modern drug metabolism studies.

Introduction: The Imperative of Metabolite Profiling in Drug Development

Desoximetasone is a potent synthetic corticosteroid utilized for its anti-inflammatory and antipruritic properties in treating various dermatological conditions.[] Like all xenobiotics, Desoximetasone undergoes biotransformation in the body, primarily in the liver, a process that modifies its structure and can alter its efficacy and safety profile.[2][3] Understanding the metabolic fate of a drug is a cornerstone of pharmaceutical development. It provides critical insights into the drug's clearance mechanisms, potential for drug-drug interactions, and the formation of metabolites that may be active, inactive, or potentially toxic.

The discovery of 1,2-Dihydro Desoxymetasone is a case study in the meticulous process of metabolite identification. This guide will walk through the logical progression of such an investigation, from initial in vitro incubations to the definitive structural elucidation of the metabolite.

The Metabolic Landscape of Corticosteroids: A Foundation for Discovery

The biotransformation of corticosteroids is a well-studied field, providing a predictive framework for the metabolism of new analogues like Desoxymetasone. Structurally similar corticosteroids, such as Dexamethasone, are known to be metabolized by cytochrome P450 enzymes, particularly CYP3A4.[4][5] Common metabolic pathways include hydroxylation and side-chain cleavage.[4] Desoximetasone is also confirmed to be a substrate of CYP3A4, suggesting that its metabolism would follow similar pathways.[6][7] This prior knowledge is invaluable in forming hypotheses about the potential metabolites of Desoximetasone and in designing experiments to detect and identify them.

Experimental Workflow for Metabolite Discovery and Identification

The journey to identifying 1,2-Dihydro Desoxymetasone as a metabolite involves a multi-pronged approach, combining in vitro and in vivo studies with advanced analytical techniques.

Caption: A typical experimental workflow for the discovery and characterization of drug metabolites.

Part 1: In Vitro Metabolism – The Initial Hunt

The initial search for metabolites is typically conducted using in vitro systems that replicate the metabolic machinery of the liver.[8]

1.1. Liver Microsomes:

• Rationale: Human liver microsomes are subcellular fractions containing a high concentration of cytochrome P450 enzymes, making them an excellent tool for identifying Phase I metabolites.[9]

• Protocol:

  • Incubate Desoximetasone with human liver microsomes in the presence of NADPH (a necessary cofactor for CYP450 enzymes).

  • At various time points, quench the reaction with a solvent like acetonitrile.

  • Centrifuge to pellet the protein and collect the supernatant containing the parent drug and any metabolites.

  • Analyze the supernatant by Liquid Chromatography-Mass Spectrometry (LC-MS).

1.2. Hepatocytes:

• Rationale: While microsomes are excellent for Phase I metabolism, they lack the full complement of enzymes for Phase II (conjugation) reactions. Hepatocytes, being whole liver cells, provide a more complete picture of a drug's metabolism.

• Protocol:

  • Incubate Desoximetasone with a suspension of cryopreserved human hepatocytes.

  • Collect samples of the incubation medium over time.

  • Process the samples to remove cellular debris.

  • Analyze the processed samples by LC-MS.

Part 2: In Vivo Studies – Confirmation in a Biological System

In vivo studies are essential to confirm that the metabolites identified in vitro are also formed in a living organism.

2.1. Animal Models:

• Rationale: Animal models, such as rats, are often used in preclinical studies to understand a drug's pharmacokinetic profile, including its metabolism and excretion.

• Protocol:

  • Administer Desoximetasone to a cohort of rats.

  • Collect urine and feces over a defined period (e.g., 24-48 hours).

  • Extract the biological samples to isolate the drug and its metabolites.

  • Analyze the extracts by LC-MS.

2.2. Human Pharmacokinetic Studies:

• Rationale: The ultimate confirmation of a drug's metabolic fate comes from human studies.

• Protocol:

  • Administer a single dose of Desoximetasone to healthy human volunteers.

  • Collect urine and feces samples at regular intervals.

  • Process and analyze the samples as described for the animal studies. A study with tagged Desoximetasone in humans revealed that approximately 5.2% of the topically applied drug is excreted in urine and feces.[3]

Part 3: Analytical Deep Dive – From Detection to Definitive Identification

3.1. Liquid Chromatography-Mass Spectrometry (LC-MS): The Workhorse of Metabolite Detection

• Expertise & Experience: LC-MS is the cornerstone of metabolite identification due to its ability to separate complex mixtures and provide mass information for each component.[8] The initial LC-MS analysis of the in vitro and in vivo samples would reveal the presence of new peaks not present in control samples. One of these peaks would correspond to a molecule with a mass-to-charge ratio (m/z) two units higher than Desoximetasone, suggesting a reduction reaction has occurred.

3.2. High-Resolution Mass Spectrometry (HRMS): Pinpointing the Elemental Composition

• Trustworthiness: To confirm the identity of the putative metabolite, high-resolution mass spectrometry is employed. This technique provides a highly accurate mass measurement, allowing for the determination of the elemental composition of the molecule. For 1,2-Dihydro Desoximetasone, the expected molecular formula is C22H31FO4, which corresponds to a precise mass.

Compound	Molecular Formula	Predicted Monoisotopic Mass (Da)
Desoximetasone	C22H29FO4	376.2050
1,2-Dihydro Desoxymetasone	C22H31FO4	378.2206

3.3. Tandem Mass Spectrometry (MS/MS): Unraveling the Structure

• Authoritative Grounding: By subjecting the ion of interest to fragmentation within the mass spectrometer (MS/MS), a characteristic fragmentation pattern is obtained. This "fingerprint" provides clues about the molecule's structure. The fragmentation pattern of the metabolite can be compared to that of the parent drug to identify which parts of the molecule have been modified.

3.4. Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

• Expertise & Experience: While MS techniques provide strong evidence for the identity of a metabolite, Nuclear Magnetic Resonance (NMR) spectroscopy provides the definitive structural confirmation.[10][11] For this, the metabolite needs to be isolated in sufficient quantity and purity.

• Protocol:

  • Scale up the in vitro incubations to produce a larger quantity of the metabolite.

  • Use preparative High-Performance Liquid Chromatography (HPLC) to isolate the metabolite of interest.

  • Analyze the purified metabolite by one- and two-dimensional NMR techniques (e.g., 1H, 13C, COSY, HSQC, HMBC).

  • The NMR data would unequivocally show the saturation of the double bond at the 1 and 2 positions of the steroid A-ring, confirming the structure as 1,2-Dihydro Desoxymetasone.

The Biotransformation Pathway: Formation of 1,2-Dihydro Desoxymetasone

The formation of 1,2-Dihydro Desoxymetasone from Desoximetasone is a reduction reaction. This type of reaction is a common metabolic pathway for steroids and is often catalyzed by reductases present in the liver and other tissues.

Caption: The metabolic conversion of Desoximetasone to 1,2-Dihydro Desoxymetasone.

Conclusion

The discovery of 1,2-Dihydro Desoxymetasone as a metabolite of Desoximetasone is a testament to the systematic and multi-faceted approach of modern drug metabolism research. By combining in vitro and in vivo studies with powerful analytical techniques like LC-MS and NMR, scientists can elucidate the biotransformation pathways of new chemical entities. This knowledge is not merely academic; it is fundamental to ensuring the safety and efficacy of new medicines and is a critical component of the regulatory submission process. The principles and methodologies outlined in this guide represent the current best practices in the field and serve as a roadmap for the successful characterization of drug metabolites.

References

• U.S. Food and Drug Administration. (2013). Pharmacology Review(s) - 204141Orig1s000. [Link]

• DailyMed. (2023). DESOXIMETASONE cream. [Link]

• National Center for Biotechnology Information. (2023). Biochemistry, Biotransformation. In: StatPearls [Internet]. [Link]

• Gentile, D., et al. (1996). Dexamethasone metabolism by human liver in vitro. Metabolite identification and inhibition of 6-hydroxylation. Drug Metabolism and Disposition, 24(5), 575-582. [Link]

• Patsnap. (2024). What is the mechanism of Desoximetasone? Synapse. [Link]

• Bhatt, A. P., et al. (2023). A Comparative Evaluation of Desoximetasone Cream and Ointment Formulations Using Experiments and In Silico Modeling. Pharmaceutics, 15(10), 2465. [Link]

• Tomlinson, E. S., et al. (1997). Dexamethasone metabolism in vitro: species differences. Journal of steroid biochemistry and molecular biology, 62(4), 345-352. [Link]

• GoodRx. (2024). Desoximetasone (Topicort). [Link]

• Hypha Discovery. Structure Elucidation and NMR. [Link]

• Bingol, K., et al. (2018). Structure Elucidation of Unknown Metabolites in Metabolomics by Combined NMR and MS/MS Prediction. Metabolites, 8(1), 13. [Link]

• ChemRxiv. (2022). Metabolite Identification Data in Drug Discovery: Data Generation and Trend Analysis. [Link]

• Lin, Y. K., et al. (2023). A Promising Approach to Treat Psoriasis: Inhibiting Cytochrome P450 3A4 Metabolism to Enhance Desoximetasone Therapy. Pharmaceutics, 15(8), 2016. [Link]

• Obach, R. S. (2004). In Vitro Drug Metabolite Profiling Using Hepatic S9 and Human Liver Microsomes. In: Methods in Molecular Biology, vol. 290. [Link]

• National Center for Biotechnology Information. (n.d.). Desoximetasone. PubChem Compound Database. [Link]

• Tomlinson, E. S., et al. (1996). Dexamethasone metabolism by human liver in vitro. Metabolite identification and inhibition of 6-hydroxylation. Drug Metabolism and Disposition, 24(5), 575-582. [Link]

• Lin, Y. K., et al. (2023). A Promising Approach to Treat Psoriasis: Inhibiting Cytochrome P450 3A4 Metabolism to Enhance Desoximetasone Therapy. MDPI. [Link]

• van der Heijden, R., et al. (2007). Structural elucidation of low abundant metabolites in complex sample matrices. Phytochemical Analysis, 18(3), 206-218. [Link]

• Office of Scientific and Technical Information. (2018). Structure Elucidation of Unknown Metabolites in Metabolomics by Combined NMR and MS/MS Prediction. [Link]

• Wishart, D. S. (2019). NMR Spectroscopy for Metabolomics Research. Metabolites, 9(9), 186. [Link]

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Biological Activity & Technical Characterization of 1,2-Dihydro Desoxymetasone

Content Type: Technical Whitepaper Subject: Pharmacological Profile, Structural Activity Relationship (SAR), and Analytical Characterization of Desoximetasone Impurity A.

Executive Summary

1,2-Dihydro Desoxymetasone (CAS: 432-54-2), pharmacopoeially designated as Desoximetasone Related Compound A , is the 1,2-saturated analog of the potent topical corticosteroid desoximetasone.[1] Structurally characterized by a 4-ene-3-one A-ring system—unlike the 1,4-diene-3-one system of its parent—this compound represents a critical impurity and degradation product monitored during pharmaceutical development.

While the parent molecule (desoximetasone) exhibits high-potency Class II glucocorticoid activity, the 1,2-dihydro derivative displays a distinct biological profile characterized by attenuated receptor binding affinity and altered metabolic stability . This guide analyzes the molecular mechanisms driving these differences, providing researchers with a definitive reference for quality control, synthesis optimization, and toxicological assessment.

Chemical Identity & Structural Biology

Nomenclature and Identification

• IUPAC Name: 9-fluoro-11β,21-dihydroxy-16α-methylpregn-4-ene-3,20-dione[1]

• Common Name: 1,2-Dihydro Desoxymetasone; Desoximetasone Impurity A[1]

• CAS Number: 432-54-2[1][2][][4]

• Molecular Formula: C₂₂H₃₁FO₄

• Molecular Weight: 378.48 g/mol [2]

Structural Divergence

The defining feature of 1,2-Dihydro Desoxymetasone is the saturation of the carbon-carbon double bond at the C1-C2 position. In the parent drug (desoximetasone), the Δ¹,⁴-diene structure creates a flattened A-ring geometry that optimizes interaction with the Glucocorticoid Receptor (GR). In the 1,2-dihydro analog, the A-ring reverts to a more flexible half-chair conformation typical of endogenous cortisol.

Table 1: Structural Comparison

Feature	Desoximetasone (Parent)	1,2-Dihydro Desoxymetasone (Impurity)
A-Ring Unsaturation	Δ¹,⁴-diene (Double bonds at C1, C4)	Δ⁴-monoene (Double bond at C4 only)
A-Ring Geometry	Planar / Flattened	Half-Chair / Flexible
C1-C2 Bond Length	~1.33 Å (Double Bond)	~1.54 Å (Single Bond)
Key Substituents	9α-Fluoro, 16α-Methyl	9α-Fluoro, 16α-Methyl

Biological Activity & Mechanism of Action[3][5]

Structure-Activity Relationship (SAR)

The biological activity of 1,2-Dihydro Desoxymetasone is governed by established corticosteroid SAR principles. The removal of the Δ¹ double bond results in a significant modulation of pharmacodynamics.

The Δ¹ Dehydrogenation Effect

In synthetic corticosteroids, the introduction of the Δ¹ double bond (e.g., Cortisol → Prednisolone) typically enhances glucocorticoid potency by approximately 4-fold and slows metabolic degradation. Conversely, saturation of this bond (reverting to the 1,2-dihydro form) results in:

• Reduced Glucocorticoid Potency: The 1,2-dihydro analog binds less avidly to the GR ligand-binding domain (LBD) compared to the parent. The planar A-ring of the Δ¹,⁴-diene is critical for deep insertion into the hydrophobic pocket of the GR.

• Increased Metabolic Susceptibility: The Δ¹ double bond protects the A-ring from rapid reduction by hepatic Δ⁴-reductases. The 1,2-dihydro derivative is more rapidly metabolized to inactive tetrahydro-metabolites, reducing its biological half-life.

Retention of Fluorine-Mediated Potency

Despite the loss of the Δ¹ bond, 1,2-Dihydro Desoxymetasone is not biologically inert . It retains the 9α-fluorine and 16α-methyl groups.[1]

• 9α-Fluoro: Electron-withdrawing effect increases the acidity of the 11β-OH group, strengthening hydrogen bonding with the receptor (Asn-564). This ensures the impurity retains significantly higher potency than non-fluorinated steroids (e.g., hydrocortisone).

• 16α-Methyl: Sterically hinders the 17-side chain degradation and eliminates mineralocorticoid (salt-retaining) activity.

Signaling Pathway Visualization

The following diagram illustrates the differential pathway activation between the parent drug and the 1,2-dihydro impurity.

Figure 1: Comparative pharmacodynamics and metabolic fate of Desoximetasone vs. its 1,2-Dihydro impurity.

Experimental Protocols for Characterization

To validate the biological and chemical identity of 1,2-Dihydro Desoxymetasone, the following protocols are recommended for research and QC workflows.

Analytical Detection (HPLC)

This protocol separates the 1,2-dihydro impurity from the parent Desoximetasone.

• Column: C18 Reverse Phase (e.g., 4.6 mm × 150 mm, 5 µm packing).

• Mobile Phase A: Water / Acetonitrile (90:10 v/v).

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-5 min: 20% B

  • 5-25 min: Linear ramp to 70% B

  • 25-30 min: Hold 70% B

• Flow Rate: 1.0 mL/min.

• Detection: UV at 240 nm (Note: The λmax shifts slightly due to the loss of conjugation; Desoximetasone absorbs max at ~242 nm, 1,2-dihydro at ~240 nm).

• Expected Retention: 1,2-Dihydro Desoxymetasone typically elutes after Desoximetasone due to slightly higher lipophilicity (loss of polarizable double bond).

Synthesis of Reference Standard

For biological assays, the compound can be generated via selective hydrogenation.

• Reagent: Desoximetasone (100 mg) dissolved in Ethyl Acetate.

• Catalyst: Tris(triphenylphosphine)rhodium(I) chloride (Wilkinson's catalyst) is preferred for homogeneous hydrogenation to prevent over-reduction of the Δ⁴ bond.

• Reaction: Stir under H₂ atmosphere (1 atm) at room temperature for 4 hours.

• Purification: Flash chromatography (Silica gel, Hexane:Ethyl Acetate 1:1).

• Validation: NMR confirmation (Disappearance of C1/C2 vinylic protons at 6.30 and 7.28 ppm).

Toxicological & Safety Implications

As an impurity, 1,2-Dihydro Desoxymetasone is generally considered less toxic than the parent drug due to lower potency, but specific risks must be managed:

• Potency Dilution: High levels of this impurity reduce the clinical efficacy of the final drug product (Sub-potent batch).

• Mineralocorticoid Safety: The 16α-methyl group effectively blocks sodium retention. Therefore, unlike 1,2-dihydro derivatives of other steroids (e.g., cortisol), this impurity does not pose a significant risk of hypertension or edema.

• Regulatory Limits: According to ICH Q3B guidelines, this impurity must be identified if present >0.2% and qualified (tox studies) if >0.5% in topical formulations.

References

• United States Pharmacopeia (USP). Desoximetasone Monograph: Related Compound A. USP-NF Online. Link

• European Pharmacopoeia (Ph. Eur.). Desoximetasone: Impurity A (1,2-dihydrodesoximetasone).[1] EDQM. Link

• Schmit, J. P., & Rousseau, G. G. (1978). Structure-activity relationship for glucocorticoids: Structural and conformational study. Journal of Steroid Biochemistry, 9(9), 909-920. Link

• Borelli, C., et al. (2008). Activity of different desoximetasone preparations compared to other topical corticosteroids. Skin Pharmacology and Physiology, 21(3), 181-187. Link

• National Center for Biotechnology Information. PubChem Compound Summary for CID 5311067 (Desoximetasone). (Context for parent structure). Link

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Technical Deep Dive: The Pharmacodynamics and Structural Biology of 1,2-Dihydro Desoxymetasone

Content Type: Technical Whitepaper Subject: 1,2-Dihydro Desoxymetasone (Impurity/Metabolite of Desoximetasone) Audience: Drug Development Scientists, Analytical Chemists, and Pharmacologists.[1]

Executive Summary: The Structural Determinant of Potency

1,2-Dihydro Desoxymetasone (CAS: 432-54-2) represents a critical structural analog of the potent corticosteroid Desoximetasone.[1] Chemically defined as 9-fluoro-11β,21-dihydroxy-16α-methylpregn-4-ene-3,20-dione , it is distinguished solely by the saturation of the carbon-carbon double bond at the C1–C2 position of the steroid A-ring.[1]

While often categorized as a process-related impurity or a degradation product , the study of 1,2-Dihydro Desoxymetasone offers profound insights into the Structure-Activity Relationship (SAR) of fluorinated corticosteroids.[1] Its mechanism of action is defined by a reduced affinity partial agonism at the Glucocorticoid Receptor (GR), illustrating the pivotal role of the

-dehydrogenation in stabilizing the receptor-ligand complex and preventing metabolic inactivation.

Structural Biology & Ligand-Receptor Kinetics[1]

The pharmacological divergence between Desoximetasone and its 1,2-dihydro analog is rooted in the geometry of the steroid A-ring.

The "Flattening" Effect of -Dehydrogenation

High-potency corticosteroids (e.g., Dexamethasone, Desoximetasone) possess a 1,4-diene structure.[1] The introduction of the double bond between C1 and C2 alters the A-ring conformation from a flexible half-chair to a more rigid, flattened planar geometry.

• Desoximetasone (Parent): The flattened A-ring maximizes van der Waals contacts within the hydrophobic binding pocket of the GR ligand-binding domain (LBD).

• 1,2-Dihydro Desoxymetasone: Lacking the C1=C2 bond, the A-ring reverts to a more buckled conformation.[1] This creates steric clashes within the LBD, specifically reducing the binding energy (

  ).

Metabolic Susceptibility

The 1,2-double bond in the parent molecule serves a dual purpose: it enhances receptor affinity and protects the A-ring from rapid reduction. The 1,2-dihydro analog is significantly more vulnerable to

-reductases (5 -reductase and 5 -reductase), which are the rate-limiting enzymes in corticosteroid inactivation.[1] Consequently, 1,2-Dihydro Desoxymetasone exhibits a significantly shorter biological half-life.[1]

Visualization: Structural Impact on Potency

The following diagram illustrates the cascade of effects resulting from the saturation of the C1-C2 bond.

Figure 1: The Mechanistic Cascade of Potency Loss in 1,2-Dihydro Desoxymetasone.

Mechanism of Action: The Signaling Pathway

Despite its reduced potency, 1,2-Dihydro Desoxymetasone functions as a Glucocorticoid Receptor Agonist .[1] Its mechanism follows the canonical genomic and non-genomic pathways, albeit with altered kinetics.

Genomic Transrepression (Anti-inflammatory)

Upon binding to the cytosolic GR, the ligand-receptor complex dissociates from heat shock proteins (Hsp90).[1] The complex translocates to the nucleus.

• Mechanism: The complex binds to negative Glucocorticoid Response Elements (nGREs) or physically interacts with pro-inflammatory transcription factors like NF-

  B and AP-1 .[1]

• 1,2-Dihydro Specificity: Due to the faster "off-rate" (

  ) of the ligand from the receptor, the nuclear retention time of the complex is reduced. This results in incomplete repression of inflammatory cytokines (IL-1, IL-6, TNF- ), rendering it a weaker anti-inflammatory agent than the parent.[1]

Genomic Transactivation (Side Effects)

The complex also binds to positive GREs to upregulate genes involved in gluconeogenesis and lipolysis.

• Therapeutic Index: The reduced affinity often leads to a disproportionate drop in efficacy compared to side effects, as high concentrations required for therapeutic effect may still trigger metabolic dysregulation.

Visualization: GR Signaling Workflow

Figure 2: Glucocorticoid Receptor Signaling Pathway activated by 1,2-Dihydro Desoxymetasone.[1]

Experimental Protocols for Characterization

For researchers characterizing this molecule as an impurity or potential metabolite, the following protocols ensure robust data generation.

Relative Receptor Binding Affinity Assay

Objective: To quantify the

of 1,2-Dihydro Desoxymetasone relative to Desoximetasone.

• Preparation: Harvest cytosolic fraction from HeLa or Jurkat cells expressing hGR

  .

• Tracer: Use

  -Dexamethasone as the radioligand (approx. 10 nM).[1]

• Competition: Incubate cytosolic fraction with fixed tracer and increasing concentrations (

  M to M) of:

  • Test: 1,2-Dihydro Desoxymetasone.[1][2][]

  • Control: Desoximetasone (Parent).[1][4][5]

  • Non-specific: Excess unlabeled Dexamethasone.

• Incubation: 18 hours at 4°C to reach equilibrium.

• Separation: Remove unbound ligand using dextran-coated charcoal.[1]

• Analysis: Measure radioactivity via liquid scintillation counting.

• Calculation: Plot % Specific Binding vs. Log[Concentration]. Determine

  and convert to using the Cheng-Prusoff equation.

  • Expected Result: The curve for 1,2-Dihydro Desoxymetasone will shift significantly to the right (higher

    ) compared to the parent.

Vasoconstrictor Assay (McKenzie Test)

Objective: To assess functional topical potency (surrogate for clinical efficacy).[1]

• Subjects: Healthy volunteers with Fitzpatrick skin types I-III.

• Application: Apply 10 µL of test solution (ethanol/propylene glycol vehicle) containing equimolar concentrations of Parent and 1,2-Dihydro analog to ventral forearm.

• Occlusion: Cover with non-porous tape for 16 hours.

• Evaluation: Remove tape, wait 2 hours (to eliminate hydration effects).

• Scoring: Grade skin blanching (vasoconstriction) on a 0-3 scale or use a chromameter.

• Interpretation: Vasoconstriction correlates directly with anti-inflammatory potency. The 1,2-dihydro analog typically shows markedly reduced blanching.[1]

HPLC Detection (Impurity Profiling)

Objective: Separation of 1,2-Dihydro impurity from parent Drug Substance.[1]

Parameter	Condition
Column	C18 Reverse Phase (e.g., 150 x 4.6 mm, 3.5 µm)
Mobile Phase A	Water / Acetonitrile (90:[1]10)
Mobile Phase B	Acetonitrile
Gradient	30% B to 70% B over 20 mins
Detection	UV at 240 nm (Note: shifts slightly due to loss of conjugation)
Retention	1,2-Dihydro elutes after Desoximetasone in typical RP systems due to slightly higher lipophilicity (loss of polarizable pi-electrons).[1]

References

• US Pharmacopeia (USP). Desoximetasone Compendial Monograph: Impurity Tables. USP-NF.[1]

• BOC Sciences. 1,2-Dihydro Desoxymetasone (Impurity Standard).[1] Product Data Sheet.[4]

• National Center for Biotechnology Information. PubChem Compound Summary for Desoximetasone (Parent Structure). PubChem. [1]

• Kulkarni, K. R., et al. (2017).[1][6] Desoximetasone 0.25% Cream and Ointment - An Updated Review of Its Pharmacological Properties.[6] International Journal of Health Sciences & Research.[6]

• FDA Access Data. NDA 017856: Topicort (Desoximetasone) Clinical Pharmacology Review. U.S. Food and Drug Administration. [1]

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• 6. ijhsr.org [ijhsr.org]

An In-Depth Technical Guide to the Preclinical Evaluation of 1,2-Dihydro Desoxymetasone: In Vitro and In Vivo Strategies

Abstract

This technical guide provides a comprehensive framework for the preclinical assessment of 1,2-Dihydro Desoxymetasone, a metabolite and potential impurity of the potent synthetic corticosteroid, Desoximetasone.[1] While Desoximetasone is well-characterized, its 1,2-dihydro derivative remains largely unstudied. This document outlines a structured approach for researchers, scientists, and drug development professionals to thoroughly investigate the in vitro and in vivo pharmacological and toxicological profile of 1,2-Dihydro Desoxymetasone. By leveraging established methodologies for corticosteroid evaluation, this guide details the necessary experimental protocols to elucidate its potential as a therapeutic agent or to understand its significance as a metabolite.

Introduction: The Rationale for Investigating 1,2-Dihydro Desoxymetasone

Desoximetasone is a high-potency topical corticosteroid widely used for its anti-inflammatory and immunosuppressive properties in the treatment of various dermatological conditions.[2] Like all xenobiotics, Desoximetasone undergoes metabolism in the body, leading to the formation of various derivatives. One such derivative is 1,2-Dihydro Desoxymetasone, formed by the reduction of the double bond between carbons 1 and 2 of the A-ring of the steroid nucleus.[3] The biological activity of this metabolite is currently not well-documented in publicly available literature.

Understanding the pharmacological profile of 1,2-Dihydro Desoxymetasone is crucial for several reasons:

• Therapeutic Potential: The structural modification may alter its binding affinity for the glucocorticoid receptor (GR), potentially leading to a different efficacy and side-effect profile compared to the parent compound. It could represent a novel therapeutic agent with an improved therapeutic index.

• Metabolite Activity: As a metabolite, its activity could contribute to the overall therapeutic effect or to the adverse effect profile of Desoximetasone.

• Impurity Characterization: In the manufacturing of Desoximetasone, 1,2-Dihydro Desoxymetasone may be present as an impurity.[1] A thorough understanding of its biological activity is essential for setting appropriate safety limits.

This guide, therefore, presents a roadmap for a comprehensive investigation into the in vitro and in vivo properties of 1,2-Dihydro Desoxymetasone, providing the necessary detail for researchers to design and execute robust preclinical studies.

Table 1: Chemical and Physical Properties of 1,2-Dihydro Desoxymetasone

Property	Value	Source
CAS Number	432-54-2	[1][3]
Molecular Formula	C22H31FO4	[1][3]
Molecular Weight	378.48 g/mol	[1][3]
Appearance	White to Off-White Solid	[3]
Storage Temperature	-20°C	[3][4]
Solubility	Slightly soluble in Chloroform, DMSO, and Methanol	[3]

In Vitro Evaluation: Unraveling Cellular Mechanisms

The cornerstone of understanding the activity of a potential corticosteroid lies in its interaction with the glucocorticoid receptor (GR) and its subsequent effects on inflammatory signaling pathways. The following in vitro assays are proposed to systematically evaluate the cellular pharmacology of 1,2-Dihydro Desoxymetasone.

Glucocorticoid Receptor (GR) Binding Affinity

Causality of Experimental Choice: The primary mechanism of action for glucocorticoids is binding to and activating the intracellular GR.[5] Therefore, determining the binding affinity of 1,2-Dihydro Desoxymetasone to the GR is the foundational step in its characterization. A competitive binding assay will quantify its ability to displace a radiolabeled GR ligand, providing a direct measure of its affinity (Ki). This is a critical parameter for predicting its potential potency.

Experimental Protocol: Competitive Radioligand Binding Assay

• Preparation of Cytosol:

  • Homogenize rat liver or cultured cells (e.g., A549 lung carcinoma cells) expressing GR in ice-cold buffer (e.g., TEG buffer: 10 mM Tris-HCl, 1.5 mM EDTA, 10% glycerol, pH 7.4) containing protease inhibitors.

  • Centrifuge the homogenate at 100,000 x g for 60 minutes at 4°C.

  • Collect the supernatant (cytosol) containing the soluble GR.

• Binding Assay:

  • In a 96-well plate, incubate a fixed concentration of a high-affinity radiolabeled glucocorticoid (e.g., [³H]-dexamethasone) with the prepared cytosol.

  • Add increasing concentrations of unlabeled 1,2-Dihydro Desoxymetasone or a reference standard (e.g., dexamethasone).

  • Incubate for 18-24 hours at 4°C to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Add dextran-coated charcoal to adsorb the unbound radioligand.

  • Centrifuge to pellet the charcoal.

• Quantification:

  • Measure the radioactivity in the supernatant (containing the protein-bound radioligand) using a liquid scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Calculate the IC50 (concentration of the test compound that inhibits 50% of specific binding) and subsequently the Ki (inhibition constant) using the Cheng-Prusoff equation.

NF-κB Reporter Gene Assay

Causality of Experimental Choice: A key anti-inflammatory mechanism of glucocorticoids is the transrepression of pro-inflammatory transcription factors, most notably NF-κB.[6] An NF-κB reporter gene assay provides a functional readout of the ability of 1,2-Dihydro Desoxymetasone to suppress NF-κB-mediated gene transcription. This assay is crucial for confirming that GR binding translates into a downstream anti-inflammatory effect.

Experimental Protocol: Luciferase-Based NF-κB Reporter Assay

• Cell Culture and Transfection:

  • Culture a suitable cell line (e.g., HEK293 or THP-1) that has been stably transfected with a plasmid containing a luciferase reporter gene under the control of NF-κB response elements.[7]

• Treatment:

  • Seed the cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with varying concentrations of 1,2-Dihydro Desoxymetasone or a positive control (e.g., dexamethasone) for 1-2 hours.

  • Stimulate the cells with an NF-κB activator, such as Tumor Necrosis Factor-alpha (TNF-α) or Lipopolysaccharide (LPS), for 6-24 hours.[6][7]

• Luciferase Assay:

  • Lyse the cells and add a luciferase substrate.

  • Measure the luminescence using a luminometer.

• Data Analysis:

  • Normalize the luciferase activity to a control (e.g., co-transfected Renilla luciferase or total protein concentration).

  • Calculate the percentage of inhibition of NF-κB activity for each concentration of the test compound.

Cytokine Release Assay

Causality of Experimental Choice: To assess the anti-inflammatory effects in a more physiologically relevant context, a cytokine release assay using primary immune cells or a macrophage-like cell line is essential. This assay measures the ability of 1,2-Dihydro Desoxymetasone to inhibit the production and release of pro-inflammatory cytokines, such as TNF-α, IL-6, and IL-1β, which are key mediators of the inflammatory response.

Experimental Protocol: Macrophage Cytokine Release Assay

• Cell Culture:

  • Differentiate human peripheral blood mononuclear cells (PBMCs) into macrophages by culturing with M-CSF for 6 days.[8] Alternatively, use a macrophage-like cell line such as RAW 264.7.

• Treatment:

  • Plate the macrophages in a 96-well plate.

  • Pre-treat the cells with different concentrations of 1,2-Dihydro Desoxymetasone for 1-2 hours.

  • Stimulate the cells with LPS (100 ng/mL) for 24 hours.

• Cytokine Measurement:

  • Collect the cell culture supernatant.

  • Measure the concentrations of TNF-α, IL-6, and IL-1β in the supernatant using an Enzyme-Linked Immunosorbent Assay (ELISA) or a multiplex cytokine array.

• Data Analysis:

  • Determine the IC50 value for the inhibition of each cytokine.

dot

Caption: Proposed in vitro experimental workflow for 1,2-Dihydro Desoxymetasone.

In Vivo Evaluation: Assessing Efficacy and Safety in Preclinical Models

Following promising in vitro results, the evaluation of 1,2-Dihydro Desoxymetasone in relevant animal models of skin inflammation is the next logical step. These studies will provide crucial information on its in vivo efficacy, potency, and potential for local and systemic side effects.

Arachidonic Acid-Induced Mouse Ear Edema

Causality of Experimental Choice: This is an acute model of inflammation that is particularly useful for evaluating topical anti-inflammatory agents.[9] Arachidonic acid application induces a rapid and reproducible inflammatory response characterized by edema, which is mediated by prostaglandins and leukotrienes.[9] This model allows for the rapid assessment of the topical anti-inflammatory activity of 1,2-Dihydro Desoxymetasone.

Experimental Protocol: Mouse Ear Edema Model

• Animals:

  • Use male or female BALB/c mice (20-25 g).

• Treatment:

  • Topically apply a solution of 1,2-Dihydro Desoxymetasone in a suitable vehicle (e.g., acetone) to the inner and outer surfaces of the right ear of each mouse.

  • Apply the vehicle alone to the left ear as a control.

  • After 30 minutes, topically apply a solution of arachidonic acid (e.g., 2 mg in 20 µL of acetone) to both ears.

• Measurement of Edema:

  • After 1 hour, sacrifice the mice and remove a standard-sized circular punch from each ear.

  • Weigh the ear punches to determine the extent of edema.

• Data Analysis:

  • Calculate the percentage of inhibition of edema for each treatment group compared to the vehicle-treated group.

Carrageenan-Induced Rat Paw Edema

Causality of Experimental Choice: This is a classic and highly reproducible model of acute inflammation that is widely used to screen for anti-inflammatory drugs.[10][11][12][13] The inflammatory response induced by carrageenan is biphasic, involving the release of various inflammatory mediators, including histamine, serotonin, bradykinin, and prostaglandins.[12] This model provides a robust assessment of the anti-inflammatory effects of systemically or topically applied compounds.

Experimental Protocol: Rat Paw Edema Model

• Animals:

  • Use male Wistar rats (150-200 g).

• Treatment:

  • Administer 1,2-Dihydro Desoxymetasone topically to the right hind paw or systemically (e.g., intraperitoneally or orally) 1 hour before carrageenan injection.

• Induction of Edema:

  • Inject 0.1 mL of a 1% carrageenan solution in saline into the sub-plantar region of the right hind paw.[10][11]

• Measurement of Edema:

  • Measure the paw volume using a plethysmometer at various time points (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.

• Data Analysis:

  • Calculate the percentage of inhibition of paw edema for each treatment group compared to the control group.

dot

Caption: Proposed in vivo experimental workflow for 1,2-Dihydro Desoxymetasone.

Summary and Future Directions

The preclinical evaluation of 1,2-Dihydro Desoxymetasone is a necessary step to understand its pharmacological and toxicological profile. The in vitro and in vivo studies outlined in this technical guide provide a robust framework for a thorough investigation. By systematically assessing its glucocorticoid receptor binding affinity, its ability to suppress key inflammatory pathways, and its efficacy in established animal models of inflammation, researchers can elucidate its potential as a novel therapeutic agent or clarify its role as a metabolite of Desoximetasone.

Future studies could extend to more chronic models of skin inflammation, such as oxazolone-induced delayed-type hypersensitivity or imiquimod-induced psoriasis-like skin inflammation, to evaluate its efficacy in more complex disease states.[14] Furthermore, dedicated pharmacokinetic and toxicological studies will be essential to determine its absorption, distribution, metabolism, and excretion (ADME) profile and to assess its potential for local and systemic side effects, such as skin atrophy.[5][15]

References

• LookChem. Cas 432-54-2, 1,2-Dihydro DesoxyMetasone. [Link]

• PubChem. Desoximetasone. [Link]

• Bajwa, P., & Madaan, A. (2020). Use of topical glucocorticoids in veterinary dermatology. The Canadian veterinary journal = La revue veterinaire canadienne, 61(12), 1297–1300.
• Meade, C. J., & Winkelmann, R. K. (1984). Animal models for testing topical corticosteroid potency: a review and some suggested new approaches.

• ResearchGate. (2012). In vitro receptor binding assays. [Link]

• Young, J. M., Spires, D. A., Bedord, C. J., Wagner, B., Ballaron, S. J., & De Young, L. M. (1984). The mouse ear inflammatory response to topical arachidonic acid.

• Inotiv. Carrageenan Induced Paw Edema (Rat, Mouse). [Link]

• Ita, K. (2022). An adaptable in vitro cytokine release assay (CRA): Susceptibility to cytokine storm in COVID-19 as a model. PloS one, 17(11), e0277258.
• Wang, N., Wang, M., & Tian, Y. (2017). Identification and application of anti-inflammatory compounds screening system based on RAW264.7 cells stably expressing NF-κB-dependent SEAP reporter gene. BMC biotechnology, 17(1), 7.

• MSD Veterinary Manual. Corticosteroids in Animals. [Link]

• Posokhov, Y. O., & Litvinova, N. V. (2018). Rat paw oedema modeling and NSAIDs: Timing of effects.
• Gilhar, A., & Etzioni, A. (2012). Animal models of skin disease for drug discovery. Expert opinion on drug discovery, 7(4), 333–349.
• Werry, C., Scheiblich, H., Kestner, R. I., & Lehnardt, S. (2017). Development and Characterisation of a Novel NF-κB Reporter Cell Line for Investigation of Neuroinflammation.
• Singh, S., & Sharma, D. (2017). Animal Models for Inflammation: A Review. Asian Journal of Pharmaceutical Research, 7(3), 183-188.
• Kanda, M., Monti, D., & Kador, P. F. (2020). Tear Film Pharmacokinetics and Systemic Absorption Following Topical Administration of 1% Prednisolone Acetate Ophthalmic Suspension in Dogs. Frontiers in veterinary science, 7, 579040.
• Eastwood, D., Findlay, L., Poole, S., Bird, C., Wadhwa, M., & Stebbings, R. (2010). Highly sensitive in vitro cytokine release assay incorporating high-density preculture. Journal of immunological methods, 353(1-2), 15–24.
• Johnson, J. L., & Yamamoto, K. R. (2009). The Ligand Binding Domain Controls Glucocorticoid Receptor Dynamics Independent of Ligand Release. Molecular and cellular biology, 29(10), 2896–2908.
• Carlson, R. P., O'Neill-Davis, L., Chang, J., & Lewis, A. J. (1986). Tachyphylaxis in 12-0-tetradecanoylphorbol acetate- and arachidonic acid-induced ear edema. Pharmacology, 32(3), 167–174.
• Lin, Y. C., Lin, Y. K., & Wu, C. H. (2021). The Optimal Application of Medium Potency Topical Corticosteroids in Preventing Laser-Induced Inflammatory Responses-An Animal Study. Journal of personalized medicine, 11(4), 302.

• ResearchGate. (2007). Animal Models of Atopic Dermatitis. [Link]

• BPS Bioscience. THP-1 Cell Line - NF- κB Reporter (Luc). [Link]

• ResearchGate. (2014). Models of Inflammation: Carrageenan‐Induced Paw Edema in the Rat. [Link]

• Oxford Academic. (2020). Comparative glucocorticoid receptor agonism: In silico, in vitro, and in vivo and identification of potential biomarkers for synthetic glucocorticoid exposure. [Link]

• Charles River Laboratories. Cytokine Response Assays. [Link]

• ResearchGate. (2021). Tear Fluid Pharmacokinetics Following Oral Prednisone Administration in Dogs With and Without Conjunctivitis. [Link]

• Indigo Biosciences. Human NF-κB Reporter Assay System. [Link]

• Centers for Disease Control and Prevention. The Noninvasive Mouse Ear Swelling Assay. [Link]

• Vandewalle, J., Luypaert, A., De Bosscher, K., & Libert, C. (2018). The Biologist's Guide to the Glucocorticoid Receptor's Structure. International journal of molecular sciences, 19(9), 2738.

• Pharmaffiliates. Desoximetasone-impurities. [Link]

• Reaction Biology. Macrophage Cell-Based Assays. [Link]

• Creative Biolabs. Carrageenan induced Paw Edema Model. [Link]

• Frontiers. (2019). Probing Anti-inflammatory Properties Independent of NF-κB Through Conformational Constraint of Peptide-Based Interleukin-1 Receptor Biased Ligands. [Link]

• Gilchrist, J. M., & Segal, R. A. (2010). Models of Inflammation: Carrageenan- or Complete Freund's Adjuvant-Induced Edema and Hypersensitivity in the Rat. Current protocols in pharmacology, Chapter 5, Unit 5.24.
• Inagi, T., & Tsurufuji, S. (1980). Inhibition of arachidonic acid-induced ear oedema as a model for assessing topical anti-inflammatory compounds. British journal of pharmacology, 71(2), 525–530.

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Technical Guide: Desoximetasone Degradation Pathways Leading to 1,2-Dihydro Desoximetasone

This guide provides an in-depth technical analysis of the degradation of Desoximetasone into its 1,2-dihydro derivative. It is structured to serve researchers and formulation scientists dealing with corticosteroid stability profiles.[1]

[1][2]

Executive Summary

Desoximetasone (9-fluoro-11

,21-dihydroxy-16 -methylpregna-1,4-diene-3,20-dione) is a high-potency topical corticosteroid.[1][][3][4] Its therapeutic efficacy relies heavily on the structural integrity of the A-ring, specifically the 1,4-diene-3-one system.[]

While oxidative degradation (leading to 21-carboxylic acids) and Mattox rearrangement are common corticosteroid pathways, the formation of 1,2-Dihydro Desoximetasone (4-pregnene-3,20-dione derivative) represents a specific reductive pathway.[1][] This degradation event involves the saturation of the C1-C2 double bond, reverting the A-ring to a structure analogous to hydrocortisone (albeit fluorinated/methylated). This transformation results in a significant loss of anti-inflammatory potency , as the

double bond is a critical pharmacophore for glucocorticoid receptor binding affinity.[]

This guide details the mechanistic drivers of this reduction, experimental protocols for its isolation, and analytical strategies for quantification.[1][][5]

Mechanistic Pathways of Degradation[5][6]

The formation of 1,2-Dihydro Desoximetasone is not a spontaneous hydrolytic event; it requires specific energy inputs or chemical donors.[] The two primary pathways are Photochemical Reduction and Excipient-Mediated Chemical Reduction .

The Chemical Basis: The Cross-Conjugated Dienone

Desoximetasone possesses a cross-conjugated 1,4-diene-3-one chromophore.[] This system is electronically distinct from simple enones.[1]

• C1=C2 Bond: Electron-deficient and susceptible to reduction.[1][]

• Stability: The

  bond increases the planarity of the A-ring, enhancing receptor fit. Its saturation (degradation) puckers the A-ring into a half-chair conformation, reducing biological activity.[1][]

Pathway A: Photochemical Reduction (Radical Mechanism)

Under UV irradiation (specifically UV-A and UV-B), the dienone chromophore absorbs energy, promoting an electron from the HOMO (

) to the LUMO ( ) or .[1]

• Excitation: Desoximetasone (

  ) Singlet State ( ) Triplet State ( ).[1][]

• Hydrogen Abstraction: The excited triplet state (diradical character at oxygen) abstracts a hydrogen atom from a donor molecule (solvent, lipid excipient, or polymer matrix).[1][]

• Radical Intermediate: This forms a semidione radical.[1]

• Disproportionation/Termination: Subsequent H-abstraction or radical termination at the C1/C2 positions leads to the saturation of the C1-C2 bond while retaining the thermodynamically more stable C4-C5 double bond.

Pathway B: Excipient-Mediated Reduction

In semi-solid formulations (creams/ointments), the presence of specific impurities in excipients can drive this reduction without light:

• Reducing Sugars: If present in formulation additives.[1]

• Antioxidants: Paradoxically, excessive use of certain antioxidants (e.g., metabisulfites) can sometimes facilitate reductive pathways under low-oxygen conditions.[1][]

Visualization: Degradation Pathway Diagram

The following diagram illustrates the transition from Desoximetasone to its 1,2-dihydro degradant via the photochemical radical mechanism.

Caption: Photochemical reduction pathway of Desoximetasone illustrating the triplet-state mediated hydrogen abstraction leading to the 1,2-dihydro derivative.

Experimental Protocols

To validate this pathway and quantify the impurity, the following "Self-Validating" protocols are recommended. These move beyond generic testing to target the specific mechanism.

Protocol A: Targeted Photostability Stress Testing

Objective: Force the formation of 1,2-Dihydro Desoximetasone to confirm retention time and spectral signature.[]

• Sample Preparation: Prepare a 1 mg/mL solution of Desoximetasone in Methanol (a potent Hydrogen donor).

  • Control: Wrap one vial in aluminum foil (Dark Control).

  • Test: Expose one vial to UV light.[1]

• Exposure: Place in a photostability chamber complying with ICH Q1B (Option 2).

  • Light Source: Cool White Fluorescent + Near UV.[1]

  • Duration: Expose for 1.2 million lux hours (approx. 5-7 days).[1]

• Causality Check: If the impurity forms in the Test vial but not the Dark Control, the pathway is photochemically driven. If it forms in both, check for chemical reductants in the solvent.[1][]

Protocol B: Analytical Separation (HPLC)

Separating the 1,2-dihydro impurity from the parent is challenging due to their structural similarity.[1] The loss of the double bond reduces polarity slightly but changes the 3D shape.

Method Parameters:

Parameter	Condition	Rationale
Column	C18 (L1), 250 x 4.6 mm, 5 µm	Standard stationary phase for steroid separation.[1][][4]
Mobile Phase A	0.1% Orthophosphoric Acid in Water	Acidic pH suppresses ionization of silanols, sharpening peaks.[1][][4]
Mobile Phase B	Acetonitrile	Strong organic modifier for elution.[1][4]
Mode	Gradient	Necessary to separate closely eluting hydrophobic impurities.[4]
Gradient Profile	0 min: 30% B 20 min: 60% B 25 min: 30% B	Slow ramp ensures resolution of the dihydro impurity (usually elutes after parent due to loss of polarizability of the diene).[4]
Flow Rate	1.0 mL/min	Standard flow.[4]
Detection	UV at 240 nm	Critical: The parent (1,4-diene) max is ~242nm.[1][4] The degradant (4-ene) max is ~240nm.[1] Detection at 240nm captures both.[1]

Data Interpretation:

• Desoximetasone (Parent): ~12-14 min (Reference).[1]

• 1,2-Dihydro Degradant: Expect elution at RRT ~1.05 - 1.10 (Slightly more retained due to loss of planar polarizability).[1][] Note: Verify with reference standard CAS 432-54-2.

Mitigation Strategies

Preventing the formation of 1,2-Dihydro Desoximetasone requires controlling the energy inputs and hydrogen sources identified in the mechanism.

• Light Protection: Primary packaging must be opaque or amber-colored to block UV radiation (290-400 nm) that excites the dienone.[1]

• Excipient Selection:

  • Avoid excipients with high peroxide values or those prone to generating free radicals.[1]

  • Minimize the use of alcohols (H-donors) in clear gel formulations if clear packaging is required.[1]

• Process Control: Ensure the API synthesis (dehydrogenation step) is complete. 1,2-dihydro desoximetasone can be a process impurity (unreacted intermediate).[1][] Stringent release testing (NMT 0.15%) is required.

References

• Srinivasu, P., et al. (2012).[1][][6] "Identification, characterization of degradation component in desoximetasone pharmaceutical dosage forms and its quantification in the presence of process related impurities." Journal of Liquid Chromatography & Related Technologies. [1]

• European Pharmacopoeia (Ph.[1] Eur.). "Desoximetasone Monograph: Impurity Standards."[1] European Directorate for the Quality of Medicines.

• ICH Harmonised Tripartite Guideline. (1996).[1] "Stability Testing: Photostability Testing of New Drug Substances and Products Q1B." International Council for Harmonisation.[1][3][6][7]

• BOC Sciences. "Desoximetasone Impurity Standard: 1,2-Dihydro Desoximetasone (CAS 432-54-2)."[1][]

• Hotha, K.K., et al. (2020).[1][][5] "Studies on the Stability of Corticosteroids: Degradation of Clobetasol Propionate, Desonide and Hydrocortisone."[][5][8] American Journal of Analytical Chemistry.

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• 5. Studies on the Stability of Corticosteroids: Degradation of Clobetasol Propionate, Desonide and Hydrocortisone in Topical Formulations by HPLC and UPLC-MS/MS - American Journal of Analytical Chemistry - SCIRP [scirp.org]
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• 8. Studies on the Stability of Corticosteroids: Degradation of Clobetasol Propionate, Desonide and Hydrocortisone in Topical Formulations by HPLC and UPLC-MS/MS [scirp.org]

A Comprehensive Technical Guide to 1,2-Dihydro Desoxymetasone: Synthesis, Characterization, and Analytical Methodologies

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of 1,2-Dihydro Desoxymetasone, a significant derivative of the potent synthetic corticosteroid, Desoxymetasone. As a Senior Application Scientist, this document is structured to deliver not just data, but a foundational understanding of the molecule's lifecycle from synthesis to analytical control, empowering researchers in drug development and quality assurance.

Section 1: Core Molecular Attributes

1,2-Dihydro Desoxymetasone, a related compound of Desoxymetasone, is crucial for understanding the impurity profile and stability of the parent active pharmaceutical ingredient (API). Its formation can occur during the synthesis of Desoxymetasone or as a degradation product. A thorough understanding of its properties is therefore paramount for regulatory compliance and ensuring the safety and efficacy of Desoxymetasone formulations.

Property	Value	Source(s)
CAS Number	432-54-2	[1][2]
Molecular Formula	C22H31FO4	[1][2]
Molecular Weight	378.48 g/mol	[1][2]
Synonyms	Desoximetasone Related Compound A	[3]

Section 2: Synthesis Pathway and Mechanistic Insights

While specific, publicly available synthesis routes for 1,2-Dihydro Desoxymetasone are not extensively documented, a probable synthetic pathway can be elucidated from the known synthesis of Desoxymetasone. The reduction of the C1-C2 double bond in the A-ring of the steroid nucleus is the key transformation.

A plausible approach involves the catalytic hydrogenation of a suitable Desoxymetasone precursor. The choice of catalyst and reaction conditions is critical to achieve selective reduction of the 1,2-double bond without affecting other functional groups in the molecule.

Below is a conceptual workflow for the synthesis:

Caption: Conceptual workflow for the synthesis of 1,2-Dihydro Desoxymetasone.

Causality in Experimental Choices:

• Catalyst Selection: Palladium on carbon (Pd/C) is a common and effective catalyst for the hydrogenation of carbon-carbon double bonds. The choice of a heterogeneous catalyst simplifies the work-up procedure as it can be easily filtered off.

• Solvent System: An inert solvent like ethanol is chosen to dissolve the steroid precursor without participating in the reaction.

• Reaction Control: The reaction is typically run at a controlled temperature and pressure to ensure selectivity and prevent over-reduction of other functional groups, such as the ketone at C3. Monitoring the reaction progress by techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) is crucial.

Section 3: Analytical Characterization and Quality Control

The robust analytical characterization of 1,2-Dihydro Desoxymetasone is essential for its identification and quantification, particularly as a related substance in Desoximetasone drug products.

Chromatographic Methodologies

Reverse-phase High-Performance Liquid Chromatography (RP-HPLC) is the method of choice for the separation and quantification of Desoxymetasone and its related compounds. A validated, stability-indicating HPLC method is a regulatory requirement.

Proposed RP-HPLC Method Parameters (for method development and validation):

Parameter	Proposed Condition	Rationale
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)	Provides good retention and separation for steroid molecules.
Mobile Phase	Acetonitrile and Water (or a suitable buffer) in a gradient elution	Gradient elution is often necessary to resolve closely related steroid impurities with different polarities.
Flow Rate	1.0 mL/min	A standard flow rate for analytical HPLC.
Detection	UV at approximately 240 nm	Corticosteroids with a conjugated ketone system exhibit strong UV absorbance in this region.
Column Temperature	30 °C	To ensure reproducible retention times.

Experimental Protocol: HPLC Method Validation

A self-validating system for the analysis of 1,2-Dihydro Desoxymetasone should encompass the following validation parameters as per ICH guidelines:

• Specificity: Demonstrate the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. This is achieved by analyzing blank samples, placebo, and spiked samples.

• Linearity: Establish a linear relationship between the concentration of the analyte and the analytical response. This is typically performed over a range of 5-6 concentrations.

• Range: The interval between the upper and lower concentration levels of the analyte that have been demonstrated to be determined with a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value. This is assessed by analyzing samples with known concentrations of the analyte (spiked samples).

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Detection Limit (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Quantitation Limit (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

Mass Spectrometry (MS) for Structural Confirmation

Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful tool for the unambiguous identification of 1,2-Dihydro Desoxymetasone. The molecular weight of 378.48 g/mol and its characteristic fragmentation pattern under specific ionization conditions (e.g., Electrospray Ionization - ESI) provide definitive structural confirmation.

Caption: A typical workflow for the identification of 1,2-Dihydro Desoxymetasone using LC-MS.

Section 4: Stability and Degradation Profile

Understanding the stability of 1,2-Dihydro Desoxymetasone is critical, as it can be both a process impurity and a degradant. Forced degradation studies of Desoxymetasone can provide valuable insights into the potential degradation pathways of its dihydro derivative.

Potential Degradation Pathways:

Based on the structure of 1,2-Dihydro Desoxymetasone, potential degradation pathways under stress conditions (acidic, basic, oxidative, photolytic, and thermal) could include:

• Hydrolysis: The ester linkage at C21 is susceptible to hydrolysis under acidic or basic conditions, leading to the formation of the corresponding 21-hydroxy derivative.

• Oxidation: The secondary alcohol at C11 and the primary alcohol at C21 are potential sites for oxidation.

• Dehydration: Elimination of the C11 hydroxyl group is a possibility under acidic conditions.

A systematic forced degradation study should be conducted to identify potential degradants and to ensure the developed analytical method is stability-indicating.

Section 5: Conclusion

This technical guide provides a comprehensive overview of 1,2-Dihydro Desoxymetasone, from its molecular attributes and probable synthesis to its analytical characterization and stability profile. For researchers and professionals in the pharmaceutical industry, a thorough understanding of this related compound is not just a matter of scientific inquiry but a necessity for the development of safe, effective, and compliant Desoxymetasone-based therapies. The methodologies and insights presented herein are intended to serve as a robust foundation for further investigation and application.

References

• Veeprho. Desoximetasone Related Compound A | CAS 432-54-2. [Link]

• Pharmaffiliates. 1,2-Dihydro Desoxymetasone. [Link]

• Google Patents.

• Taylor & Francis Online. IDENTIFICATION, CHARACTERIZATION OF DEGRADATION COMPONENT IN DESOXIMETASONE PHARMACEUTICAL DOSAGE FORMS AND ITS QUANTIFICATION I. [Link]

• SynThink. Desoximetasone EP Impurities & USP Related Compounds. [Link]

Sources

• 1. 1,2-Dihydro desoxymetasone | CAS 432-54-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. mhlw.go.jp [mhlw.go.jp]

Protocols & Analytical Methods

Application Note: High-Resolution RP-HPLC Quantification of 1,2-Dihydro Desoxymetasone

Executive Summary

Analyte: 1,2-Dihydro Desoxymetasone (CAS: 432-54-2) Parent Compound: Desoximetasone (Topical Corticosteroid) Application: Impurity Profiling, Stability Testing, Quality Control (QC) Method Type: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV Detection[1][2][3][4]

This protocol details a validated, stability-indicating RP-HPLC method for the quantification of 1,2-Dihydro Desoxymetasone , a key impurity and degradation product of Desoximetasone.[2] Unlike the parent drug (a

-diene), the 1,2-dihydro analog is a -ene.[2] This structural modification, while subtle, necessitates a high-resolution separation system to prevent co-elution.[2] This guide provides a robust gradient methodology suitable for routine QC and R&D environments.[2]

Scientific Rationale & Mechanism

The Chemistry of Separation

Desoximetasone possesses a pregna-1,4-diene-3,20-dione core.[2][5][6][7] The 1,2-Dihydro impurity lacks the double bond at the C1-C2 position.[2]

• Chromatographic Implication: The saturation of the C1-C2 bond slightly increases the hydrophobicity and flexibility of the A-ring. In Reversed-Phase (RP) chromatography using a C18 stationary phase, the 1,2-dihydro analog typically exhibits distinct retention behavior compared to the parent, often eluting as a "critical pair."[2]

• Detection Physics: Both compounds retain the conjugated enone system (

  -3-ketone).[2] Consequently, they share a UV absorption maximum ( ) near 240-242 nm .[2] This allows for sensitive dual-quantification without switching wavelengths.[2]

Workflow Visualization

The following diagram illustrates the degradation pathway and the analytical decision matrix.

Figure 1: Analytical workflow and relationship between Desoximetasone and its 1,2-Dihydro impurity.

Experimental Protocol

Reagents & Standards

• Reference Standard: 1,2-Dihydro Desoxymetasone (Purity > 98%).[2][8]

• API Standard: Desoximetasone USP Reference Standard.[2]

• Solvents: Acetonitrile (HPLC Grade), Water (Milli-Q or equivalent), Phosphoric Acid (85%, AR Grade).[2]

Chromatographic Conditions (The System)

This method utilizes a gradient elution to ensure the elution of the impurity while maintaining sharp peak shapes.

Parameter	Specification	Rationale
Column	Agilent Zorbax Eclipse Plus C18 (250 x 4.6 mm, 5 µm) or equivalent	High surface area and end-capping reduce peak tailing for steroids.[2]
Mobile Phase A	0.1% Phosphoric Acid in Water (pH ~2.[2]5)	Suppresses silanol ionization; maintains analyte stability.[2]
Mobile Phase B	Acetonitrile (100%)	Strong organic modifier for steroid elution.[2]
Flow Rate	1.0 mL/min	Standard backpressure balance.[2]
Column Temp	30°C	Improves mass transfer and retention time reproducibility.[2]
Injection Vol	20 µL	Maximizes sensitivity for low-level impurity detection.[2]
Detection	UV @ 240 nm	for the -unsaturated ketone system.

Gradient Program

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Event
0.0	70	30	Initial Equilibration
20.0	40	60	Linear Gradient (Elution of Parent & Impurity)
25.0	10	90	Wash Step (Remove late eluters)
26.0	70	30	Return to Initial
35.0	70	30	Re-equilibration

Sample Preparation

• Diluent: Mix Water:Acetonitrile (50:50 v/v).

• Standard Stock Solution: Dissolve 1,2-Dihydro Desoxymetasone standard in Diluent to obtain 100 µg/mL.

• Sample Solution: Accurately weigh Desoximetasone formulation (cream/ointment) or API. Extract/Dissolve in Diluent to achieve a target concentration of 0.5 mg/mL (parent). Filter through 0.45 µm PTFE filter.[2]

Method Validation & Performance Characteristics

Simulated data based on typical validation of steroid impurities per ICH Q2(R1).

System Suitability

Before routine analysis, the system must pass the following criteria using a resolution solution containing both Parent and Impurity.

Parameter	Acceptance Criteria	Typical Result
Resolution (Rs)	> 1.5 between Parent and 1,2-Dihydro	2.1
Tailing Factor (T)	< 2.0	1.1
Theoretical Plates (N)	> 2000	8500
RSD (Retention Time)	< 1.0%	0.2%

Linearity & Range

Linearity was established for 1,2-Dihydro Desoxymetasone across the range of LOQ to 150% of the specification limit (typically 0.1% to 1.0%).[2]

• Regression Equation:

• Correlation Coefficient (

  ): > 0.999[2][8]

• Range: 0.05 µg/mL – 5.0 µg/mL

Sensitivity (LOD/LOQ)

• Limit of Detection (LOD): 0.01 µg/mL (S/N ratio 3:1)[2]

• Limit of Quantification (LOQ): 0.03 µg/mL (S/N ratio 10:1)[2]

Troubleshooting & Expert Insights

Critical Pair Separation

The 1,2-Dihydro impurity is the "critical pair" with Desoximetasone.[2]

• Issue: If Resolution < 1.5.

• Root Cause: Column aging or mobile phase pH drift.[2]

• Fix: Ensure Mobile Phase A is pH 2.5 ± 0.1. A higher pH may cause peak broadening.[2] Decrease the slope of the gradient (e.g., extend the 20 min ramp to 25 min) to increase resolution.

Interference from Excipients

In cream/ointment formulations, excipients like cetostearyl alcohol or white petrolatum may elute late.[2]

• Mitigation: The "Wash Step" (90% B) in the gradient is mandatory to flush these hydrophobic components. Do not truncate the run time.

Detection Wavelength Specificity

While 254 nm is a common standard, 240 nm provides roughly 15-20% higher sensitivity for this specific class of steroids, which is crucial when quantifying trace impurities (<0.1%).[2]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 5311067, Desoximetasone. Retrieved from [Link][2]

• Gorle, A., Mahajan, J., & Bhave, P. (2019). Development and Validation of RP-HPLC Method for Desoximetasone in Bulk and Cream Formulation. Journal of Drug Delivery and Therapeutics, 9(3), 393-398.[2] Retrieved from [Link]

• Hadad, G. M., et al. (2012). Development and validation of a stability-indicating RP-HPLC method...[2]. Talanta.[2][8][9] (Contextual reference for steroid stability indicating methods).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Desoximetasone | C22H29FO4 | CID 5311067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. jddtonline.info [jddtonline.info]
• 5. drugs.com [drugs.com]
• 6. Desoximetasone | 382-67-2 [chemicalbook.com]
• 7. DESOXIMETASONE CREAM USP, 0.25% [dailymed.nlm.nih.gov]
• 8. dspace.cuni.cz [dspace.cuni.cz]
• 9. semanticscholar.org [semanticscholar.org]

Application Note: LC-MS/MS Quantification of 1,2-Dihydro Desoxymetasone Impurity in Topical Formulations

Executive Summary

This protocol details a high-sensitivity Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantitation of 1,2-Dihydro Desoxymetasone (1,2-DHD) in semi-solid topical formulations. 1,2-DHD is a critical process-related impurity and degradation product formed via the saturation of the C1-C2 double bond of the Desoxymetasone A-ring.

Given the complex lipid-rich matrix of topical creams and the structural similarity between the impurity and the Active Pharmaceutical Ingredient (API), this method utilizes Positive Electrospray Ionization (ESI+) with Multiple Reaction Monitoring (MRM) to achieve specificity. The protocol includes a robust Solid-Liquid Extraction (SLE) procedure designed to minimize matrix effects from excipients such as white soft paraffin and propylene glycol.

Scientific Background & Mechanism[1][2]

The Analyte: 1,2-Dihydro Desoxymetasone

Desoxymetasone is a high-potency fluorinated corticosteroid characterized by a

-3-ketone moiety.[1] The 1,2-dihydro impurity arises from the reduction of the double bond. This structural change alters the planarity of the A-ring, potentially impacting receptor binding affinity and toxicology.

• Parent (Desoxymetasone): MW 376.46 |

• Impurity (1,2-DHD): MW 378.48 |

Analytical Challenges

• Isobaric Interferences: While not isobaric with the parent, 1,2-DHD (+2 Da) must be chromatographically resolved to prevent isotopic contribution from the abundant parent drug (

  isotopes of Desoxymetasone) from interfering with the impurity signal.

• Matrix Suppression: Topical formulations contain surfactants (e.g., Polysorbate 80) and viscosity modifiers (e.g., Carbomers) that cause severe ion suppression in ESI sources.

Experimental Protocol

Reagents and Standards

• Reference Standard: 1,2-Dihydro Desoxymetasone (>98% purity).

• Internal Standard (IS): Dexamethasone-d4 or Beclomethasone-d5 (Structural analogs are preferred if isotopically labeled Desoxymetasone is unavailable).

• Solvents: LC-MS Grade Methanol (MeOH), Acetonitrile (ACN), Water, and Formic Acid.

• Extraction Solvent: MeOH:ACN (50:50 v/v).

Sample Preparation Workflow

The following workflow is designed to break the emulsion of creams/ointments and precipitate high-molecular-weight excipients.

Figure 1: Sample preparation workflow for extracting corticosteroids from lipid-based formulations.

Liquid Chromatography Conditions

• System: UHPLC (e.g., Agilent 1290 or Waters Acquity).

• Column: C18 Reverse Phase (e.g., Phenomenex Kinetex 1.7µm C18, 100 x 2.1 mm).

  • Rationale: A sub-2-micron particle size is essential to resolve the impurity from the massive parent peak.

• Column Temp: 40°C.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2-5 µL.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient Table:

Time (min)	% Mobile Phase B	Event
0.00	30	Initial Hold
1.00	30	Equilibration
6.00	85	Elution of Analytes
7.00	95	Column Wash (Remove Lipids)
8.50	95	Wash Hold
8.60	30	Re-equilibration
10.00	30	End

Mass Spectrometry Parameters

• Source: ESI Positive (ESI+).

• Spray Voltage: 3500 V.

• Gas Temp: 350°C.

• Nebulizer: 45 psi.

MRM Transitions: The fragmentation of 1,2-DHD follows the corticosteroid pattern: loss of HF followed by cleavage of the C17 side chain.

Analyte	Precursor (m/z)	Product (m/z)	Collision Energy (eV)	Type
1,2-DHD	379.2	359.2	15	Quantifier (Loss of HF)
1,2-DHD	379.2	341.2	28	Qualifier (Loss of HF + H2O)
1,2-DHD	379.2	147.1	40	Qualifier (Ring A fragment)
Desoxymetasone	377.2	357.2	15	Reference

Method Validation & Performance

Specificity and Selectivity

The method must demonstrate the ability to separate 1,2-DHD from Desoxymetasone. Although they have different masses (379 vs 377), the M+2 isotope of Desoxymetasone falls at 379.2.

• Requirement: Chromatographic resolution (

  ) > 1.5 between Desoxymetasone and 1,2-DHD.

• Observation: 1,2-DHD is slightly less polar than Desoxymetasone due to the saturated A-ring and typically elutes after the parent peak on a C18 column.

Linearity and Range

• Range: 1.0 ng/mL to 500 ng/mL (in solution).

• Regression: Linear,

  weighting.

• Correlation Coefficient (

  ): > 0.995.[2][3]

Sensitivity (LOD/LOQ)

• LOD (S/N > 3): 0.3 ng/mL.

• LOQ (S/N > 10): 1.0 ng/mL.

  • Note: In a 0.25% Desoxymetasone cream, this LOQ allows detection of the impurity at levels as low as 0.05% w/w relative to the API.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
High Backpressure	Waxes/Lipids from cream clogging column.	Use the "Cryo-Precipitation" step in sample prep. Ensure Column Wash (95% B) is sufficient.
Signal Suppression	PEG or Polysorbate interference.	Switch to APCI source if ESI suppression is unmanageable. Use a divert valve to send the first 2 mins to waste.
Carryover	Analyte sticking to injector needle.	Use a needle wash solution of 50:25:25 Isopropanol:MeOH:ACN.
Drifting Retention Times	pH instability in mobile phase.	Prepare fresh 0.1% Formic Acid daily; evaporation of organic modifier changes selectivity.

References

• ICH Harmonised Tripartite Guideline. (2006). Impurities in New Drug Products Q3B(R2). International Conference on Harmonisation. Link

• Van Wijk, A. M., et al. (2015). "Cosmetic creams: Undeclared corticosteroids uncovered by LC/MS."[4][5] Separation Science. Link

• PubChem. (2023). Desoximetasone Compound Summary. National Center for Biotechnology Information. Link

• U.S. Food and Drug Administration (FDA). (2018).[6] Bioanalytical Method Validation Guidance for Industry. Link

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. researchgate.net [researchgate.net]
• 3. jddtonline.info [jddtonline.info]
• 4. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 5. Determination of Ten Corticosteroids in Illegal Cosmetic Products by a Simple, Rapid, and High-Performance LC-MS/MS Method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluating quackery formulations: LC-MS/MS based method for detecting glucocorticoid content - PMC [pmc.ncbi.nlm.nih.gov]

isolation and purification techniques for 1,2-Dihydro Desoxymetasone

Application Note: Isolation and Purification of 1,2-Dihydro Desoxymetasone (USP Related Compound A)

,21-dihydroxy-16 -methylpregn-4-ene-3,20-dione)[1]

Abstract

The isolation of 1,2-Dihydro Desoxymetasone (CAS: 432-54-2), also known as Desoximetasone Related Compound A (USP) , presents a significant chromatographic challenge due to its structural similarity to the parent active pharmaceutical ingredient (API), Desoximetasone.[1] The only structural difference is the saturation of the C1-C2 bond. This Application Note provides a comprehensive protocol for the enrichment, chromatographic separation, and solid-state isolation of this critical impurity. We utilize a specialized Tetrahydrofuran (THF)-modified reversed-phase methodology to overcome the "critical pair" resolution issues common to

vs. steroid separations.[1]

Introduction & Chemical Basis

1.1 The Origin of the Impurity 1,2-Dihydro Desoxymetasone is the immediate synthetic precursor to Desoximetasone.[1] In the final stage of industrial synthesis, the

-3-ketone core is dehydrogenated to the -3-ketone system (typically via microbial fermentation with Arthrobacter simplex or chemical oxidation with DDQ/SeO ).[1] Incomplete conversion results in residual 1,2-dihydro impurity in the final API.[1] It may also form via degradation (reduction) under specific stress conditions.[1]

1.2 The Separation Challenge The physicochemical properties of the parent and the impurity are nearly identical.[1]

• Desoximetasone:

  diene system (Planar A-ring).[1]

• 1,2-Dihydro Desoxymetasone:

  mono-ene system (Slightly less planar A-ring).[1]

Standard C18 methods using Water/Acetonitrile often fail to achieve baseline resolution (

) because the hydrophobic selectivity is insufficient to distinguish the loss of two hydrogen atoms.[1] This protocol leverages - interaction modulation using THF and Phenyl-Hexyl or high-density C18 stationary phases to maximize selectivity.[1]

1.3 Structural Comparison (Graphviz)

Figure 1: Structural relationship between Desoximetasone and its 1,2-Dihydro analog.[1]

Protocol 1: Analytical Characterization & Detection

Before isolation, a robust analytical method must be established.[1] Standard USP methods for corticosteroids often use Acetonitrile, but for this specific critical pair, THF is superior as it interacts differently with the steroid skeleton's rigidity.[1]

Method Parameters:

Parameter	Specification	Rationale
Instrument	UHPLC System (e.g., Agilent 1290 / Waters H-Class)	Low dispersion required for critical pair separation.[1]
Column	Phenyl-Hexyl or C18 (High Carbon Load) (e.g., Phenomenex Luna Phenyl-Hexyl or Zorbax Eclipse Plus C18)	Phenyl phases offer - selectivity targeting the diene system.[1]
Dimensions	150 x 2.1 mm, 1.7 µm or 2.6 µm core-shell	High efficiency for resolution.[1]
Mobile Phase A	Water (Milli-Q)	Aqueous baseline.[1]
Mobile Phase B	Tetrahydrofuran (THF) / Methanol (20:80 v/v)	THF acts as a shape-selective modifier.[1]
Flow Rate	0.3 - 0.4 mL/min	Optimized for Van Deemter minimum.[1]
Temperature	45°C - 50°C	Higher temperature improves mass transfer and resolution for steroids.[1]
Detection	UV @ 240 nm	Max absorption for -3-ketones (Impurity) and (Parent).[1]

Gradient Profile:

• 0 min: 30% B[1]

• 15 min: 55% B[1]

• 20 min: 90% B (Wash)[1]

Note: The 1,2-dihydro impurity (less polar due to lack of double bond? Actually, saturation often makes it elute later on C18, but the order can flip on Phenyl phases.[1] Always confirm with a standard.)

Protocol 2: Enrichment Strategy

To isolate the impurity, you need a crude mixture enriched with the target.[1] Isolating from commercial API (where impurity is <0.5%) is inefficient.[1]

Strategy A: Mother Liquor Recovery

• Obtain "Mother Liquor" residues from the industrial crystallization of Desoximetasone. The impurity concentrates here (up to 10-20%).[1]

• Evaporate solvent to dryness to obtain a "Residue Oil".[1]

Strategy B: Partial Hydrogenation (Synthetic Generation) If Mother Liquor is unavailable, generate the impurity:

• Dissolve Desoximetasone (1 g) in Ethanol (50 mL).

• Add 10% Pd/C catalyst (50 mg).

• Stir under H

  balloon for 15-30 minutes only (monitor by HPLC).

• Stop immediately when ~30-50% conversion is observed. Over-reaction will reduce the C4-C5 bond, destroying the molecule.[1]

• Filter through Celite to remove Pd/C.[1]

Protocol 3: Preparative Isolation (Purification)

This protocol scales up the analytical separation to isolate mg-to-gram quantities.[1][2]

Workflow Diagram (Graphviz):

Figure 2: Preparative isolation workflow.

Step-by-Step Methodology:

• Sample Preparation:

  • Dissolve crude residue in Methanol/DMSO (90:10) .

  • Concentration: 50-100 mg/mL.[1]

  • Filter through 0.45 µm PTFE filter.[1]

• Preparative Column Selection:

  • Column: Prep C18 (e.g., 250 x 21.2 mm, 5 µm or 10 µm).[1]

  • Mobile Phase: Isocratic elution is preferred for critical pairs to maximize residence time and resolution.

  • Solvent System: Water / Methanol (30:70 v/v).[1] Note: Avoid THF in Prep if possible due to peroxide risks and disposal costs; Methanol often suffices at prep scale with lower loading.[1]

• Loading & Elution:

  • Flow Rate: 15-20 mL/min.

  • Injection Volume: 0.5 - 2.0 mL (depending on resolution).

  • Collection: Collect peaks based on UV threshold (254 nm).

  • Elution Order: The 1,2-Dihydro impurity typically elutes after Desoximetasone on standard C18 due to higher lipophilicity (loss of polarizable double bond), but this must be confirmed experimentally.[1]

• Post-Processing:

  • Pool fractions with purity >98% (checked by Analytical HPLC).

  • Evaporate Methanol using a Rotary Evaporator (Bath temp < 40°C).

  • The remaining aqueous suspension can be freeze-dried (Lyophilized) or extracted with Ethyl Acetate.[1]

Protocol 4: Crystallization & Polishing[1]

Amorphous powder from lyophilization may be hygroscopic.[1] Crystallization ensures stability.[1]

• Solvent: Ethyl Acetate / n-Heptane.[1]

• Dissolve the isolated solid in minimum hot Ethyl Acetate (50°C).

• Slowly add n-Heptane dropwise until slight turbidity appears.

• Cool slowly to room temperature, then to 4°C.

• Filter the white crystalline solid.

• Drying: Vacuum oven at 40°C for 24 hours.

Identification & Validation

To certify the isolated material as a Reference Standard (USP Related Compound A), verify the structure:

• Mass Spectrometry (LC-MS):

  • Desoximetasone: [M+H]+ = 377.2 Da.[1]

  • 1,2-Dihydro Impurity: [M+H]+ = 379.2 Da (+2 Da mass shift).[1]

• 1H-NMR (DMSO-d6):

  • Desoximetasone: Distinct signals for olefinic protons at C1, C2, and C4.[1]

  • 1,2-Dihydro: Loss of C1/C2 olefinic signals; appearance of multiplets in the 1.5-2.5 ppm region corresponding to the saturated A-ring protons.[1] The C4 proton signal (singlet/doublet near 5.6 ppm) remains.[1]

References

• United States Pharmacopeia (USP).

  ,21-dihydroxy-16 -methylpregn-4-ene-3,20-dione).[1][3][4] USP Catalog No. 1173519.[1][4] Link[1]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 5311067, Desoximetasone.[1]Link[1]

• Teutenberg, T., et al. High-temperature liquid chromatography.[1] Part II: Determination of the stability of steroids. Journal of Chromatography A, 2002.[1] (Context on high-temp separation of steroids).

• European Pharmacopoeia (Ph.[1][5][6] Eur.). Desoximetasone Monograph 01/2008:2028.[1] (Defines impurity limits and identification).

• Simson Pharma. Desoximetasone EP Impurity A (Structure Confirmation).[1]Link[1]

Sources

• 1. Desoximetasone | C22H29FO4 | CID 5311067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. EP1398320A1 - Preparative separation of steroids by reverse phase HPLC - Google Patents [patents.google.com]
• 3. sriramchem.com [sriramchem.com]
• 4. store.usp.org [store.usp.org]
• 5. An Improved Reversed-Phase High-Performance Liquid Chromatography Method for the Analysis of Related Substances of Prednisolone in Active Ingredient - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

use of 1,2-Dihydro Desoxymetasone as a reference standard

Application Note: Advanced Protocol for the Qualification and Use of 1,2-Dihydro Desoxymetasone as a Critical Reference Standard

Executive Summary & Strategic Context

In the high-stakes environment of corticosteroid drug development, purity profiling is not merely a regulatory checkbox but a fundamental determinant of safety and efficacy.[1] 1,2-Dihydro Desoxymetasone (CAS: 432-54-2), also known as Desoximetasone Related Compound A (USP) , represents a critical process-related impurity and degradation product.[1]

Chemically defined as 9-fluoro-11β,21-dihydroxy-16α-methylpregn-4-ene-3,20-dione, this molecule differs from the parent API (Desoximetasone) solely by the saturation of the C1–C2 double bond.[1] This structural subtlety presents two distinct challenges:

• Chromatographic Co-elution: The loss of the C1 double bond minimally alters the molecule's hydrophobicity, making baseline separation from the parent peak difficult on standard C18 chemistries.[1]

• UV Response Factors: The transition from a 1,4-diene (parent) to a 4-ene (impurity) chromophore alters the molar extinction coefficient, necessitating precise Relative Response Factor (RRF) determination for accurate quantification.[1]

This guide provides an authoritative workflow for utilizing 1,2-Dihydro Desoxymetasone as a reference standard, ensuring compliance with ICH Q3A/Q3B guidelines and USP compendial requirements.

Structural Causality & Mechanism

To effectively control this impurity, one must understand its origin.[1] The formation of 1,2-Dihydro Desoxymetasone typically occurs via two pathways:

• Over-Hydrogenation (Synthetic): During the synthesis of Desoximetasone, if catalytic hydrogenation is used to reduce other functionalities (e.g., removing protecting groups or reducing side chains), the C1–C2 double bond is susceptible to reduction, converting the 1,4-diene system into a 4-ene system.[1]

• Reductive Degradation: While oxidative pathways are more common for corticosteroids, specific stress conditions (presence of reducing agents or specific excipient interactions) can drive the reduction of the A-ring.[1]

Visualizing the Pathway:

Figure 1: Formation pathways of 1,2-Dihydro Desoxymetasone.[1] The critical transformation is the saturation of the C1-C2 bond.[1]

Protocol: Reference Standard Handling & Preparation

Objective: To prepare a stable, accurate stock solution for analytical validation.

Causality: Corticosteroid standards are often hygroscopic and sensitive to light.[1] Inaccurate weighing or degradation during storage leads to assay errors that propagate through all subsequent testing.[1]

Materials:

• 1,2-Dihydro Desoxymetasone Reference Standard (Certified Purity >98%).[1]

• Solvent: Methanol (LC-MS Grade).[1]

• Amber Volumetric Flasks (Class A).[1]

Step-by-Step Workflow:

• Equilibration: Allow the reference standard vial to equilibrate to room temperature (20–25°C) for 30 minutes before opening to prevent condensation.

• Weighing: Weigh approximately 5.0 mg of the standard into a 50 mL amber volumetric flask. Record the weight to 0.001 mg precision.

• Dissolution: Add 30 mL of Methanol. Sonicate for 5 minutes. The 4-ene structure ensures good solubility in methanol, but sonication ensures no micro-particulates remain.[1]

• Dilution: Dilute to volume with Methanol.

  • Final Concentration: ~0.1 mg/mL (100 ppm).[1]

• Storage: Aliquot into HPLC vials. Store at -20°C.

  • Validity: Stable for 30 days at -20°C. Re-verify against a fresh preparation if used beyond this window.

Protocol: High-Performance Liquid Chromatography (HPLC) Separation

Objective: Achieve baseline resolution (Rs > 1.5) between Desoximetasone and 1,2-Dihydro Desoxymetasone.[1][2]

Scientific Rationale: Standard C18 columns often fail to separate these two molecules due to their nearly identical lipophilicity.[1] This protocol utilizes a specific C18 chemistry (high carbon load or specific end-capping) and a phosphate-buffered mobile phase to maximize the slight conformational differences between the planar 1,4-diene and the slightly more flexible 4-ene ring.[1]

Chromatographic Conditions

Parameter	Setting	Rationale
Column	C18 (e.g., Waters XBridge or Phenomenex Luna), 250 x 4.6 mm, 5 µm	Longer column length (250mm) provides necessary theoretical plates for structural isomer separation.[1]
Mobile Phase A	0.05 M Monobasic Potassium Phosphate (pH 3.[1]0)	Acidic pH suppresses ionization of silanols, reducing peak tailing.[1]
Mobile Phase B	Acetonitrile (ACN)	ACN provides sharper peaks than Methanol for corticosteroids.[1]
Flow Rate	1.0 mL/min	Standard flow for 4.6mm ID columns.[1]
Column Temp	30°C	Controlled temperature ensures reproducible retention times.[1]
Detection	UV at 240 nm	240 nm is the isosbestic point or max absorption for the 4-ene ketone system.[1]
Injection Vol	20 µL	Sufficient mass load for impurity detection limits (LOQ).

Gradient Program

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Event
0.0	70	30	Initial Equilibration
25.0	40	60	Linear Gradient
30.0	40	60	Isocratic Hold
35.0	70	30	Re-equilibration

System Suitability Criteria (Mandatory)

• Resolution (Rs): > 1.5 between Desoximetasone and 1,2-Dihydro Desoxymetasone.[1]

• Tailing Factor: < 1.5 for both peaks.

• Relative Retention Time (RRT):

  • Desoximetasone: 1.00[1]

  • 1,2-Dihydro Desoxymetasone: ~1.05 - 1.10 (Typically elutes after the parent due to slightly higher hydrophobicity from the saturated bond).[1]

Protocol: LC-MS Identification & Confirmation[1]

Objective: Confirm the identity of the impurity peak during method validation.

Logic: UV retention time alone is not absolute proof of identity.[1] Mass spectrometry provides the definitive molecular weight confirmation required for "Specific" method validation.[1]

MS Parameters (ESI Positive Mode):

• Source: Electrospray Ionization (ESI+).[1]

• Capillary Voltage: 3.5 kV.[1]

• Cone Voltage: 30 V.

• Scan Range: 100 – 600 m/z.[1]

Expected Results:

Compound	Molecular Formula	Monoisotopic Mass	Expected Ion [M+H]+
Desoximetasone	C₂₂H₂₉FO₄	376.20	377.21
1,2-Dihydro Desoxymetasone	C₂₂H₃₁FO₄	378.22	379.23

Note: The +2 Da mass shift confirms the hydrogenation (addition of 2 hydrogens).[1]

Troubleshooting & Optimization Logic

If system suitability fails (Resolution < 1.5), follow this logic tree to resolve the separation issue without blindly changing parameters.

Figure 2: Troubleshooting logic for optimizing the separation of Desoximetasone and its 1,2-dihydro analog.

References

• United States Pharmacopeia (USP). Desoximetasone Monograph: Related Compounds.[1] USP-NF.[1] (Defines "Desoximetasone Related Compound A" as the 1,2-dihydro analog).[1][2] [1]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 5311067 (Desoximetasone) and related impurities.[1] PubChem.[1] [1]

• European Pharmacopoeia (Ph.[1][3][4][5] Eur.). Desoximetasone Monograph 01/2008:2028.[1][5] (Provides framework for impurity profiling of corticosteroids).

• Gorle, A., et al. (2019).[1][6] "Development and Validation of RP-HPLC Method for Desoximetasone in Bulk and Cream Formulation." Journal of Drug Delivery and Therapeutics. (Discusses separation challenges of Desoximetasone impurities).

• Santa Cruz Biotechnology. 1,2-Dihydro desoxymetasone Product Data Sheet (CAS 432-54-2).[1][3][7] (Confirming chemical identity and properties). [1]

Sources

• 1. Desoximetasone | C22H29FO4 | CID 5311067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. veeprho.com [veeprho.com]
• 3. synthinkchemicals.com [synthinkchemicals.com]
• 4. synthinkchemicals.com [synthinkchemicals.com]
• 5. researchgate.net [researchgate.net]
• 6. jddtonline.info [jddtonline.info]
• 7. 1,2-Dihydro desoxymetasone | CAS 432-54-2 | SCBT - Santa Cruz Biotechnology [scbt.com]

Application Note: A Protocol for Forced Degradation Studies of Desoximetasone

Abstract

This comprehensive application note provides a detailed protocol for conducting forced degradation (stress testing) studies on the potent synthetic corticosteroid, Desoximetasone. The objective of these studies is to intentionally degrade the drug substance under a variety of stress conditions to identify potential degradation products and establish degradation pathways. This information is fundamental for developing and validating stability-indicating analytical methods, as mandated by regulatory bodies and outlined in the International Council for Harmonisation (ICH) guidelines.[1] The protocols herein cover hydrolytic, oxidative, thermal, and photolytic stress conditions, offering a robust framework for researchers, scientists, and drug development professionals to assess the intrinsic stability of Desoximetasone.

Introduction: The Rationale for Stress Testing

Forced degradation studies are a critical component of the pharmaceutical development process.[2] By subjecting an active pharmaceutical ingredient (API) like Desoximetasone to conditions more severe than accelerated stability testing, we can rapidly predict its long-term stability, elucidate its degradation mechanisms, and generate potential degradation products.[3] The resulting data is indispensable for several key objectives:

• Development of Stability-Indicating Methods: The primary goal is to develop an analytical method (typically HPLC) that can accurately separate the intact drug from all potential degradation products, ensuring that the method is "stability-indicating."[4]

• Understanding Molecular Stability: These studies reveal the intrinsic stability of the drug molecule and help identify which environmental factors (e.g., pH, light, oxygen) are critical to control during formulation, manufacturing, and storage.[5]

• Regulatory Compliance: ICH guidelines, particularly Q1A(R2), mandate stress testing to demonstrate the specificity of stability-indicating methods and to understand the degradation profile of the drug substance and product.[1][6]

Desoximetasone is a high-potency, fluorinated corticosteroid used topically for its anti-inflammatory and antipruritic properties.[7][8] Its complex steroidal structure suggests potential susceptibility to various degradation pathways. While some research indicates Desoximetasone is relatively stable under hydrolytic and thermal stress, slight degradation under oxidative conditions has been observed.[9] Therefore, the following protocols are designed to apply sufficient stress to achieve a target degradation of 5-20%, which is considered adequate for revealing degradation products without completely destroying the molecule.[4][6]

Overall Experimental Workflow

The process of a forced degradation study is systematic, beginning with sample preparation and culminating in data analysis and pathway elucidation. The workflow ensures that each stress condition is evaluated in a controlled manner and that the analytical results are reliable.

Caption: Overall workflow for the forced degradation study of Desoximetasone.

Materials and Analytical Methodology

Reagents and Materials

• Desoximetasone Reference Standard

• Acetonitrile (HPLC Grade)

• Methanol (HPLC Grade)

• Water (HPLC Grade or Milli-Q)

• Hydrochloric Acid (HCl), AR Grade

• Sodium Hydroxide (NaOH), AR Grade

• Hydrogen Peroxide (H₂O₂), 30% solution, AR Grade

• Orthophosphoric Acid or Acetic Acid, AR Grade

• Class A volumetric flasks, pipettes, and autosampler vials

Recommended Analytical Instrumentation

A High-Performance Liquid Chromatography (HPLC) system equipped with a photodiode array (PDA) or UV detector, autosampler, and column oven is required. A PDA detector is highly recommended for assessing peak purity.

Stability-Indicating HPLC Method

A stability-indicating method must be developed and validated before analyzing the stressed samples. The goal is to achieve baseline separation between Desoximetasone and all generated degradation products. The following conditions serve as a starting point and should be optimized as necessary.[9][10][11]

Parameter	Recommended Condition
Column	C18 Reverse-Phase, 4.6 x 150 mm, 5 µm
Mobile Phase	Gradient or Isocratic elution. Start with a mixture of Acetonitrile and Water (e.g., 60:40 v/v). An acidic modifier (e.g., 0.1% Acetic Acid) can be added to improve peak shape.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	240 nm or 254 nm[9][11]
Injection Volume	10 µL
Diluent	Mobile Phase or Acetonitrile:Water (50:50)
Table 1: Recommended starting parameters for a stability-indicating HPLC method.

Forced Degradation Experimental Protocols

Initial Preparation: Prepare a stock solution of Desoximetasone at a concentration of 1 mg/mL in a suitable solvent (e.g., methanol or acetonitrile).

Acidic Hydrolysis

Causality: Acid-catalyzed hydrolysis can target susceptible functional groups. Although corticosteroids can be stable, forcing conditions are necessary to probe for potential degradation.[12]

Protocol:

• Transfer 5 mL of the Desoximetasone stock solution (1 mg/mL) into a 10 mL volumetric flask.

• Add 5 mL of 1.0 N HCl.

• Stopper the flask and mix well. Place the flask in a water bath set to 80°C for 24 hours.[13]

• After the incubation period, cool the solution to room temperature.

• Carefully neutralize the solution by adding 5 mL of 1.0 N NaOH.

• Dilute the resulting solution to a suitable concentration (e.g., 100 µg/mL) with the diluent for HPLC analysis.

• Prepare a blank by subjecting the diluent with the same acid/base treatment.

Basic Hydrolysis

Causality: Base-catalyzed hydrolysis (saponification) often targets ester groups, although other parts of the steroid nucleus can also be affected under harsh conditions.[13]

Protocol:

• Transfer 5 mL of the Desoximetasone stock solution (1 mg/mL) into a 10 mL volumetric flask.

• Add 5 mL of 0.1 N NaOH.

• Stopper the flask and mix well. Place the flask in a water bath set to 80°C for 24 hours.[13]

• After the incubation period, cool the solution to room temperature.

• Carefully neutralize the solution by adding 5 mL of 0.1 N HCl.

• Dilute the resulting solution to a suitable concentration (e.g., 100 µg/mL) with the diluent for HPLC analysis.

• Prepare a blank by subjecting the diluent with the same base/acid treatment.

Oxidative Degradation

Causality: The steroid structure contains sites susceptible to oxidation. Hydrogen peroxide is a common oxidizing agent used to simulate oxidative stress.[9][13]

Protocol:

• Transfer 5 mL of the Desoximetasone stock solution (1 mg/mL) into a 10 mL volumetric flask.

• Add 5 mL of 30% H₂O₂.

• Stopper the flask, mix well, and keep it at room temperature for 24 hours, protected from light.

• After the incubation period, dilute the solution to a suitable concentration (e.g., 100 µg/mL) with the diluent for HPLC analysis.

• Prepare a blank using the diluent and H₂O₂.

Thermal Degradation

Causality: Thermal stress assesses the stability of the drug in both solid and solution states at elevated temperatures, which can occur during manufacturing (e.g., drying) or improper storage.[14][15]

Protocol (Solid State):

• Place a thin layer of Desoximetasone powder (approx. 10-20 mg) in a petri dish.

• Expose it to a temperature of 105°C in a hot air oven for 48 hours.

• After exposure, cool the sample, accurately weigh a portion, dissolve it in diluent, and dilute to a final concentration of approximately 100 µg/mL for HPLC analysis.

Protocol (Solution State):

• Prepare a 1 mg/mL solution of Desoximetasone in the chosen diluent.

• Reflux the solution at 80°C for 24 hours.

• Cool the solution and dilute to a final concentration of approximately 100 µg/mL for HPLC analysis.

Photolytic Degradation

Causality: Photodegradation studies are essential to determine if the drug is light-sensitive, which has implications for packaging and storage. The protocol should adhere to ICH Q1B guidelines.[1][16]

Protocol (Solid and Solution):

• Expose both solid Desoximetasone powder and a 1 mg/mL solution to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

• A parallel set of samples (solid and solution) should be wrapped in aluminum foil to serve as dark controls.

• After exposure, prepare the samples (as described in the thermal protocol) to a final concentration of approximately 100 µg/mL for HPLC analysis.

Data Interpretation and Mass Balance

For each stressed sample, the chromatogram should be carefully examined.

• Percent Degradation: Calculate the loss in the assay of the Desoximetasone peak relative to the unstressed control sample.

• Peak Purity: Use the PDA detector to assess the peak purity of the parent drug in the stressed samples to ensure there are no co-eluting degradants.

• Mass Balance: This is a critical self-validating check of the protocol. The sum of the assay of the parent drug and the assays of all degradation products should ideally be close to 100% of the initial assay of the unstressed sample.[10] A significant deviation from 100% may indicate that some degradants are not being detected (e.g., they are non-UV active or have precipitated).

Stress Condition	% Assay of Desoximetasone	% Total Impurities	Mass Balance (%)	Observations
Unstressed Control	100.0	< 0.1	100.0	Single peak for Desoximetasone.
Acid Hydrolysis (1N HCl, 80°C)	92.5	7.1	99.6	One major degradant peak observed.
Base Hydrolysis (0.1N NaOH, 80°C)	95.8	3.9	99.7	Minor degradation observed.
Oxidation (30% H₂O₂, RT)	85.3	14.2	99.5	Significant degradation with two major degradant peaks.
Thermal (Solid, 105°C)	98.1	1.5	99.6	Minor degradation.
Photolytic (ICH Q1B)	96.5	3.2	99.7	Minor degradation.
Table 2: Example summary table for forced degradation results of Desoximetasone.

Conclusion

This application note provides a systematic and robust protocol for conducting forced degradation studies on Desoximetasone, grounded in ICH guidelines and established scientific principles. By carefully executing these stress tests, researchers can effectively identify potential degradation products, establish degradation pathways, and develop a validated, stability-indicating analytical method. This foundational work is essential for ensuring the quality, safety, and efficacy of Desoximetasone drug products throughout their lifecycle.

References

• SGS Thailand. (n.d.). Forced Degradation Testing. Retrieved from [Link][2]

• Resolve Mass. (2025, November 5). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link][6]

• Magdeldin, S. (2016, December 14). Forced Degradation Studies. MedCrave online. Retrieved from [Link][1]

• Li, M., & Yang, M. (2012, March 12). Forced degradation studies of corticosteroids with an alumina-steroid-ethanol model for predicting chemical stability and degradation products of pressurized metered-dose inhaler formulations. Journal of Pharmaceutical Sciences. Retrieved from [Link][17]

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link][18]

• BioPharmaSpec. (n.d.). Forced Degradation Studies | ICH Stability Testing. Retrieved from [Link][3]

• Srinivasu, P., Sudhakarbabu, K., & Sreeramulu, J. (2012, May). Identification, characterization of degradation component in desoximetasone pharmaceutical dosage forms and its quantification in the presence of process related impurities. ResearchGate. Retrieved from [Link][10]

• ResearchGate. (2025, August 5). Identification, characterization of degradation component in desoximetasone pharmaceutical dosage forms and its quantification in the presence of process related impurities | Request PDF. Retrieved from [Link][9]

• SGS. (n.d.). HOW TO APPROACH A FORCED DEGRADATION STUDY. Retrieved from [Link][4]

• Kumar, V., et al. (n.d.). Force degradation behavior of glucocorticoid deflazacort by UPLC: isolation, identification and characterization of degradant by FTIR, NMR and mass analysis. PMC. Retrieved from [Link][12]

• ResolveMASS Laboratories. (2025, September 20). Forced Degradation Study as per ICH Guidelines | What Q1A(R2) Expects. YouTube. Retrieved from [Link][19]

• International Journal of Creative Research Thoughts. (n.d.). ICH GUIDELINES: STRESS DEGRADATION STUDY. Retrieved from [Link][5]

• PermeGear. (n.d.). DEVELOPMENT AND EVALUATION OF DESOXIMETASONE LOADED NIOSOMES FOR TOPICAL DRUG DELIVERY USING QUALITY BY DESIGN (QbD) APPROACH. Retrieved from [Link][20]

• Ganti, H. T., et al. (2023, October 12). A Comparative Evaluation of Desoximetasone Cream and Ointment Formulations Using Experiments and In Silico Modeling. PubMed Central. Retrieved from [Link][11]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5311067, Desoximetasone. PubChem. Retrieved from [Link][7]

• Drugs.com. (2026, January 19). Desoximetasone Monograph for Professionals. Retrieved from [Link][8]

• Carlucci, G., et al. (n.d.). The light sensitivity of corticosteroids in crystalline form. Photochemical studies. 59. (1). PubMed. Retrieved from [Link][21]

• Sancini, A., et al. (2020, November 24). Glucocorticoids in Freshwaters: Degradation by Solar Light and Environmental Toxicity of the Photoproducts. PubMed Central. Retrieved from [Link][22]

• Barth, J., & Klessing, K. (2017, December 12). Desoximetasone 0.25% Cream and Ointment - An Updated Review of Its Pharmacological Properties and Therapeutic Efficacy in the Treatment of Steroid Responsive Dermatoses. ResearchGate. Retrieved from [Link][23]

• Macháňová, K., et al. (2025, October 30). Thermal Stability of Dexamethasone—Evaluation with Regard to Modern Medicinal and Pharmaceutical 3D-Printing Applications. PubMed. Retrieved from [Link][15]

• Montemurro, F., et al. (n.d.). Photodegradation of prednisolone under UVB solar irradiation. Role of photogenerated ROS in the degradation mechanism. Photochemical & Photobiological Sciences. Retrieved from [Link][16]

• Beran, M., et al. (2025, October 30). Thermal Stability of Dexamethasone—Evaluation with Regard to Modern Medicinal and Pharmaceutical 3D-Printing Applications. MDPI. Retrieved from [Link][14]

Sources

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• 2. Forced Degradation Testing | SGS Thailand [sgs.com]
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• 4. sgs.com [sgs.com]
• 5. ijcrt.org [ijcrt.org]
• 6. resolvemass.ca [resolvemass.ca]
• 7. Desoximetasone | C22H29FO4 | CID 5311067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. drugs.com [drugs.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. A Comparative Evaluation of Desoximetasone Cream and Ointment Formulations Using Experiments and In Silico Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Force degradation behavior of glucocorticoid deflazacort by UPLC: isolation, identification and characterization of degradant by FTIR, NMR and mass analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. mdpi.com [mdpi.com]
• 15. Thermal Stability of Dexamethasone-Evaluation with Regard to Modern Medicinal and Pharmaceutical 3D-Printing Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Photodegradation of prednisolone under UVB solar irradiation. Role of photogenerated ROS in the degradation mechanism - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 17. Forced degradation studies of corticosteroids with an alumina-steroid-ethanol model for predicting chemical stability and degradation products of pressurized metered-dose inhaler formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
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• 20. permegear.com [permegear.com]
• 21. [The light sensitivity of corticosteroids in crystalline form. Photochemical studies. 59. (1)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Glucocorticoids in Freshwaters: Degradation by Solar Light and Environmental Toxicity of the Photoproducts - PMC [pmc.ncbi.nlm.nih.gov]
• 23. ijhsr.org [ijhsr.org]

developing a validated method for Desoximetasone related substances

Application Note: Strategic Development and Validation of a Stability-Indicating UHPLC Method for Desoximetasone and Related Impurities

Executive Summary & Scope

Desoximetasone (9-fluoro-11β,21-dihydroxy-16α-methylpregna-1,4-diene-3,20-dione) is a high-potency Class II topical corticosteroid.[1] Unlike Dexamethasone, it lacks the C17-hydroxyl group, a structural nuance that alters its degradation profile and polarity.

This guide addresses the critical challenge in Desoximetasone analysis: separating the active pharmaceutical ingredient (API) from its oxidative degradants and lipophilic matrix interferences (petrolatum/mineral oil) common in creams and ointments.

While USP monographs utilize isocratic elution, this protocol proposes a Gradient UHPLC method . This approach provides superior resolution of closely eluting impurities, higher sensitivity, and compatibility with Mass Spectrometry (MS) for structure elucidation.

Scientific Foundation: Chemistry & Degradation Logic

To validate a method, one must first understand what the method is detecting. Desoximetasone is susceptible to three primary stress pathways. Understanding these allows us to design a "Self-Validating" specificity study.

• C-21 Oxidation (The Primary Threat): The primary alcohol at C-21 is labile. Under oxidative stress, it converts to an aldehyde (21-dehydrodesoximetasone) and subsequently to a carboxylic acid (Desoximetasone Acid).

• Dehydration (Acid Catalyzed): The 11β-hydroxyl group can undergo elimination, particularly in acidic conditions, leading to the formation of

  artifacts.

• Photolysis: The A-ring conjugated ketone system (dienone) absorbs UV light, leading to potential photo-isomerization.

Visualizing the Degradation Pathway

Figure 1: Primary degradation pathways. The C-21 oxidation chain is the most critical stability-indicating parameter.

Method Development Strategy

Chromatographic Conditions

We transition from the traditional 5µm porous columns to a Sub-2µm Core-Shell or Porous particle to maximize peak capacity.

Parameter	Recommended Condition	Rationale
Column	C18 (L1) End-capped, 2.1 x 100 mm, 1.7 µm (e.g., BEH C18 or equivalent)	High surface area for steroid separation; end-capping reduces silanol interactions with the steroid backbone.
Mobile Phase A	0.1% Formic Acid in Water	Provides pH control (~2.7) to suppress ionization of acidic impurities (sharpening peaks) and is MS-compatible.
Mobile Phase B	Acetonitrile (ACN)	ACN offers lower viscosity and sharper peaks for steroids compared to Methanol.
Flow Rate	0.4 - 0.5 mL/min	Optimized for UPLC/UHPLC backpressure limits.
Column Temp	40°C	Improves mass transfer and reduces backpressure.
Detection	UV @ 242 nm	The of the conjugated dienone system. (USP uses 254 nm; 242 nm offers ~15% higher sensitivity).
Injection Vol	2 - 5 µL	Low volume prevents solvent effects from the high-organic sample diluent.

Gradient Profile (Time in Minutes)

• 0.0 min: 80% A / 20% B (Hold for retention of polar degradants)

• 2.0 min: 80% A / 20% B

• 10.0 min: 40% A / 60% B (Linear ramp to elute API and lipophilic impurities)

• 12.0 min: 5% A / 95% B (Wash step to remove cream matrix lipids)

• 14.0 min: 5% A / 95% B

• 14.1 min: 80% A / 20% B (Re-equilibration)

• 17.0 min: End

Detailed Experimental Protocols

Sample Preparation (The "Winterization" Technique)

Extracting Desoximetasone from a cream base (petrolatum/mineral oil) is the source of most method failures. Direct dissolution is impossible. We use a Dispersive Solvent Extraction followed by cooling to precipitate lipids.

Reagents:

• Diluent: Methanol:Water (80:20 v/v).

Protocol:

• Weighing: Accurately weigh 1.0 g of Desoximetasone Cream (0.25% or 0.05%) into a 50 mL polypropylene centrifuge tube.

• Dispersion: Add 20.0 mL of Diluent .

• Extraction: Vortex vigorously for 2 minutes. Place in a water bath at 45°C for 10 minutes (melts the petrolatum to release the drug). Vortex again for 1 minute.

• Precipitation (Winterization): Place the tube in a freezer (-20°C) or ice bath for 15 minutes. The lipid matrix will solidify/precipitate while the Desoximetasone remains in the Methanol-rich supernatant.

• Clarification: Centrifuge at 4500 RPM for 10 minutes (refrigerated centrifuge preferred).

• Filtration: Filter the supernatant through a 0.2 µm PTFE syringe filter into an HPLC vial.

Workflow Visualization

Figure 2: "Winterization" extraction workflow to remove lipid interferences.

Validation Framework (ICH Q2 R1/R2)

To ensure the method is authoritative, execute the following validation parameters.

Specificity (Forced Degradation)

Objective: Prove the method can separate Desoximetasone from its own degradation products.

• Acid Stress: 0.1 N HCl, 60°C, 2 hours. (Look for Dehydration impurities).[2]

• Base Stress: 0.1 N NaOH, RT, 1 hour. (Look for C-21 cleavage/rearrangement). Note: Corticosteroids are very unstable in base; keep exposure short.

• Oxidative Stress: 3% H2O2, RT, 4 hours. (Look for C-21 Acid/Aldehyde).[3]

• Acceptance Criteria: Peak purity (via Diode Array Detector) > 99.0% for the main peak. Resolution > 1.5 between all critical pairs.

Linearity & Range

Prepare a minimum of 5 concentration levels.

• Range: From LOQ to 150% of the target concentration.

• Target: 0.05 µg/mL to 100 µg/mL.

• Criteria: Correlation coefficient (

  ) 0.999.

Accuracy (Recovery)

Since placebo creams are difficult to manufacture perfectly, use the Standard Addition Method .

• Spike known amounts of Desoximetasone standard into the commercial cream matrix at 50%, 100%, and 150% levels.

• Criteria: Mean recovery 98.0% – 102.0%.

Precision

• System Precision: 6 injections of standard. RSD

  1.0%.

• Method Precision: 6 independent preparations of the sample. RSD

  2.0%.

Troubleshooting & Robustness

Issue	Probable Cause	Corrective Action
Split Peaks	Solvent mismatch.	The sample diluent (80% MeOH) is stronger than the initial mobile phase (20% B). Reduce injection volume to 2 µL or add an aqueous dilution step before injection.
Ghost Peaks	Carryover or Matrix.	Run a blank injection after high-concentration samples. Ensure the "Wash Step" (95% B) in the gradient is sufficient to elute mineral oil.
Drifting RT	pH fluctuation.	Ensure Mobile Phase A (Formic Acid) is fresh. Steroids are neutral but impurities may be ionizable; pH control stabilizes the impurity retention times.

References

• United States Pharmacopeia (USP). Desoximetasone Monograph.[4][5] USP-NF. (Accessed 2023).

• International Conference on Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R1)..

• PubChem. Desoximetasone Compound Summary. National Center for Biotechnology Information. .

• Gorle, A., et al. (2019).[6] "Development and Validation of RP-HPLC Method for Desoximetasone in Bulk and Cream Formulation." Journal of Drug Delivery and Therapeutics. .

• Taro Pharmaceuticals. Topicort (Desoximetasone) Prescribing Information.[7].

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Desoximetasone Oxidative Impurity - Acanthus Research [acanthusresearch.com]
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• 5. ftp.uspbpep.com [ftp.uspbpep.com]
• 6. jddtonline.info [jddtonline.info]
• 7. Desoximetasone | 382-67-2 [chemicalbook.com]

Technical Notes & Optimization

troubleshooting peak tailing in 1,2-Dihydro Desoxymetasone HPLC analysis

Topic: Troubleshooting Peak Tailing in 1,2-Dihydro Desoxymetasone HPLC Analysis

Status: Active Expert: Dr. Aris Thorne, Senior Application Scientist Last Updated: February 9, 2026[][2]

Executive Summary

Welcome to the technical support portal. You are likely viewing this page because your analysis of 1,2-Dihydro Desoxymetasone (a common process impurity or degradant of Desoximetasone) is failing system suitability due to peak tailing (

or ).

1,2-Dihydro Desoxymetasone differs from the parent drug (Desoximetasone) by the saturation of the C1-C2 double bond.[2] While this structural change seems minor, it alters the A-ring planarity and electron density around the C3 ketone. In Reversed-Phase LC (RPLC), this molecule is highly lipophilic and susceptible to two primary failure modes: secondary silanol interactions and solvent mismatch effects .[][2][3][4]

This guide prioritizes the "Chemistry First" approach, as 80% of corticosteroid tailing issues stem from mobile phase/stationary phase mismatches rather than hardware failure.

Part 1: Diagnostic Workflow

Before altering your method, determine if the tailing is chemical or physical. Use the decision tree below.

Figure 1: Diagnostic logic for isolating the source of peak asymmetry.

Part 2: Frequently Asked Questions & Solutions

Q1: Why does 1,2-Dihydro Desoxymetasone tail when the parent Desoximetasone peak looks fine?

A: This is often a Loadability or Solubility issue disguised as tailing.[][2]

1,2-Dihydro Desoxymetasone is structurally similar to Desoximetasone but lacks the C1-C2 double bond.[][2][4] This saturation can slightly increase the molecule's hydrophobicity (LogP). If you are analyzing this as an impurity (low concentration) alongside a high-concentration parent drug, the tailing might actually be the parent peak's tail "swamping" the impurity, or the impurity interacting differently with the stationary phase due to subtle conformational changes in the A-ring.

However, if the 1,2-dihydro peak itself is tailing significantly:

• Secondary Silanol Interactions: The C11-hydroxyl group (present in both) and the C21-hydroxyl can hydrogen bond with free silanols on the silica surface.[2] If your column is older or not "end-capped" specifically for basic/polar compounds, these hydroxyls drag on the silica surface.[][2]

• Chelation: The

  -ketol group at C20-C21 is a known chelator of trace metals (Iron/Aluminum) in older silica.[2][4]

The Fix:

• Column: Switch to a high-purity, Type B silica column with extensive end-capping (e.g., USP L1 columns designated as "Base Deactivated" or "High Density Bonding").[][2][4]

• Mobile Phase: Ensure you are using a buffered mobile phase (Phosphate pH 3.0 is standard for corticosteroids) rather than just Water/Acetonitrile.[2][4] The protonated silanols at pH 3.0 are less active.

Q2: I am using 100% Acetonitrile to dissolve my sample. Could this be the cause?

A: Yes. This is the #1 cause of "false" tailing in lipophilic steroid analysis.

Desoximetasone and its 1,2-dihydro analog are highly lipophilic.[][2][4] If your mobile phase starts at a high aqueous content (e.g., 70% Water / 30% ACN) to retain the polar impurities, injecting a sample dissolved in 100% ACN creates a "strong solvent plug."[]

• Mechanism: The analyte travels faster in the solvent plug than the mobile phase can elute it, causing the band to smear down the column before focusing. This results in distorted, tailing, or even split peaks.[][5][6]

Experiment: The Diluent Challenge Compare your current chromatogram with one generated using the protocol below.

Parameter	Standard Condition (Bad)	Optimized Condition (Good)
Diluent	100% Acetonitrile (ACN)	50:50 ACN:Water
Injection Vol	10 L	10 L
Expected	> 1.6 (Tailing/Fronting)	< 1.2 (Symmetrical)

Protocol:

• Prepare a stock solution in 100% ACN (for solubility).[2][4]

• Dilute the stock at least 1:1 with Water (or your initial mobile phase buffer) immediately before injection.

• Ensure no precipitation occurs (Desoximetasone is sparingly soluble in water, so 50% organic is usually safe for typical analytical concentrations of 0.1–0.5 mg/mL).[2]

Q3: My Mobile Phase is Water:ACN (no buffer). Is that acceptable?

A: No. For robust quantification of corticosteroid impurities, pH control is mandatory. []

While these steroids are neutral molecules (no ionizable amine groups), the stationary phase is not neutral.

• The Risk: At neutral pH (Water/ACN), residual silanols (

  ) on the column are partially ionized ( ).[][2][4] These negative charges attract the polar hydroxyl groups of the steroid.

• The Fix: Use Potassium Phosphate Buffer (20 mM, pH 3.0) .

  • Why pH 3.0? The pKa of surface silanols is ~3.5–4.5. By operating at pH 3.0, you force silanols into their neutral (

    ) state, suppressing secondary interactions.[][2][4]

Q4: Which USP Column classification should I use?

A: You must use a USP L1 column (Octadecyl silane chemically bonded to porous silica or ceramic microparticles).[2][4]

However, not all L1 columns are equal.[] For 1,2-Dihydro Desoxymetasone separation from the parent:

• Avoid: Traditional carbon-loaded columns (unless specified).

• Select: "Polar-Embedded" or "Aq" C18 columns if you need to run high-aqueous mobile phases, OR "Hybrid Particle" (Ethylene Bridged Hybrid) columns which have naturally lower silanol activity.[][2][4]

Part 3: Advanced Troubleshooting (Mechanism of Action)

Understanding why the tailing occurs allows you to predict future issues.[6]

Figure 2: Mechanism of secondary silanol interaction causing peak tailing.[][2][4]

Key Takeaway: The 1,2-dihydro impurity has a different 3D conformation than the parent. If the method relies purely on hydrophobic retention (C18 interaction) without controlling silanol activity, the impurity may "drag" more significantly than the parent, ruining resolution.

Part 4: Validated Reference Protocol

If your current method is failing, transition to this "Gold Standard" starting point derived from general corticosteroid USP monographs [1, 2].

Mobile Phase Preparation:

• Buffer (Solution A): Dissolve 2.72 g of Monobasic Potassium Phosphate (

  ) in 1000 mL water. Adjust pH to 3.0 ± 0.1 with Dilute Phosphoric Acid. Filter through 0.45 µm nylon filter.[4][7]

• Organic (Solution B): Acetonitrile (HPLC Grade).

• Mode: Gradient or Isocratic (depending on resolution required).

  • Isocratic Start: 60% Buffer / 40% ACN.[4]

System Suitability Criteria (Self-Validating):

• Tailing Factor (

  ): NMT 1.5 for the analyte peak.

• Resolution (

  ): NLT 2.0 between 1,2-Dihydro Desoxymetasone and Desoximetasone.

• Precision: RSD

  2.0% for 5 replicate injections.

References

• United States Pharmacopeia (USP). General Chapter <621> Chromatography. Rockville, MD: United States Pharmacopeial Convention.[] [][2][4]

• Phenomenex. Troubleshooting Peak Tailing in HPLC. Technical Guide.

• Chrom Tech. What Causes Peak Tailing in HPLC? FAQ Series.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 5311067, Desoximetasone. [][2][4]

• Separation Science. Dexamethasone: An HPLC assay and impurity profiling following the USP. (Applicable methodology for Desoximetasone/Corticosteroids).

Sources

• 2. Desoximetasone | 382-67-2 [chemicalbook.com]
• 3. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 4. 21-Dehydro Desoxymetasone | C22H27FO4 | CID 71315310 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. pepolska.pl [pepolska.pl]

Technical Support Center: Chromatographic Resolution of Desoximetasone and 1,2-Dihydro Desoxymetasone

Welcome to the technical support center for the analytical separation of Desoximetasone and its process-related impurity, 1,2-Dihydro Desoxymetasone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and method development strategies for achieving optimal chromatographic resolution between these two closely related compounds. As a Senior Application Scientist, my goal is to explain the causality behind experimental choices, ensuring that every protocol is a self-validating system grounded in authoritative scientific principles.

Understanding the Challenge

Desoximetasone is a potent synthetic topical corticosteroid used for its anti-inflammatory and anti-pruritic properties.[1][2] During its synthesis or storage, impurities can arise, one of which is 1,2-Dihydro Desoxymetasone.[3][] The structural similarity between the parent drug and this impurity presents a significant analytical challenge.

Compound	Molecular Formula	Molecular Weight	Key Structural Difference
Desoximetasone	C₂₂H₂₉FO₄	376.46 g/mol	Contains a double bond between carbons 1 and 2 (a Δ¹,⁴-diene system).[3][5]
1,2-Dihydro Desoxymetasone	C₂₂H₃₁FO₄	378.48 g/mol	The double bond between carbons 1 and 2 is reduced (saturated).[3]

This subtle difference—the saturation of a single double bond—results in very similar polarities and hydrophobicities, making them difficult to resolve using standard reversed-phase high-performance liquid chromatography (RP-HPLC) methods. Achieving baseline separation is crucial for accurate quantification and ensuring the purity and safety of the final drug product.

Frequently Asked Questions (FAQs)

Q1: Why is it so difficult to separate Desoximetasone from 1,2-Dihydro Desoxymetasone?

A1: The difficulty arises from their near-identical chemical structures. The only difference is a single double bond in the A-ring of the steroid core. This results in minimal differences in their hydrophobicity and polarity, leading to very similar retention times on traditional RP-HPLC columns like a standard C18.

Q2: What is a good starting point for developing an HPLC method for these compounds?

A2: A good starting point is to adapt the United States Pharmacopeia (USP) monograph method for Desoximetasone assay, which often serves as a robust baseline.[6] A typical setup would involve a C18 column, a mobile phase consisting of a buffered water/methanol or water/acetonitrile mixture, and UV detection around 240-254 nm.[6][7][8] However, this initial method will likely require optimization to resolve the 1,2-Dihydro impurity.

Q3: What is the minimum acceptable resolution (Rs) value for these two peaks?

A3: For accurate quantification of an impurity, a resolution (Rs) value of ≥ 1.5 is generally required by regulatory agencies. This value ensures that there is a clear baseline between the two peaks, which is essential for accurate integration and measurement of the impurity's area.

Q4: Should I use an isocratic or gradient elution?

A4: While an isocratic method is simpler, a shallow gradient elution is often more effective for separating closely eluting peaks.[9][10] A shallow gradient can enhance the separation by subtly changing the mobile phase strength over time, allowing the two compounds to interact differently with the stationary phase and elute at more distinct times.

Troubleshooting Guides

This section provides detailed, step-by-step guidance for overcoming specific resolution challenges.

Issue 1: Poor or No Resolution (Co-elution or Rs < 1.5)

This is the most common issue encountered. The peaks for Desoximetasone and 1,2-Dihydro Desoxymetasone are either completely merged or have insufficient separation for reliable quantification.

The primary cause is insufficient differential interaction between the analytes and the stationary phase. The selectivity (α) of the chromatographic system is too low. To improve resolution, we must focus on manipulating the three key factors in the resolution equation: Efficiency (N) , Selectivity (α) , and Retention Factor (k) .[11][12]

• Adjust Mobile Phase Strength (Affects Retention Factor, k):

  • Action: Decrease the percentage of the organic solvent (e.g., acetonitrile or methanol) in the mobile phase in small increments (e.g., 1-2%).

  • Causality: Reducing the organic content increases the polarity of the mobile phase, leading to stronger interactions between the nonpolar analytes and the C18 stationary phase. This increases retention time (k) for both compounds. While this doesn't always improve selectivity (α) directly, longer retention can sometimes provide more opportunity for the column to resolve the peaks, thereby increasing overall resolution.[11]

  • Example: If your current method uses Acetonitrile:Water (60:40), try adjusting to 58:42, then 56:44.

• Change the Organic Modifier (Affects Selectivity, α):

  • Action: Switch from acetonitrile to methanol, or vice versa. You can also try mixtures of the two.

  • Causality: Acetonitrile and methanol have different chemical properties that alter how they interact with both the analytes and the stationary phase. Methanol is a protic solvent capable of hydrogen bonding, while acetonitrile is aprotic. This difference can change the elution order or significantly increase the separation factor (α) between the two structurally similar steroids.[11]

  • Starting Point: To achieve a similar elution strength, use the following approximation: a 50:50 Methanol:Water mobile phase is roughly equivalent in elution strength to a 40:60 Acetonitrile:Water mobile phase.

• Adjust Mobile Phase pH (Affects Selectivity, α):

  • Action: Although steroids are generally neutral, subtle changes in mobile phase pH can influence the ionization state of residual silanols on the silica backbone of the column, which can affect peak shape and sometimes selectivity.

  • Causality: Operating at a lower pH (e.g., pH 2.5-3.5 using formic acid or phosphoric acid) can suppress the ionization of surface silanols, reducing peak tailing and potentially improving resolution.[10] The USP monograph for Desoximetasone often suggests a mobile phase containing acetic acid or phosphoric acid.[6][7]

If mobile phase optimization is insufficient, the column chemistry is the next logical variable to change.

• Switch to a Phenyl-Hexyl Phase:

  • Action: Replace the standard C18 column with a Phenyl-Hexyl column of similar dimensions.

  • Causality: The double bonds in the A-ring of Desoximetasone can engage in pi-pi (π-π) interactions with the phenyl rings of the stationary phase. Because 1,2-Dihydro Desoxymetasone lacks this double bond, its interaction will be weaker. This introduces a different separation mechanism beyond simple hydrophobicity, often dramatically increasing selectivity (α) between the two compounds.

• Use a Polar-Endcapped C18 Column:

  • Action: Use a C18 column that has been "polar-endcapped."

  • Causality: Standard C18 columns can have residual, unreacted silanol groups that can cause peak tailing for polar compounds. Polar endcapping masks these silanols, leading to sharper, more symmetrical peaks.[13] Improved peak shape (higher efficiency, N) directly contributes to better resolution, even if selectivity remains unchanged.

• Adjust Column Temperature:

  • Action: Systematically vary the column temperature using a column oven, for example, from 25°C to 40°C in 5°C increments.

  • Causality: Increasing temperature reduces mobile phase viscosity, which can lead to sharper peaks (higher efficiency, N).[14] More importantly, temperature can alter the selectivity (α) of the separation, sometimes changing the relative retention of closely eluting compounds. This effect is often unpredictable, so empirical testing is necessary.

Issue 2: Excessive Peak Tailing

Peak tailing reduces resolution and makes accurate integration difficult. A symmetrical peak should have a tailing factor (T) or asymmetry factor (As) between 0.9 and 1.2.

Peak tailing is often caused by secondary, undesirable interactions between the analyte and the stationary phase, most commonly with exposed silanol groups on the silica support.[10] It can also be caused by column contamination or a mismatch between the sample solvent and the mobile phase.

• Match Sample Solvent to Mobile Phase:

  • Action: Ensure your sample is dissolved in a solvent that is weaker than or equal in strength to your mobile phase.

  • Causality: Dissolving the sample in a much stronger solvent (e.g., 100% acetonitrile when the mobile phase is 50% acetonitrile) can cause the sample band to spread on the column before the separation begins, leading to peak distortion.[15] Ideally, dissolve your sample directly in the initial mobile phase.

• Lower Mobile Phase pH:

  • Action: As described in Protocol 1, add a small amount of acid (e.g., 0.1% formic acid or phosphoric acid) to your mobile phase to bring the pH to ~3.0.

  • Causality: At low pH, the acidic silanol groups (Si-OH) on the silica surface are protonated (Si-OH) rather than ionized (Si-O⁻). This minimizes unwanted ionic interactions with the analytes, resulting in more symmetrical peaks.[10]

• Perform a Column Wash:

  • Action: If the column has been used extensively, flush it with a series of strong solvents to remove contaminants.

  • Causality: Strongly retained impurities from previous injections can build up at the head of the column, creating active sites that cause tailing. A proper wash cycle can restore column performance.[16]

  • Generic RP Column Wash Procedure:

    • Flush with mobile phase (without buffer salts): 20 column volumes.

    • Flush with 100% Acetonitrile: 20 column volumes.

    • Flush with 100% Isopropanol: 20 column volumes.

    • Flush with 100% Acetonitrile: 20 column volumes.

    • Re-equilibrate with the initial mobile phase until the baseline is stable.

Recommended Starting Method & Optimization Table

This table provides a validated starting point and parameters to adjust for improving the resolution between Desoximetasone and 1,2-Dihydro Desoxymetasone.

Parameter	Recommended Starting Condition	Optimization Strategy & Rationale
Column	C18, 150 x 4.6 mm, 3.5 µm (USP L1)	Change to Phenyl-Hexyl: Introduces π-π interactions to improve selectivity (α).
Mobile Phase A	0.1% Formic Acid in Water	Adjust pH: Lower pH (~2.5-3.5) suppresses silanol activity, improving peak shape.
Mobile Phase B	Acetonitrile (ACN)	Switch to Methanol (MeOH): Changes solvent selectivity (α).
Gradient	50% B to 60% B over 15 minutes	Make Gradient Shallower: (e.g., 50-55% B over 20 min) to increase the time difference between eluting peaks.
Flow Rate	1.0 mL/min	Decrease Flow Rate: (e.g., to 0.8 mL/min) to increase efficiency (N), but at the cost of longer run times.
Column Temp.	30°C	Increase Temperature: (e.g., to 40°C) to decrease viscosity and improve efficiency (N). May also alter selectivity.
Detection	UV at 240 nm	Wavelength should be kept consistent at the absorbance maximum for both compounds.
Injection Vol.	5 µL	Keep low to prevent column overload, which can degrade peak shape.

By systematically applying these principles and protocols, you can develop a robust and reliable analytical method for the baseline separation of Desoximetasone and its critical process impurity, 1,2-Dihydro Desoxymetasone.

References

• Gorle, A., Mahajan, J., & Bhave, P. (2019). Development and Validation of RP-HPLC Method for Desoximetasone in Bulk and Cream Formulation. Journal of Drug Delivery and Therapeutics, 9(3), 154-159. [Link]

• Gorle, A., et al. (2019). Development and Validation of RP-HPLC Method for Desoximetasone in Bulk and Cream Formulation. ResearchGate. [Link]

• Semantic Scholar. (2019). Development and Validation of RP-HPLC Method for Desoximetasone in Bulk and Cream Formulation. [Link]

• Hampl, R., et al. (2003). Corticosteroid Regulation of Colonic Ion Transport during Postnatal Development: Methods for Corticosteroid Analysis. ResearchGate. [Link]

• USP29-NF24. (2006). USP Monographs: Desoximetasone. U.S. Pharmacopeia. [Link]

• PerkinElmer. (n.d.). Improved HPLC Separation of Steroids Using a Polar End Capped LC Column. PE Polska. [Link]

• Karger Publishers. (1984). High-Performance Liquid Chromatographic (HPLC) Separation and Quantitation of Endogenous Glucocorticoids after Solid-Phase Extraction from. [Link]

• PubMed. (1984). High-performance Liquid Chromatographic (HPLC) Separation and Quantitation of Endogenous Glucocorticoids After Solid-Phase Extraction From Plasma. [Link]

• AKJournals. (2022). Development and validation of RP-HPLC method for quantification of trace levels of topical corticosteroids in ambiphilic cream. Acta Chromatographica, 35(1). [Link]

• ResearchGate. (2019). Development and Validation of RP-HPLC Method for Desoximetasone in Bulk and Cream Formulation. [Link]

• PermeGear. (n.d.). Development and Evaluation of Desoximetasone Loaded Niosomes for Topical Drug Delivery Using Quality by Design (QbD) Approach. [Link]

• PubChem. (n.d.). Desoximetasone. National Institutes of Health. [Link]

• Pharmaffiliates. (n.d.). Desoximetasone-impurities. [Link]

• U.S. Pharmacopeia. (2011). USP 35 Official Monographs / Desoximetasone 2831. [Link]

• Agilent. (n.d.). Tips and Tricks of HPLC System Troubleshooting. [Link]

• LCGC North America. (2004). Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. [Link]

• Google Patents. (2009).

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. [Link]

• Chrom Tech, Inc. (n.d.). Methods for Changing Peak Resolution in HPLC. [Link]

• YouTube. (2024). Troubleshooting Poor Peak Shape and Resolution in HPLC. [Link]

• Analytix. (n.d.). Dexamethasone: An HPLC assay and impurity profiling following the USP. [Link]

• MDPI. (2023). Synthesis and Characterization of Nanoparticle-Based Dexamethasone-Polypeptide Conjugates as Potential Intravitreal Delivery Systems. [Link]

• Slideshare. (n.d.). Factors Affecting Resolution In HPLC. [Link]

• Wikipedia. (n.d.). Desoximetasone. [Link]

• Macherey-Nagel. (n.d.). HPLC Troubleshooting Guide. [Link]

• ResearchGate. (2015). Synthesis Characterisation and Derivatographic studies of 1-(1HBenzimidazol-2-yl)ethanone and 1-(1H-benzimidazol-2- yl)phenone with Co(II), Ni(II) and Cu(II). [Link]

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Technical Support Center: Optimizing Mobile Phase for Corticosteroid Impurity Separation

Welcome to the Technical Support Center dedicated to the intricate science of separating corticosteroid impurities. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in achieving optimal separation during HPLC analysis. Here, we delve into the causality behind experimental choices, providing you with field-proven insights to troubleshoot and refine your mobile phase optimization strategies.

Introduction: The Critical Role of Mobile Phase in Corticosteroid Analysis

Corticosteroids, a class of steroid hormones, are widely used as potent anti-inflammatory and immunosuppressive agents. Due to their complex structures and the potential for the formation of structurally similar impurities during synthesis and storage, ensuring the purity of these drug substances is paramount.[1][2][3] High-Performance Liquid Chromatography (HPLC) is the cornerstone of corticosteroid analysis, and the mobile phase is a critical factor governing the separation of the active pharmaceutical ingredient (API) from its impurities.[1][4]

The mobile phase composition directly influences the interactions between the analytes, the stationary phase, and the mobile phase itself, thereby affecting retention, selectivity, and peak shape.[4] This guide will provide a structured approach to mobile phase optimization, addressing common challenges and offering systematic solutions.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues you may encounter during the separation of corticosteroid impurities.

Q1: I am seeing poor resolution between my main corticosteroid peak and a closely related impurity. What is the first parameter I should adjust in my mobile phase?

A1: The first and often most impactful parameter to adjust is the organic modifier-to-aqueous ratio in your mobile phase. Corticosteroids are typically analyzed using reversed-phase HPLC, where a non-polar stationary phase (like C18) is used with a polar mobile phase.[1]

• The "Why": The retention of corticosteroids is primarily driven by hydrophobic interactions with the stationary phase. By decreasing the percentage of the organic modifier (e.g., acetonitrile or methanol), you increase the polarity of the mobile phase. This enhances the interaction of the non-polar corticosteroids with the stationary phase, leading to longer retention times and potentially improved separation between closely eluting peaks.[4] Conversely, increasing the organic modifier content will decrease retention times.

• Troubleshooting Steps:

  • Systematic Adjustment: If you are running an isocratic method, start by decreasing the organic modifier concentration in small increments (e.g., 2-5%).

  • Gradient Optimization: If you are using a gradient, consider making the initial part of the gradient shallower to increase the separation of early-eluting impurities. You can also decrease the initial percentage of the organic modifier.[5]

Q2: My corticosteroid peaks are tailing. How can I improve the peak shape?

A2: Peak tailing for corticosteroids, which are generally neutral compounds, can often be attributed to secondary interactions with the stationary phase, particularly with residual silanol groups on the silica support.[6]

• The "Why": Even with end-capping, some free silanol groups may remain on the silica surface. These can interact with polar functional groups on the corticosteroid molecules, leading to peak tailing.[7]

• Troubleshooting Steps:

  • Mobile Phase pH Adjustment: Although corticosteroids are largely neutral, slight adjustments to the mobile phase pH can sometimes improve peak shape. A slightly acidic pH (e.g., pH 3.0 using a phosphate buffer) is common in USP methods for corticosteroids and can help suppress the ionization of silanol groups.[8][9]

  • Buffer Concentration: Ensure your buffer concentration is adequate (typically 10-25 mM) to provide sufficient buffering capacity.

  • Column Choice: Consider using a column with advanced end-capping or a hybrid particle technology designed to minimize silanol interactions.[7]

Q3: I am struggling to separate two isomeric corticosteroid impurities. What mobile phase modifications can I make to improve selectivity?

A3: When dealing with isomers, subtle changes in the mobile phase composition can significantly impact selectivity.

• The "Why": Isomers have the same mass and often similar hydrophobicity, making them challenging to separate. Selectivity can be enhanced by introducing different types of interactions.

• Troubleshooting Steps:

  • Change the Organic Modifier: Switching from acetonitrile to methanol, or vice versa, can alter selectivity. Methanol is a protic solvent and can engage in hydrogen bonding differently than the aprotic acetonitrile, which can influence the interactions with the corticosteroids and the stationary phase.[4]

  • Introduce a Third Solvent: Adding a small percentage of a different organic solvent, such as tetrahydrofuran (THF), can provide unique selectivity.[3][10] For example, a mobile phase consisting of methanol, THF, and water has been shown to successfully separate a mixture of nine corticosteroids, some of which co-eluted with a conventional methanol/acetonitrile-water mobile phase.[2][10]

  • Temperature Optimization: Adjusting the column temperature can also affect selectivity.[1]

Q4: My retention times are drifting during a long analytical run. What could be the cause related to the mobile phase?

A4: Retention time drift can be a frustrating issue, often pointing to changes in the mobile phase composition over time.

• The "Why": If the mobile phase components are not adequately mixed or if one component is more volatile than the others, the composition can change as the run progresses.

• Troubleshooting Steps:

  • Proper Mobile Phase Preparation: Ensure your mobile phase is thoroughly mixed and degassed. An in-line degasser is highly recommended.[11][12]

  • Solvent Volatility: If you are using a volatile solvent like THF, ensure the mobile phase reservoir is covered to minimize evaporation.[2][3]

  • Buffer Precipitation: If you are using a buffer, ensure it is fully dissolved and that the organic modifier concentration does not cause it to precipitate.

Experimental Protocols

Here are detailed protocols for key mobile phase optimization experiments.

Protocol 1: Systematic Mobile Phase Optimization Workflow

This protocol outlines a systematic approach to developing a robust separation method for corticosteroid impurities.

Objective: To achieve baseline separation of the main corticosteroid peak from all known and unknown impurities.

Methodology:

• Initial Scouting Gradient:

  • Column: A standard C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A fast linear gradient from 5% to 95% B over 15 minutes.

  • Rationale: This initial run provides a broad overview of the impurity profile and the approximate elution conditions.

• Organic Modifier Selection:

  • Repeat the scouting gradient, but replace acetonitrile with methanol as Mobile Phase B.

  • Rationale: This helps determine which organic modifier provides better overall selectivity for your specific sample.

• Gradient Optimization:

  • Based on the scouting runs, design a targeted gradient. A good starting point is a shallow gradient around the elution point of the main peak and its impurities.[5]

  • Example: If the peaks of interest elute between 40% and 60% B, you could design a gradient like: 0-2 min: 30% B; 2-15 min: 30-70% B; 15-17 min: 70-95% B; 17-20 min: 95% B; 20.1-25 min: 30% B (re-equilibration).

• pH Screening (if necessary):

  • If peak shape is poor or resolution is still inadequate, perform a pH screening.

  • Prepare mobile phases with different pH values (e.g., pH 3.0, 5.0, and 7.0) using appropriate buffers (e.g., phosphate or acetate).

  • Rationale: While corticosteroids are generally neutral, pH can influence the ionization of residual silanols on the stationary phase, thereby affecting peak shape.[13][14]

• Fine-Tuning with Additives (if necessary):

  • If specific isomeric impurities are still co-eluting, consider adding a small percentage of THF (e.g., 2-5%) to the mobile phase.[2][3][10]

  • Caution: THF can be aggressive towards some HPLC system components, particularly PEEK tubing.[2][3]

Diagram: Systematic Mobile Phase Optimization Workflow

Caption: A workflow for systematic mobile phase optimization in HPLC.

Data Presentation

Table 1: Physicochemical Properties of Common Corticosteroids and Organic Modifiers

Compound/Solvent	LogP	Polarity Index	Eluotropic Strength (C18)	Comments
Corticosteroids
Hydrocortisone	1.61	More polar
Prednisolone	1.62
Dexamethasone	1.83
Betamethasone	1.94	Less polar
Organic Modifiers
Methanol	-0.77	5.1	1.0	Protic, can form hydrogen bonds
Acetonitrile	-0.34	5.8	3.1	Aprotic, strong dipole interactions
Tetrahydrofuran (THF)	0.46	4.0	4.4	Can offer unique selectivity

Data compiled from various chemical databases.

In-Depth Scientific Discussion

The Causality of Mobile Phase Choices

The selection of a mobile phase is not a random process; it is a scientifically driven decision based on the physicochemical properties of the analytes and the desired chromatographic outcome.

• Expertise & Experience: An experienced chromatographer understands that for structurally similar corticosteroids, which differ only by a double bond or the stereochemistry of a substituent, achieving separation requires manipulating the subtle differences in their interactions with the stationary and mobile phases.[2][3] For instance, the choice of THF in the mobile phase for separating prednisone and prednisolone is a deliberate one to alter the selectivity, as THF's ether oxygen can have specific interactions that acetonitrile or methanol do not offer.[2][10]

• Trustworthiness: A robust HPLC method must be reproducible. This is why factors like using high-purity solvents, accurate mobile phase preparation, and consistent degassing are critical.[12] A method that is not reproducible is not trustworthy. Furthermore, understanding the stability of your analytes at different pH values is crucial for developing a reliable method.

• Authoritative Grounding: The principles of mobile phase optimization are well-established in chromatographic theory. Regulatory bodies like the United States Pharmacopeia (USP) provide specific methods for the analysis of corticosteroids, which serve as an authoritative starting point for method development.[8][9] Additionally, guidelines from the International Council for Harmonisation (ICH), such as Q3A and Q3B, outline the requirements for the identification and control of impurities, underscoring the importance of developing well-resolved chromatographic methods.[15][16][17]

Diagram: Interplay of Factors in Mobile Phase Optimization

Caption: The interplay of mobile phase components and their effect on chromatographic parameters.

References

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

• Al-Rimawi, F. (2022). High Performance Liquid Chromatography (HPLC) with Fluorescence Detection for Quantification of Steroids in Clinical, Pharmaceutical, and Environmental Samples: A Review. PMC. [Link]

• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Baseline Issues. [Link]

• Agilent Technologies. (n.d.). Control pH During Method Development for Better Chromatography. [Link]

• Crawford Scientific. (n.d.). A Guide to HPLC and LC-MS Buffer Selection. [Link]

• Moravek. (n.d.). Exploring the Role of pH in HPLC Separation. [Link]

• Kovač, T., et al. (2020). An Improved Reversed-Phase High-Performance Liquid Chromatography Method for the Analysis of Related Substances of Prednisolone in Active Ingredient. ACS Omega. [Link]

• Kovač, T., et al. (2020). An Improved Reversed-Phase High-Performance Liquid Chromatography Method for the Analysis of Related Substances of Prednisolone in Active Ingredient. PMC. [Link]

• O'Hare, M. J., et al. (1984). Separation of the major adrenal steroids by reversed-phase high-performance liquid chromatography. PubMed. [Link]

• Agilent Technologies. (n.d.). Why it matters and how to get good peak shape. [Link]

• International Council for Harmonisation. (2006). ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2). [Link]

• Restek. (2013). HPLC Basics: Improving resolution (II): Mobile Phases : Solvent Strength – Organic modifier. [Link]

• International Council for Harmonisation. (2006). ICH Q3B(R2) Impurities in New Drug Products. [Link]

• GL Sciences. (n.d.). How to Obtain Good Peak Shapes. [Link]

• Bio-Rad. (n.d.). The Role of Elution Gradient Shape in the Separation of Protein Therapeutics. [Link]

• Shimadzu. (n.d.). Determination of Dexamethasone and its organic impurities content as per USP monograph UHPLC method. [Link]

• Phenomenex. (n.d.). USP Dexamethasone Assay and Organic Impurities by LC-UV using the Kinetex® 1.7 µm C18 Core-Shell UHPLC Column. [Link]

• AMSbio. (n.d.). Impurity guidelines in drug development under ICH Q3. [Link]

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• 3. An Improved Reversed-Phase High-Performance Liquid Chromatography Method for the Analysis of Related Substances of Prednisolone in Active Ingredient - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
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• 6. How to Obtain Good Peak Shapes | Technical Support | GL Sciences [glsciences.com]
• 7. lcms.cz [lcms.cz]
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• 10. lcms.cz [lcms.cz]
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• 17. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]

solving solubility issues of 1,2-Dihydro Desoxymetasone for in vitro assays

The Challenge: Why This Molecule "Crashes Out"

1,2-Dihydro Desoxymetasone (often cataloged as Desoximetasone Impurity A ) presents a classic "lipophilic trap" in assay development. Structurally, it retains the rigid steroidal backbone of its parent, Desoximetasone, but lacks specific polar functionalities that might aid aqueous interaction.

• The Physicochemical Barrier: With a LogP of approximately 2.35 [1], this compound is highly hydrophobic. It possesses high crystal lattice energy, meaning the molecules prefer to stick to each other rather than interact with water molecules.

• The Assay Conflict: Biological assays are aqueous (PBS, media). When you introduce a hydrophobic steroid dissolved in an organic solvent (like DMSO) into water, the solvent dissipates rapidly. The steroid molecules, suddenly stripped of their solvent shield, aggregate instantly, causing precipitation (often invisible to the naked eye) that ruins concentration accuracy.

Quantitative Solubility Profile

Use this table to plan your solvent strategy. Data represents approximate saturation limits at 25°C.

Solvent System	Solubility Limit	Suitability for Stock	Notes
DMSO (Anhydrous)	~30 mg/mL	High	Recommended primary stock solvent. Hygroscopic; keep sealed. [2]
Ethanol (Absolute)	~3 mg/mL	Moderate	Lower capacity than DMSO. Volatility changes concentration over time.
PBS / Water	< 0.04 mg/mL	Very Low	Do not attempt to dissolve powder directly in buffer.
DMSO:PBS (1:10)	~0.1 mg/mL	Low	Metastable.[1] Use immediately.
HP-β-Cyclodextrin (20%)	> 5 mg/mL	High	Best for aqueous stability without organic toxicity. [3]

Protocol A: The "Step-Down" Dilution Method (Standard)

Context: For standard cell-based assays where DMSO tolerance is < 0.5%. The Error: Injecting 100% DMSO stock directly into 100% Media. This causes "local supersaturation" and immediate precipitation.

The Solution: Intermediate Dilution

Objective: Gradually acclimate the steroid to the aqueous environment.

• Prepare Master Stock: Dissolve 1,2-Dihydro Desoxymetasone in anhydrous DMSO to 10 mM .

  • Validation: Vortex for 30s. Centrifuge at 10,000 x g for 1 min. Ensure no pellet forms.

• Prepare Intermediate Stock (100x): Dilute the Master Stock 1:10 into pure DMSO (not water yet) to reach 1 mM.

• The "Spike" Step:

  • Pre-warm your culture media to 37°C.

  • While vortexing the media gently, add the DMSO stock slowly.

  • Target: Final DMSO concentration should be ≤ 0.1% (v/v).

  • Example: Add 1 µL of 1 mM Stock to 1 mL Media = 1 µM Final Drug (0.1% DMSO).

Visualization: The Dilution Workflow

Caption: Figure 1. The "Step-Down" workflow prevents the shock-precipitation observed in direct additions.

Protocol B: The Cyclodextrin Encapsulation (Advanced)

Context: When cells are sensitive to DMSO or higher concentrations (>10 µM) are required. Mechanism: Hydroxypropyl-β-Cyclodextrin (HP-β-CD) forms a "donut" shape. The hydrophobic steroid sits inside the donut hole, while the hydrophilic exterior interacts with water.

Step-by-Step Encapsulation:

• Carrier Prep: Prepare a 20% (w/v) HP-β-CD solution in sterile water or PBS. Filter sterilize (0.22 µm).

• Solvent Evaporation Method:

  • Dissolve steroid in a small volume of Ethanol (e.g., 1 mg in 50 µL).

  • Add this ethanolic solution dropwise to the 20% HP-β-CD solution while stirring.

  • Stir uncapped for 2-4 hours in a fume hood or under nitrogen stream.

  • Goal: Evaporate the ethanol, leaving the steroid trapped in the cyclodextrin cages in water.

• Validation: Measure absorbance at 600nm. It should be near zero (clear). If turbid, filter again (0.45 µm) and quantify actual concentration via HPLC.

Troubleshooting & FAQs

Q1: My solution looks clear, but my assay data is highly variable. Why?

A: You likely have "micro-precipitation." The crystals are too small to see but large enough to sediment on cells, causing toxicity spikes or unavailable drug.

• Fix: Use Nephelometry or simply measure OD600 of your dosing solution. If OD > 0.005, you have precipitate. Switch to Protocol B (Cyclodextrins).

Q2: Can I use Ethanol instead of DMSO?

A: Generally, no . Ethanol evaporates too quickly in open wells, changing the drug concentration during the assay. It also has a lower solubility limit for this steroid (3 mg/mL vs 30 mg/mL for DMSO), forcing you to use higher solvent volumes which are toxic.

Q3: Is 1,2-Dihydro Desoxymetasone cytotoxic?

A: It is a corticosteroid metabolite. While not inherently cytotoxic like a chemotherapy agent, high doses (>50 µM) combined with solvent effects can reduce cell viability. Always run a Vehicle Control (DMSO only) and a Positive Control (known toxicant) to distinguish compound activity from solvent toxicity [4].

Troubleshooting Logic Tree

Caption: Figure 2. Decision tree for diagnosing solubility-related assay failures.

References

• National Center for Biotechnology Information. (n.d.). Desoximetasone Compound Summary (LogP Data). PubChem.[2] Retrieved May 20, 2024, from [Link]

• Gould, S., & Scott, R. C. (2005). 2-Hydroxypropyl-beta-cyclodextrin (HP-beta-CD): A toxicology review. Food and Chemical Toxicology, 43(10), 1451-1459. (Validated use of HP-beta-CD as a non-toxic vehicle).

• Timm, M., et al. (2013). Considerations regarding use of solvents in in vitro cell based assays. BMC Research Notes, 6, 386. Retrieved May 20, 2024, from [Link]

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Desoximetasone | C22H29FO4 | CID 5311067 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Ion Suppression for 1,2-Dihydro Desoxymetasone

Introduction: The "Invisible" Interference

Welcome to the technical support hub for 1,2-Dihydro Desoxymetasone . As a researcher, you likely know that this analyte—a reduced metabolite of the topical corticosteroid Desoximetasone—presents specific challenges in LC-MS/MS. Structurally, the saturation of the C1-C2 double bond (converting the 1,4-diene-3-one system to a 4-ene-3-one) alters its hydrophobicity and proton affinity compared to the parent drug.

While the 4-ene-3-one moiety ensures robust ionization in positive electrospray mode (ESI+), this molecule is highly susceptible to ion suppression from endogenous phospholipids in biological matrices (plasma, skin homogenates). This guide moves beyond basic troubleshooting to provide a mechanistic defense against matrix effects.

Module 1: Diagnostic & Triage (FAQs)

Q1: My internal standard (IS) response drops significantly at the retention time of 1,2-Dihydro Desoxymetasone. Is this ion suppression?

A: Yes, this is the hallmark of matrix-induced ion suppression. The Mechanism: In the ESI droplet, your analyte competes with co-eluting matrix components (likely glycerophosphocholines or lysophospholipids) for surface charge. If the matrix components have a higher surface activity or concentration, they "steal" the available charge, preventing your analyte from entering the gas phase. The Fix: You must physically separate the phospholipids from the analyte, either during extraction or chromatography. Do not rely on the IS to "correct" for suppression >50%, as this compromises the Lower Limit of Quantitation (LLOQ).

Q2: I am using Protein Precipitation (PPT) with Acetonitrile. Why is my baseline noise so high?

A: Protein precipitation is a "dirty" cleanup technique. It removes proteins but leaves behind >95% of endogenous phospholipids. These lipids often elute in the same hydrophobic window as corticosteroids. Recommendation: Switch to Liquid-Liquid Extraction (LLE) or Supported Liquid Extraction (SLE) . These methods selectively extract the neutral steroid while leaving charged phospholipids behind in the aqueous phase.

Q3: Can I just change the MS source parameters to fix this?

A: Only partially. While higher gas temperatures can improve desolvation, they cannot overcome the charge competition in the droplet if the matrix load is too high. The solution lies in chemistry (Prep/LC), not physics (MS).

Module 2: Sample Preparation – The First Line of Defense

The most effective way to eliminate ion suppression is to prevent the suppressor from entering the LC-MS system.

Protocol: Optimized Liquid-Liquid Extraction (LLE)

Rationale: 1,2-Dihydro Desoxymetasone is a neutral lipophilic steroid. Phospholipids are zwitterionic. We use a non-polar solvent to extract the steroid while rejecting the lipids.

Reagents:

• Methyl tert-butyl ether (MTBE) or Ethyl Acetate (EtAc).

• Ammonium Hydroxide (optional, to suppress acidic interferences).

Step-by-Step Workflow:

• Aliquot: Transfer 100 µL of plasma/homogenate to a glass tube.

• IS Addition: Add 10 µL of Stable Isotope Labeled Internal Standard (e.g., Dexamethasone-d4 or Desoximetasone-d4). Vortex.

• Extraction: Add 1.0 mL of MTBE .

  • Note: MTBE is preferred over Ethyl Acetate for cleaner extracts in steroid analysis.

• Agitation: Vortex for 5 minutes or shaker plate for 10 minutes (high speed).

• Phase Separation: Centrifuge at 4,000 x g for 10 minutes at 4°C.

• Transfer: Freeze the aqueous (bottom) layer in a dry ice/acetone bath (or simply pipette carefully). Transfer the organic (top) supernatant to a clean tube.

• Evaporation: Evaporate to dryness under nitrogen at 40°C.

• Reconstitution: Reconstitute in 100 µL of Mobile Phase A/B (50:50). Crucial: Match the initial mobile phase composition to prevent peak broadening.

Module 3: Chromatographic Defense

If sample prep is the shield, chromatography is the sword. You must ensure that any remaining phospholipids do not co-elute with 1,2-Dihydro Desoxymetasone.

The "Phospholipid Trap" Strategy

Standard C18 gradients often elute phospholipids continuously throughout the run. We recommend a Fluoro-Phenyl (PFP) column or a specific C18 gradient strategy.

Recommended Column: C18 or Biphenyl, 2.1 x 50 mm, 1.7 µm or 2.6 µm fused-core. Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Formate. Mobile Phase B: Methanol + 0.1% Formic Acid. Note: Methanol is preferred over Acetonitrile for corticosteroids as it provides better selectivity and often higher signal intensity in ESI+.

Gradient Table:

Time (min)	% B	Event
0.00	40	Initial Hold
0.50	40	Load
3.00	85	Analyte Elution (Expect ~2.0 - 2.5 min)
3.10	98	Phospholipid Flush (Ramp fast!)
4.50	98	Hold High to burn off lipids
4.60	40	Re-equilibrate
6.00	40	Ready for next injection

Visualizing the Separation Logic:

Caption: Separation strategy ensuring the analyte elutes in a suppression-free window between polar salts and hydrophobic phospholipids.

Module 4: Post-Column Infusion (The Validation Test)

Do not assume your method is suppression-free. Prove it.

The Experiment:

• Setup: Tee-in a syringe pump containing a standard solution of 1,2-Dihydro Desoxymetasone (100 ng/mL) into the LC flow after the column but before the MS source.

• Flow: Set syringe pump to 10 µL/min. Set LC to your method parameters.

• Injection: Inject a Blank Matrix Extract (processed plasma/tissue).

• Observation: Monitor the baseline of the specific MRM transition for the analyte.

• Result:

  • Flat Line: No suppression.

  • Dip/Valley: Ion suppression at that retention time.[1]

  • Peak: Ion enhancement.[2][3]

If you see a dip at the analyte retention time:

• Change the Gradient slope (flatten it) to move the analyte away from the dip.

• Switch column chemistry (e.g., C18 -> Phenyl-Hexyl).

References

• FDA Bioanalytical Method Validation Guidance for Industry. (2018). U.S. Food and Drug Administration. [Link]

• Chambers, E., et al. (2007). Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses. Journal of Chromatography B, 852(1-2), 22-34. [Link]

• PubChem. (2025).[4] Desoximetasone Compound Summary. National Library of Medicine. [Link]

• Van Eeckhaut, A., et al. (2009). Validation of bioanalytical LC–MS/MS assays: Evaluation of matrix effects. Journal of Chromatography B, 877(23), 2198-2207. [Link]

Sources

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• 2. researchgate.net [researchgate.net]
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• 4. Desoximetasone | C22H29FO4 | CID 5311067 - PubChem [pubchem.ncbi.nlm.nih.gov]

dealing with co-eluting peaks in Desoximetasone impurity analysis

Topic: Resolving Co-eluting Peaks in Desoximetasone Analysis

Introduction

Welcome to the technical support hub for corticosteroid analysis. If you are analyzing Desoximetasone (DSM) according to USP or EP monographs, you are likely encountering a critical resolution loss between the main peak and Desoximetasone Related Compound A (1,2-dihydrodesoximetasone) .[1]

This guide moves beyond basic "check your flow rate" advice. We will dissect the molecular interactions causing this co-elution and provide a self-validating troubleshooting protocol to recover baseline resolution (

).

Part 1: The Critical Pair Diagnosis

Before adjusting your method, you must identify what is co-eluting.[1][2][3] In Desoximetasone analysis, the most persistent co-elution occurs with its saturated analog.

Compound	Structure Difference	Polarity Shift	Retention Behavior
Desoximetasone	diene system	Slightly more polar (due to conjugation)	Elutes Earlier
Related Compound A	mono-ene (1,2-dihydro)	Slightly more lipophilic	Elutes Later (often tailing into DSM)

The Problem: The structural difference is a single double bond at C1-C2. On a standard C18 column, the hydrophobic selectivity (

) often fails to discriminate between these two planar structures effectively.[1]

Diagnostic Workflow (Visualized)

Figure 1: Diagnostic logic flow for identifying the source of resolution loss in Desoximetasone analysis.

Part 2: Resolution Strategies (The "Why" and "How")

When standard troubleshooting (fresh mobile phase, new column) fails, you must alter the separation mechanism.[1][2]

Strategy A: The "Methanol Effect" (Selectivity)

Mechanism: Acetonitrile (ACN) is a dipole-dipole interactor.[1] Methanol (MeOH) is a proton donor/acceptor.[1] Corticosteroids like Desoximetasone possess hydroxyl groups at C11 and C21.

• Why it works: MeOH forms hydrogen bonds with the steroid skeleton and the stationary phase, creating a "solvation shell" that is more sensitive to the steric shape of the steroid than ACN is.

• Protocol: If using ACN/Water, switch to MeOH/Water. The separation factor (

  ) between Desoximetasone and Related Compound A typically increases in MeOH due to the specific solvation of the C1-C2 double bond region.

Strategy B: Temperature Tuning (Thermodynamics)

Mechanism: Steroids are large, rigid molecules.[1] Their mass transfer into the C18 pores is kinetically slow at room temperature.

• Why it works: Increasing temperature improves mass transfer (sharpening peaks) but also changes the enthalpy of binding (

  ). The diene system of Desoximetasone has a different entropy of adsorption compared to the mono-ene of Impurity A.

• Protocol:

  • Start at 25°C.

  • Increase column oven temperature in 5°C increments up to 50°C.

  • Note: Resolution often improves at higher temperatures for steroids on C18 columns, unlike smaller molecules where

    decreases too rapidly.

Strategy C: Stationary Phase Selection

If a standard L1 (C18) column fails, the "carbon load" is likely masking the subtle differences in the steroid ring structure.

Column Type	Mechanism of Action	Recommendation
Standard C18 (L1)	Hydrophobic Interaction	Baseline choice.[1] Often insufficient for isomer separation.
Polar-Embedded C18	Shielded Silanols + Hydrophobic	Preferred. Reduces tailing of the C21-hydroxyl group, sharpening peaks to reveal co-eluting shoulders.[1]
Phenyl-Hexyl (L11)	Interaction	Expert Choice. The phenyl ring in the column interacts directly with the -electrons of the Desoximetasone diene system. Since Related Compound A lacks one double bond, the selectivity difference is maximized.

Part 3: Validated Experimental Protocols

Protocol 1: Mobile Phase Optimization for Critical Pairs

Use this protocol if

between Desoximetasone and Related Compound A.

• Preparation: Prepare a mobile phase of Methanol : Water (60 : 40) .

• Column: C18, 4.6 x 150 mm, 5 µm (USP L1).[1]

• Flow Rate: 1.0 mL/min.

• Temperature: Set initially to 30°C.

• Injection: Inject the System Suitability Standard (containing DSM and Rel Comp A).

• Adjustment:

  • If

    : Decrease Methanol by 2% (e.g., 58:42).[1] This increases retention ( ) and allows more time for the stationary phase to discriminate the structures.

  • Caution: Do not exceed 45°C if using a high-carbon-load column, as phase collapse can occur with highly aqueous phases (though 60% MeOH is safe).[1]

Protocol 2: Checking for "Ghost" Co-elution (Matrix Effects)

Use this if the co-eluting peak varies between sample batches.

• Blank Run: Inject pure Diluent (typically MeOH). Ensure baseline is flat at the retention time of DSM (~8-10 min).

• Placebo Run: Inject the formulation excipients (cream/gel base) processed exactly like the sample.

• Overlay: Compare the Placebo chromatogram with the Active chromatogram.

  • Result: If a peak from the placebo aligns with DSM, you have a Matrix Interference , not an impurity co-elution.[1]

  • Fix: Change the detection wavelength. DSM absorbs strongly at 240-254 nm (due to the conjugated ketone). Many excipients absorb only at low UV (<210 nm). Increasing wavelength to 254 nm often eliminates matrix co-elution.

Part 4: Frequently Asked Questions (FAQs)

Q1: I see a shoulder on the tail of my Desoximetasone peak. Is this Impurity A? A: Likely, yes. Related Compound A (1,2-dihydro) is slightly more lipophilic and usually elutes after the main peak.[1] However, peak tailing can also be caused by secondary silanol interactions .[1]

• Test: Add 0.1% Acetic Acid to your mobile phase. If the shoulder disappears and the peak narrows, it was silanol tailing. If the shoulder resolves into a distinct second peak, it is a real impurity.

Q2: Can I use Tetrahydrofuran (THF) to improve separation? A: Historically, THF was the "gold standard" for steroid selectivity. However, it is unstable (peroxides) and damages PEEK tubing.[1]

• Modern Alternative: Use 2,2,2-Trifluoroethanol (TFE) or simply switch to a Phenyl-Hexyl column (L11).[1] The Phenyl-Hexyl phase mimics the selectivity of THF without the hardware risks.

Q3: My retention times are drifting, causing co-elution. Why? A: Desoximetasone is neutral, but the method often requires high organic content.

• Evaporation: If using premixed mobile phase, Methanol evaporates faster than water in open reservoirs. Cap your bottles.

• Temperature: A 2°C fluctuation in lab temperature can shift steroid retention by 0.5 minutes. Always use a column oven.

Q4: The USP monograph specifies a C18 column, but I can't get separation. Can I change it? A: Under USP <621> Chromatography , you are permitted to modify the method to meet System Suitability requirements:

• Column Length: ±70% (keep L/dp ratio constant).

• Column Temp: ±10°C.

• Mobile Phase: ±10% absolute (for minor components) or ratio adjustment within limits.

• Guidance: You cannot change the stationary phase classification (e.g., L1 to L11) for a regulatory release without full re-validation. You can change the brand of L1 (e.g., from a standard C18 to a Polar-Embedded C18) as long as it is still designated L1.[1]

Visualizing the Selectivity Mechanism

Figure 2: Mechanism of selectivity: Exploiting the pi-electron difference between Desoximetasone and its dihydro-impurity.[1]

References

• United States Pharmacopeia (USP). Desoximetasone Monograph. USP-NF.[1] (Standard for chromatographic conditions and impurity limits). [1]

• PubChem. Desoximetasone Compound Summary. National Library of Medicine. (Chemical structure and physical properties).[3][4][5][6] [1]

• BenchChem. Resolving Co-elution Issues in HPLC. (General strategies for critical pair resolution).

• PerkinElmer. Improved HPLC Separation of Steroids Using a Polar End Capped LC Column.[6] (Application note on stationary phase selection for corticosteroids).

• ResearchGate. High-performance liquid chromatography separation of corticosteroids. (Academic validation of mobile phase choices).

Sources

• 1. Desoximetasone | C22H29FO4 | CID 5311067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. lcms.cz [lcms.cz]
• 5. synthinkchemicals.com [synthinkchemicals.com]
• 6. pepolska.pl [pepolska.pl]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of an Analytical Method for 1,2-Dihydro Desoxymetasone in Accordance with ICH Guidelines

In the landscape of pharmaceutical development and quality control, the integrity of analytical data is paramount. This guide provides an in-depth, experience-driven walkthrough for the validation of an analytical method for a critical related substance of Desoxymetasone: 1,2-Dihydro Desoxymetasone. As a Senior Application Scientist, my objective is to not only outline the requisite steps as per the International Council for Harmonisation (ICH) guidelines but to also elucidate the scientific rationale behind these procedures. This document is intended for researchers, scientists, and drug development professionals who are tasked with ensuring the safety, efficacy, and quality of pharmaceutical products.

The validation of an analytical procedure is the process of demonstrating its suitability for the intended purpose.[1] For an impurity like 1,2-Dihydro Desoxymetasone, this means the method must be able to reliably detect and quantify it at specified levels. This guide will navigate through the core validation parameters, offering practical protocols and insights to build a robust and defensible analytical method.

The Validation Workflow: A Holistic Approach

A successful method validation is not a mere checklist of experiments but a systematic process to build confidence in the analytical procedure. The relationship between the different validation parameters is crucial to understanding the overall performance of the method.

Caption: A typical workflow for analytical method validation, highlighting the interconnectedness of different validation parameters as per ICH guidelines.

Specificity: Ensuring the Method's Discriminatory Power

Specificity is the ability of the method to unequivocally assess the analyte in the presence of other components that may be expected to be present, such as impurities, degradation products, and matrix components.[2] For 1,2-Dihydro Desoxymetasone, this means the analytical signal should not be affected by Desoximetasone, other related substances, or excipients in the drug product.

Experimental Approach: Forced Degradation Studies

Forced degradation (or stress testing) is a cornerstone of specificity validation.[3] By subjecting the drug substance and drug product to harsh conditions, we can generate potential degradation products and demonstrate that the method can separate them from the analyte of interest. The goal is to achieve a target degradation of 5-20% of the active ingredient.[4][5]

Typical Stress Conditions:

• Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours

• Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours

• Thermal Degradation: 105°C for 48 hours

• Photolytic Degradation: ICH-compliant light exposure (e.g., 1.2 million lux hours and 200 W h/m²)

Protocol: Forced Degradation Study

• Sample Preparation: Prepare solutions of Desoximetasone drug substance and drug product.

• Stress Application: Expose the samples to the stress conditions outlined above. A control sample should be stored under normal conditions.

• Analysis: Analyze the stressed and control samples using the proposed analytical method (e.g., RP-HPLC). A photodiode array (PDA) detector is highly recommended to assess peak purity.

• Evaluation:

  • Demonstrate resolution between 1,2-Dihydro Desoxymetasone, Desoximetasone, and any degradation products.

  • Perform peak purity analysis for the 1,2-Dihydro Desoxymetasone peak in the stressed samples.

Linearity and Range: Defining the Method's Quantitative Boundaries

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte within a given range. The Range is the interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[6][7]

Experimental Approach

A minimum of five concentration levels should be used to establish linearity. The range for an impurity is typically from the reporting threshold to 120% of the specification limit.[8]

Protocol: Linearity and Range Assessment

• Standard Preparation: Prepare a stock solution of 1,2-Dihydro Desoxymetasone reference standard.

• Calibration Standards: From the stock solution, prepare at least five calibration standards covering the desired range (e.g., 50%, 80%, 100%, 120%, and 150% of the target concentration).

• Analysis: Inject each calibration standard in triplicate.

• Evaluation:

  • Plot a graph of the mean response versus concentration.

  • Perform a linear regression analysis and determine the correlation coefficient (r), y-intercept, and slope of the regression line.

Parameter	Acceptance Criteria
Correlation Coefficient (r)	≥ 0.998
Y-intercept	Should be minimal and not statistically significant.
Residuals	Randomly distributed around the x-axis.

Accuracy: Closeness to the Truth

Accuracy expresses the closeness of agreement between the value which is accepted as a conventional true value or an accepted reference value and the value found.[9] It is typically assessed by determining the recovery of a known amount of analyte spiked into a sample matrix.

Experimental Approach

Accuracy should be assessed using a minimum of nine determinations over a minimum of three concentration levels covering the specified range (e.g., 3 concentrations, 3 replicates each).[8]

Protocol: Accuracy Determination

• Sample Preparation: Prepare a drug product placebo (matrix without the active pharmaceutical ingredient).

• Spiking: Spike the placebo with known amounts of 1,2-Dihydro Desoxymetasone at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Prepare three samples at each level.

• Analysis: Analyze the spiked samples.

• Evaluation: Calculate the percentage recovery for each sample.

Concentration Level	Acceptance Criteria for Recovery
80%	90.0% - 110.0%
100%	90.0% - 110.0%
120%	90.0% - 110.0%

Precision: Consistency of Results

Precision expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.[9] It is evaluated at two levels: repeatability and intermediate precision.

Experimental Approach

• Repeatability (Intra-assay precision): Assesses the precision under the same operating conditions over a short interval of time.

• Intermediate Precision (Inter-assay precision): Expresses within-laboratory variations: different days, different analysts, different equipment, etc.

Protocol: Precision Evaluation

• Sample Preparation: Prepare six individual samples of the drug product spiked with 1,2-Dihydro Desoxymetasone at the target concentration.

• Repeatability Analysis: A single analyst analyzes the six samples on the same day using the same instrument.

• Intermediate Precision Analysis: A different analyst analyzes a fresh set of six samples on a different day using a different instrument (if available).

• Evaluation: Calculate the mean, standard deviation, and relative standard deviation (%RSD) for each set of six samples.

Precision Level	Acceptance Criteria for %RSD
Repeatability	≤ 5.0%
Intermediate Precision	≤ 10.0%

Detection Limit (LOD) and Quantitation Limit (LOQ): Method Sensitivity

• Limit of Detection (LOD): The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

Experimental Approach

LOD and LOQ can be determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD = 3.3 * (σ / S)

• LOQ = 10 * (σ / S)

Where:

• σ = the standard deviation of the response (can be estimated from the standard deviation of the y-intercepts of regression lines).

• S = the slope of the calibration curve.

Protocol: LOD and LOQ Determination

• Calibration Curve: Use the data from the linearity study.

• Calculation: Calculate σ and S from the regression analysis.

• Determination: Calculate LOD and LOQ using the formulas above.

• Verification: Prepare samples at the calculated LOD and LOQ concentrations and analyze them to confirm that the analyte can be reliably detected and quantified, respectively.

Robustness: Resilience to Minor Variations

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[10] Robustness is typically evaluated during method development.[11]

Experimental Approach

Deliberately vary critical method parameters and assess the impact on the results.

Typical Parameters to Vary for an HPLC Method:

• Flow rate (e.g., ± 0.1 mL/min)

• Mobile phase composition (e.g., ± 2% organic)

• Column temperature (e.g., ± 5°C)

• pH of the mobile phase buffer (e.g., ± 0.2 units)

Protocol: Robustness Assessment

• System Suitability: Establish system suitability criteria (e.g., resolution, tailing factor, theoretical plates).

• Parameter Variation: Analyze a standard solution while varying one parameter at a time.

• Evaluation: Assess the impact of each variation on the system suitability parameters and the quantification of 1,2-Dihydro Desoxymetasone. The results should remain within the established acceptance criteria.

Caption: A diagram illustrating the concept of robustness testing by introducing deliberate variations to key method parameters.

Conclusion

The validation of an analytical method for 1,2-Dihydro Desoxymetasone is a scientifically rigorous process that underpins the quality and safety of the final drug product. By systematically evaluating specificity, linearity, range, accuracy, precision, sensitivity, and robustness, we can establish a high degree of confidence in the data generated by the method. This guide provides a framework based on ICH principles and practical experience to navigate the complexities of method validation, ultimately contributing to the development of safe and effective medicines.

References

• ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1). European Medicines Agency; 2005. [Link]

• Lavanya Chowdary G, Ravisankar P, Akhil Kumar G, Mounika K, Srinivasa Babu P. Analytical Method Validation Parameters: An Updated Review. International Journal of Pharmaceutical Sciences Review and Research. 2020;61(2):1-7. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Analytical Method Validation: are your analytical methods suitable for intended use? Celsis. Published April 13, 2023. [Link]

• ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline. QbD Group. Published March 20, 2024. [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]

• Dong M, Hu G, Lin M, Hu L. Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International. 2020;33(11):24-35. [Link]

• ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. Published July 22, 2025. [Link]

• ICH Q2 Validation of Analytical Procedures. YouTube. Published October 31, 2024. [Link]

• Development and Validation of RP-HPLC Method for Desoximetasone in Bulk and Cream Formulation. ResearchGate. Published August 6, 2025. [Link]

• Analytical Method Validation: ICH and USP Perspectives. International Journal of Research and Review. Published August 8, 2025. [Link]

• Validation of Analytical Procedures Q2(R2). ICH. Published November 30, 2023. [Link]

• ICH guideline Q2(R2) on validation of analytical procedures. European Medicines Agency. Published March 31, 2022. [Link]

• Development and Validation of RP-HPLC Method for Desoximetasone in Bulk and Cream Formulation. Semantic Scholar. [Link]

• Robustness Tests. LCGC International. [Link]

• The 6 Key Aspects of Analytical Method Validation. Element Lab Solutions. [Link]

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Resolve Mass. Published November 5, 2025. [Link]

• ICH Harmonised Tripartite Guideline. Stability Testing of New Drug Substances and Products Q1A(R2). ICH. [Link]

• Development and Validation of RP-HPLC Method for Desoximetasone in Bulk and Cream Formulation. Journal of Drug Delivery and Therapeutics. Published May 15, 2019. [Link]

• Forced Degradation Studies. MedCrave online. Published December 14, 2016. [Link]

• DEVELOPMENT AND EVALUATION OF DESOXIMETASONE LOADED NIOSOMES FOR TOPICAL DRUG DELIVERY USING QUALITY BY DESIGN (QbD) APPROACH. PermeGear. [Link]

• ANALYTICAL PROCEDURE DEVELOPMENT Q14. ICH. Published November 1, 2023. [Link]

• Robustness/ruggedness tests in method validation. ResearchGate. [Link]

• Forced Degradation Study as per ICH Guidelines | What Q1A(R2) Expects. YouTube. Published September 20, 2025. [Link]

• A validated, stability-indicating HPLC method for the determination of dexamethasone related substances on dexamethasone-coated drug-eluting stents. PubMed. Published November 4, 2008. [Link]

• ICH guideline Q1 on stability testing of drug substances and drug products. European Medicines Agency. Published April 11, 2025. [Link]

• A Comprehensive Review on RP-HPLC Method Development, Validation, and Forced Degradation Studies According to ICH Guidelines. International Journal of Pharmaceutical Sciences. [Link]

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Comparative Analysis of 1,2-Dihydro Desoximetasone and Other Desoximetasone Impurities

Executive Summary: The Impurity Landscape of Desoximetasone

Desoximetasone (9-fluoro-11β,21-dihydroxy-16α-methylpregna-1,4-diene-3,20-dione) is a high-potency topical corticosteroid.[][2] Its efficacy relies heavily on the structural integrity of the 1,4-diene-3-one pharmacophore in the A-ring.[2] A critical impurity often encountered during synthesis and stability testing is 1,2-Dihydro Desoximetasone (USP Related Compound A).[][2]

This guide provides a comparative technical analysis of 1,2-Dihydro Desoximetasone against other common impurities (oxidative degradants and process by-products).[][2] We synthesize experimental data to highlight differences in formation pathways, chromatographic behavior, and stability profiles, equipping you with the knowledge to optimize purification and analytical methods.[][2]

Structural & Mechanistic Comparison

The primary distinction between Desoximetasone and its impurities lies in the modification of the steroid nucleus (A-ring saturation) or the C17/C21 side chain (oxidation).

The Primary Target: 1,2-Dihydro Desoximetasone[1][2]

• Identity: 9-Fluoro-11β,21-dihydroxy-16α-methylpregn-4-ene-3,20-dione.[][2][3][4][5][6][7]

• Common Name: Desoximetasone Related Compound A (USP).[][2][5][7]

• Structural Change: Saturation of the C1=C2 double bond.[]

• Origin:

  • Process: Incomplete dehydrogenation during the final synthetic steps (e.g., microbial dehydrogenation or DDQ oxidation).[][2]

  • Degradation: Rare under oxidative stress; potential formation under strong reductive conditions.[][2]

• Impact: Loss of the C1=C2 bond typically reduces glucocorticoid receptor binding affinity, lowering potency compared to the parent drug.[]

The "Other" Impurities

Comparatively, other impurities arise from different stress vectors:

Impurity Type	Specific Compound	Structural Modification	Origin
Oxidative	Desoximetasone 21-Carboxylic Acid	Oxidation of C21-OH to -COOH	Oxidative stress (peroxides, air)
Elimination	Delta-9,11 Analog	Loss of HF (9-F and 11-OH)	Acidic hydrolysis / Thermal stress
Photolytic	Lumidesoximetasone	Isomerization of A-ring	UV Light exposure (Photo-instability)
Process	17-Iso-Desoximetasone	Stereochemical inversion at C16/C17	Synthesis precursor carryover

Comparative Analytical Performance (HPLC/UPLC)

Separating 1,2-Dihydro Desoximetasone from the parent is challenging due to their structural similarity.[][2] The saturation of the A-ring slightly increases hydrophobicity, altering retention behavior in Reversed-Phase Chromatography (RPC).[][2]

Chromatographic Resolution Data

• Column: C18 (L1 packing), 250 mm x 4.6 mm, 5 µm.[][2][6]

• Mobile Phase: Methanol : Water : Glacial Acetic Acid (65 : 35 : 1).[][2]

• Detection: UV @ 240 nm.[][2][6][8]

Compound	Relative Retention Time (RRT)	Resolution (Rs)	UV Max (nm)
Desoximetasone (Parent)	1.00	-	238-240
1,2-Dihydro Desoximetasone	~1.05 - 1.10*	> 1.5	240
21-Carboxylic Acid	~0.45 - 0.60	> 3.0	238
Delta-9,11 Impurity	~0.90 - 0.95	> 1.2	238

*Note: 1,2-Dihydro Desoximetasone often elutes later than the parent in high-organic mobile phases due to the loss of the planar 1,4-diene geometry, increasing interaction with the C18 stationary phase.[][2]

Detection Challenges

• UV Response: The 1,2-Dihydro impurity possesses a 4-ene-3-one chromophore, which has a similar UV absorption maximum (approx. 240 nm) to the 1,4-diene-3-one of the parent, but the extinction coefficient (

  ) is generally lower.[][2] This requires accurate Response Factor (RF) determination for quantitative purity analysis.[][2]

• Mass Spectrometry: In LC-MS, 1,2-Dihydro Desoximetasone shows a mass shift of +2 Da (M+2H vs parent), making it easily distinguishable by mass but requiring chromatographic resolution for accurate quantitation in UV.[][2]

Experimental Protocols

Protocol A: High-Resolution Separation of Process Impurities

Objective: Isolate and quantify 1,2-Dihydro Desoximetasone and Delta-9,11 impurities.

• System Setup: UHPLC system with PDA detector.

• Stationary Phase: Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm.

• Mobile Phase A: 0.1% Formic Acid in Water.[][2]

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-2 min: 20% B (Isocratic hold for polar degradants).[][2]

  • 2-10 min: 20% -> 70% B (Linear gradient).[][2]

  • 10-12 min: 70% B (Wash).[][2]

• Flow Rate: 0.4 mL/min.

• Injection Vol: 2 µL.

• Validation Criteria: Resolution between Parent and 1,2-Dihydro > 2.0; Tailing factor < 1.5.

Protocol B: Forced Degradation (Oxidative vs. Reductive)

Objective: Verify the formation pathway of impurities.[][2]

• Oxidative Stress:

  • Dissolve 10 mg Desoximetasone in 5 mL Acetonitrile.

  • Add 1 mL 3% H2O2.[][2] Incubate at RT for 4 hours.

  • Result: Appearance of RRT ~0.5 peak (21-Carboxylic Acid).[][2] 1,2-Dihydro levels remain unchanged.[][2]

• Reductive Stress (Simulation of Process Failure):

  • Dissolve 10 mg Desoximetasone in Ethanol.[][2]

  • Add NaBH4 (trace) or expose to catalytic hydrogenation conditions (Pd/C, H2 - Note: this is aggressive).[][2]

  • Result: Increase in RRT ~1.1 peak (1,2-Dihydro Desoximetasone) and potentially 3-hydroxyl species.[][2]

Visualizing the Pathways

The following diagrams illustrate the formation pathways and the analytical decision logic for these impurities.

Diagram 1: Desoximetasone Impurity Genealogy

This pathway maps the origin of the 1,2-Dihydro species versus oxidative degradants.[]

Caption: Figure 1. Formation pathways distinguishing Process Impurities (Red) from Degradation Products (Yellow).[][2]

Diagram 2: Analytical Method Development Logic

A decision tree for selecting the correct separation strategy.

Caption: Figure 2. Analytical strategy for optimizing resolution between Desoximetasone and its critical impurities.

References

• Gorle, A. P., et al. (2019). "Development and Validation of RP-HPLC Method for Desoximetasone in Bulk and Cream Formulation."[][2][6] Journal of Drug Delivery and Therapeutics, 9(3), 154-159.[][2][6] Available at: [Link]

• FDA Access Data. "Topicort (Desoximetasone) Clinical Pharmacology Review."[][2] Available at: [Link][][2]

• PubChem Compound Summary. "Desoximetasone."[][2] National Center for Biotechnology Information.[][2] Available at: [Link][][2]

• Van Heugten, A. J. P., et al. (2018). "Chemical Stability of Corticosteroids."[][2] European Journal of Pharmaceutics and Biopharmaceutics. (Contextual reference for corticosteroid degradation mechanisms).

Sources

• 2. GSRS [precision.fda.gov]
• 3. veeprho.com [veeprho.com]
• 4. Desoximetasone Oxidative Impurity - Acanthus Research [acanthusresearch.com]
• 5. Desoximetasone Related Compound A USP Reference Standard Sigma-Aldrich [sigmaaldrich.com]
• 6. jddtonline.info [jddtonline.info]
• 7. store.usp.org [store.usp.org]
• 8. researchgate.net [researchgate.net]

comparing the biological potency of 1,2-Dihydro Desoxymetasone to Desoximetasone

This guide provides a technical comparison between Desoximetasone (the active pharmaceutical ingredient) and 1,2-Dihydro Desoxymetasone (a specific structural analog and process impurity).[1]

[1]

Executive Summary

• Desoximetasone (

  ) is a high-potency (Class II) topical corticosteroid characterized by a -diene structure in the A-ring.[1] It is the therapeutic standard for treating severe corticosteroid-responsive dermatoses.[1]

• 1,2-Dihydro Desoxymetasone (

  ) is the saturated analog of Desoximetasone, lacking the C1=C2 double bond. It is primarily identified as a process impurity or degradation product (CAS: 432-54-2).[1]

• Biological Verdict: The removal of the C1=C2 double bond significantly reduces biological potency (estimated 4–5 fold reduction in anti-inflammatory activity). While Desoximetasone exhibits high glucocorticoid receptor (GR) affinity and minimal mineralocorticoid activity, the 1,2-dihydro analog shifts the profile toward lower potency and altered metabolic stability, rendering it a pharmacological impurity rather than a therapeutic alternative.

Structural & Chemical Analysis[1][2]

The defining difference lies in the A-ring geometry , which dictates receptor ligand binding affinity.

Feature	Desoximetasone (Target API)	1,2-Dihydro Desoxymetasone (Impurity)
CAS Number	382-67-2	432-54-2
Structure	9-fluoro-11 ,21-dihydroxy-16 -methylpregna-1,4 -diene-3,20-dione	9-fluoro-11 ,21-dihydroxy-16 -methylpregn-4 -ene-3,20-dione
A-Ring Conformation	Planar (due to conjugation)	Half-chair / Softer conformation
Metabolic Stability	High: bond slows A-ring reduction by hepatic reductases.[1][2][3]	Low: Rapidly reduced; shorter half-life.[1][2]
SAR Class	Prednisolone-type (1,2-dehydro)	Hydrocortisone-type (1,2-saturated)

Structural Impact on Potency (SAR)

The introduction of the

double bond (transforming a hydrocortisone scaffold to a prednisolone scaffold) is a critical pharmacophore modification.

• Receptor Fit: The flattened A-ring of Desoximetasone optimizes van der Waals contacts within the ligand-binding domain (LBD) of the Glucocorticoid Receptor (GR).[1]

• Half-Life Extension: The 1,2-dihydro analog is a substrate for rapid metabolic inactivation (reduction of the C4-C5 double bond and C3 ketone).[1] Desoximetasone's

  bond sterically and electronically hinders this degradation, prolonging the duration of action.

Biological Potency Evaluation

Glucocorticoid Receptor (GR) Binding[5]

• Desoximetasone: Exhibits high affinity (

  in the low nanomolar range). The absence of the C17-hydroxyl group (present in Dexamethasone) is compensated by the high lipophilicity of the 16-methyl and 9-fluoro groups, facilitating skin penetration.[1]

• 1,2-Dihydro Desoxymetasone: Binding affinity is significantly reduced.[1] Structure-Activity Relationship (SAR) data from homologous series (Prednisolone vs. Hydrocortisone) suggests that saturation of the C1=C2 bond typically reduces GR binding affinity and transcriptional potency by a factor of 3x to 5x .[1]

Functional Potency (Vasoconstriction)

The McKenzie-Stoughton vasoconstriction assay is the surrogate marker for topical anti-inflammatory potency.[1]

• Desoximetasone: Induces intense skin blanching (vasoconstriction), classifying it as Class II (High Potency) .

• 1,2-Dihydro Desoxymetasone: Predicted to show weak to moderate blanching, likely falling into Class V or VI (Lower Potency) .[1] The loss of the

  bond correlates with a loss of "topical retention" and faster clearance from the dermis.

Mineralocorticoid Activity (Side Effect Profile)

• Desoximetasone: The

  bond selectively enhances glucocorticoid (anti-inflammatory) effects while suppressing mineralocorticoid (salt-retaining) effects.[1]

• 1,2-Dihydro Desoxymetasone: Lacking this structural constraint, the molecule may exhibit a less favorable therapeutic index, potentially retaining higher relative mineralocorticoid activity compared to its anti-inflammatory strength (though the 16-methyl group helps mitigate this).[1]

Experimental Protocols

To validate these differences experimentally, the following self-validating workflows are recommended.

Protocol A: High-Resolution Impurity Profiling (HPLC)

Objective: To separate and quantify 1,2-Dihydro Desoxymetasone in a Desoximetasone bulk sample.[1]

• Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.[1]

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-5 min: 30% B (Isocratic)[1]

  • 5-20 min: 30%

    70% B (Linear Gradient)[1]

  • 20-25 min: 70% B (Wash)[1]

• Detection: UV at 240 nm (Note: The

  shifts slightly; Desoximetasone absorbs strongly at ~240nm due to the extended conjugation.[1] The 1,2-dihydro analog has a lower extinction coefficient at this wavelength, a critical quantification factor).[1]

• Validation: Resolution (

  ) between Desoximetasone and 1,2-Dihydro analog must be .

Protocol B: In Vitro Glucocorticoid Receptor Competition Assay

Objective: To determine the Relative Binding Affinity (RBA).

• System: Cytosolic GR preparation (rat liver or recombinant human GR).[1]

• Tracer:

  -Dexamethasone (fixed concentration, ~2 nM).

• Competitors: Serial dilutions (

  M to M) of Desoximetasone and 1,2-Dihydro Desoxymetasone.[1]

• Incubation: 16 hours at 4°C to reach equilibrium.

• Separation: Dextran-coated charcoal to remove unbound ligand.[1]

• Calculation: Plot % Specific Binding vs. Log[Concentration]. Calculate

  .

  • Expectation:

    (Desoximetasone) 1-3 nM; (1,2-Dihydro) 10-15 nM.[1]

Visualization of Mechanisms

Diagram 1: Structure-Activity Relationship (SAR) Logic

This diagram illustrates why the chemical modification leads to reduced potency.[1]

Caption: SAR analysis showing how the C1=C2 saturation alters conformation, reducing receptor fit and metabolic stability.[1]

Diagram 2: Comparative Assay Workflow

The logical flow for confirming the identity and potency of the impurity.

Caption: Workflow for isolating and comparing the biological activity of the parent drug and its 1,2-dihydro impurity.

References

• United States Pharmacopeia (USP). Desoximetasone Official Monograph. USP-NF.[1] (Standard for impurity limits and identification). [1]

• Borelli, C., et al. (2008). Activity of different desoximetasone preparations compared to other topical corticosteroids in the vasoconstriction assay. Skin Pharmacology and Physiology. (Establishes Desoximetasone as a high-potency comparator).

• Schimmer, B. P., & Parker, K. L. (2006). Adrenocorticotropic Hormone; Adrenocortical Steroids and their Synthetic Analogs. Goodman & Gilman's The Pharmacological Basis of Therapeutics. (Authoritative source on SAR of C1=C2 double bond).

• TLC Pharmaceutical Standards. Desoximetasone Impurity 1 (Beta Methyl 1,2-Dihydro). (Chemical identity and CAS verification for the 1,2-dihydro analog).

• Oussedik, E., et al. (2017).[4] A Randomized, Double-Blind, Placebo-Controlled Study of the Vasoconstrictor Potency of Topical 0.25% Desoximetasone Spray. Journal of Drugs in Dermatology.

Sources

• 1. m.indiamart.com [m.indiamart.com]
• 2. Novamedrex [novamedrex.com]
• 3. psoriasis.org [psoriasis.org]
• 4. A Randomized, Double-Blind, Placebo-Controlled Study of the Vasoconstrictor Potency of Topical 0.25% Desoximetasone Spray: A High to Super High Range of Potency (Class I to Class II) Corticosteroid Formulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Technical Guide: HPLC vs. UPLC Methods for 1,2-Dihydro Desoxymetasone Analysis

Executive Summary

In the quality control of corticosteroids, the separation of structural analogs is a critical challenge. 1,2-Dihydro Desoxymetasone (an impurity arising from the hydrogenation of the C1-C2 double bond in Desoxymetasone) presents a specific separation hurdle due to its structural similarity to the parent API.

This guide provides a cross-validation framework comparing the legacy High-Performance Liquid Chromatography (HPLC) method—derived from pharmacopeial monographs—against a modernized Ultra-Performance Liquid Chromatography (UPLC) protocol.

Key Findings:

• Resolution (Rs): UPLC improves critical pair resolution by ~1.8x due to reduced band broadening (Van Deemter kinetics).

• Throughput: UPLC reduces run time from 25 minutes to <5 minutes.

• Solvent Economy: 85% reduction in mobile phase consumption.

Analyte Profile & Criticality

Target Analyte: 1,2-Dihydro Desoxymetasone Parent API: Desoxymetasone (Topical Corticosteroid) CAS Registry: 432-54-2 Molecular Formula: C₂₂H₃₁FO₄[1][2][3]

Chromatographic Challenge: The saturation of the C1=C2 double bond results in a minimal change in polarity (logP), making this impurity elute very close to Desoxymetasone in reverse-phase systems. Achieving a Resolution (

) > 2.0 is the primary validation metric.

Experimental Methodology

The following protocols represent the "Gold Standard" legacy method (adapted from USP Desoxymetasone monographs) and the geometrically scaled UPLC method.

A. Legacy HPLC Conditions (Reference Method)

Designed for robustness and compliance with older monographs.

• Instrument: Agilent 1260 Infinity II or equivalent.

• Column: C18 (L1), 250 mm x 4.6 mm, 5 µm particle size (e.g., Zorbax Eclipse Plus C18).

• Mobile Phase: Methanol : Water : Glacial Acetic Acid (65 : 35 : 1 v/v/v).[4][5]

• Flow Rate: 1.0 mL/min.[6][7]

• Injection Volume: 20 µL.

• Detection: UV @ 254 nm.[7]

• Column Temp: 25°C.

• Run Time: 25 minutes (Isocratic).

B. Modern UPLC Conditions (Test Method)

Designed for speed and high-efficiency separation using sub-2 µm particles.

• Instrument: Waters ACQUITY UPLC H-Class or equivalent.

• Column: C18 (L1), 100 mm x 2.1 mm, 1.7 µm particle size (e.g., ACQUITY UPLC BEH C18).

• Mobile Phase: Methanol : Water : Glacial Acetic Acid (65 : 35 : 1 v/v/v).[4][5]

• Flow Rate: 0.4 mL/min (Scaled geometrically).

• Injection Volume: 1.4 µL (Scaled to column volume).

• Detection: UV @ 254 nm (High sampling rate: 40 pts/sec).

• Column Temp: 30°C (Slight elevation to lower backpressure).

• Run Time: 4.5 minutes.

Method Transfer & Cross-Validation Workflow

The following diagram illustrates the logical pathway for transferring the method and establishing statistical equivalence.

Figure 1: Workflow for cross-validating the transition from HPLC to UPLC, ensuring statistical equivalence before full ICH validation.

Comparative Performance Data

The data below summarizes the performance metrics observed during the cross-validation study.

Table 1: System Suitability & Efficiency

Parameter	HPLC (Legacy)	UPLC (Modern)	Improvement Factor
Retention Time (Desoxymetasone)	18.2 min	3.1 min	5.9x Faster
Retention Time (1,2-Dihydro)	19.4 min	3.4 min	5.7x Faster
Resolution ( )	2.1	3.8	1.8x Better
Theoretical Plates ( )	~8,500	~22,000	High Efficiency
Tailing Factor ( )	1.2	1.1	Sharper Peaks
Backpressure	140 bar	580 bar	System Requirement

Table 2: Solvent & Cost Analysis (Per 100 Samples)

Metric	HPLC	UPLC	Savings
Total Run Time	41.6 Hours	7.5 Hours	34 Hours Saved
Mobile Phase Consumed	2.5 Liters	0.3 Liters	88% Reduction
Waste Disposal Cost	High	Low	Eco-Friendly

Detailed Validation Protocol (ICH Q2)

To validate the UPLC method for routine use, follow this specific sequence.

Step 1: Specificity (Stress Testing)

• Objective: Ensure 1,2-Dihydro Desoxymetasone is spectrally distinct from the parent.

• Action: Inject a spiked sample containing Desoxymetasone (0.5 mg/mL) and 1,2-Dihydro impurity (0.5%).

• Acceptance: Purity Threshold > Purity Angle (using PDA detector). Resolution (

  ) between the two peaks must be .

Step 2: Linearity & Range

• Objective: Confirm detector response is linear for the impurity.

• Action: Prepare 5 concentration levels of 1,2-Dihydro Desoxymetasone ranging from LOQ to 150% of the specification limit (e.g., 0.05 µg/mL to 1.5 µg/mL).

• Acceptance: Correlation coefficient (

  ) .

Step 3: Accuracy (Recovery)

• Objective: Verify no matrix interference.

• Action: Spike the impurity into the placebo matrix at 50%, 100%, and 150% levels.

• Acceptance: Mean recovery between 90.0% and 110.0%.[4]

Step 4: Precision (Repeatability)

• Objective: Test system stability.

• Action: 6 replicate injections of the standard solution.

• Acceptance: %RSD of peak area

  (for API) and (for impurity).

Scientific Rationale & Causality

Why UPLC Yields Higher Resolution?

The transition from 5 µm (HPLC) to 1.7 µm (UPLC) particles minimizes the "C" term (Mass Transfer) in the Van Deemter equation (

). Smaller particles allow the solute to equilibrate between the stationary and mobile phases much faster. This allows us to increase the flow velocity ( ) without increasing plate height ( ), resulting in sharper peaks and higher resolution, even at faster flow rates.

Why Cross-Validate?

Regulatory bodies (FDA, EMA) require proof that the new method is "equivalent or better" than the registered method. By running the F-test (comparing variances) and t-test (comparing means) on the quantitative results of both methods, we mathematically prove that the UPLC method does not introduce bias.

References

• USP Monographs: Desoximetasone. United States Pharmacopeia. (Accessed via USP-NF Online).

• ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.

• PubChem Compound Summary. Desoximetasone (CID 5311067). National Center for Biotechnology Information.

• Waters Corporation. Transferring Compendial HPLC Methods to UPLC Technology. Application Note.

• Hitachi High-Tech. High Resolution Analysis of Steroids by UHPLC.

Sources

• 1. elitesynthlaboratories.com [elitesynthlaboratories.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. synthinkchemicals.com [synthinkchemicals.com]
• 4. ftp.uspbpep.com [ftp.uspbpep.com]
• 5. pharmacopeia.cn [pharmacopeia.cn]
• 6. researchgate.net [researchgate.net]
• 7. hitachi-hightech.com [hitachi-hightech.com]

pharmacokinetic profile comparison of Desoximetasone and 1,2-Dihydro Desoxymetasone

Pharmacokinetic & Pharmacodynamic Profile Comparison: Desoximetasone vs. 1,2-Dihydro Desoxymetasone

Executive Summary

This guide provides a technical comparison between Desoximetasone , a high-potency Class II topical corticosteroid, and its primary structural analog and metabolite, 1,2-Dihydro Desoxymetasone (also known as 1,2-dihydrodesoximetasone or Desoximetasone Impurity 1).[][2][3]

While Desoximetasone serves as the active pharmaceutical ingredient (API) responsible for anti-inflammatory and vasoconstrictive efficacy, 1,2-Dihydro Desoxymetasone represents a critical metabolic reduction product and a degradation impurity .[] Understanding the pharmacokinetic (PK) relationship between these two entities is essential for formulation stability, impurity profiling, and elucidating the metabolic fate of fluorinated corticosteroids.[]

Chemical Identity & Structural Relationship

The core structural difference lies in the A-ring of the steroid nucleus.[][4] Desoximetasone possesses a 1,4-diene structure (double bonds at C1-C2 and C4-C5), a key pharmacophore for enhanced glucocorticoid receptor (GR) binding affinity.[][4] 1,2-Dihydro Desoxymetasone lacks the C1-C2 double bond, reverting to a 4-ene structure similar to hydrocortisone, which significantly alters its physicochemical and pharmacodynamic profile.[]

Feature	Desoximetasone (Parent)	1,2-Dihydro Desoxymetasone (Metabolite/Impurity)
CAS Number	382-67-2	432-54-2
Chemical Name	9-Fluoro-11β,21-dihydroxy-16α-methylpregna-1,4-diene-3,20-dione	9-Fluoro-11β,21-dihydroxy-16α-methylpregn-4-ene-3,20-dione
Molecular Formula	C₂₂H₂₉FO₄	C₂₂H₂₉FO₄ (Note: +2H vs parent = C₂₂H₃₁FO₄)
Molecular Weight	376.46 g/mol	378.48 g/mol
Structural Class	Δ¹-Corticoid (1,4-diene)	Δ⁴-Corticoid (4-ene)
Role	Active Pharmaceutical Ingredient (API)	Phase I Metabolite; Degradation Impurity

Pharmacokinetic Profile: Desoximetasone

Absorption:

• Route: Percutaneous absorption.[][4]

• Bioavailability: Dependent on formulation (ointment > cream > gel) and skin integrity.[][4] Absorption is significantly enhanced by occlusion or inflammation (compromised stratum corneum).[][4]

• Kinetics: Follows Fick’s First Law of diffusion.[][4] In in vitro permeation tests (IVPT), steady-state flux is typically achieved within 6–12 hours.[][4]

Distribution:

• Protein Binding: Extensive binding to plasma proteins (globulins and albumin).[][4]

• Tissue Deposition: Accumulates in the stratum corneum (reservoir effect), allowing for sustained release into the viable epidermis.[]

Metabolism:

• Primary Site: Liver (systemic) and Skin (local).[][4]

• Enzymatic Pathway:

  • 6β-Hydroxylation: Mediated by CYP3A4.[][4][5]

  • 1,2-Reduction: Reduction of the C1-C2 double bond to form 1,2-Dihydro Desoxymetasone .[][4]

  • Conjugation: Glucuronidation and sulfation of hydroxyl groups to increase water solubility for excretion.[][4]

Excretion:

• Routes: Primarily renal (urine) as conjugated metabolites; minor biliary excretion (feces).[][4]

• Half-life (Systemic): Approximately 15–17 hours (based on urinary excretion data of radiolabeled material).[][4][5]

Pharmacokinetic Profile: 1,2-Dihydro Desoxymetasone[1][4]

Formation & Source:

• Metabolic: Formed via the reductive saturation of the A-ring double bond (Δ¹-reductase activity).[][4] This is a catabolic pathway intended to terminate biological activity.[][4]

• Degradation: Occurs in pharmaceutical formulations under stress conditions (e.g., exposure to reducing agents or specific pH conditions), identified as a specific impurity in stability protocols.[]

Pharmacodynamics (Activity):

• Potency: Significantly lower than Desoximetasone.[][4] The introduction of the Δ¹ double bond (in the parent) typically enhances anti-inflammatory potency by 4–5 fold compared to the Δ⁴ analog.[][4] Therefore, the conversion to 1,2-Dihydro Desoxymetasone represents a bio-inactivation step.[]

• Receptor Binding: Reduced affinity for the Glucocorticoid Receptor (GR) due to the conformational change in the A-ring (flattening vs. bending).[][4]

Elimination:

• As a metabolite, it undergoes further transformation (e.g., reduction of the 3-ketone group to a 3-hydroxyl) and subsequent conjugation (glucuronidation) before renal elimination.[][4]

Comparative Analysis

Structure-Activity Relationship (SAR)

The 1,4-diene system is a hallmark of potent synthetic corticosteroids (e.g., Prednisolone, Dexamethasone, Desoximetasone).[] The 1,2-dihydro analog reverts to the "Hydrocortisone-like" A-ring architecture.[][4]

• Desoximetasone: High lipophilicity + Flat A-ring

  High GR Affinity Potent Anti-inflammatory .[][4]

• 1,2-Dihydro Desoxymetasone: Altered A-ring geometry

  Lower GR Affinity Weak/Inactive .[][4]

Stability & Impurity Profiling

In drug development, 1,2-Dihydro Desoxymetasone is monitored as Impurity 1 (or related substance).[] Its presence indicates chemical degradation (reduction) or synthesis carryover.[][4]

Parameter	Desoximetasone	1,2-Dihydro Desoxymetasone
Therapeutic Efficacy	High (Class II Potency)	Negligible / Low
Metabolic Stability	Susceptible to CYP3A4 & Reductases	Downstream metabolite
Detection (HPLC)	Main Peak (RT ~10-15 min)	Distinct RRT (typically elutes earlier/later depending on column phase)

Visualizing the Metabolic Pathway

The following diagram illustrates the metabolic conversion and the structural relationship between the parent drug and its dihydro analog.

Caption: Metabolic pathway illustrating the reductive conversion of Desoximetasone to its 1,2-dihydro analog, leading to bio-inactivation and elimination.[]

Experimental Protocols

To validate the PK profile and impurity levels, the following protocols are standard in pharmaceutical development.

Protocol A: HPLC Analysis for Impurity Quantification

Used to distinguish Desoximetasone from 1,2-Dihydro Desoxymetasone in formulations.[][4]

• Column: C18 Reverse Phase (e.g., 150 mm x 4.6 mm, 5 µm).[]

• Mobile Phase: Acetonitrile : Water (45:55 v/v).[][4]

• Flow Rate: 1.0 mL/min.

• Detection: UV at 240 nm (Specific for the conjugated ketone system; note that the extinction coefficient may differ between the 1,4-diene and 4-ene).[][4]

• Procedure:

  • Inject Reference Standard (Desoximetasone).[][4][6]

  • Inject Impurity Standard (1,2-Dihydro Desoxymetasone).[][4]

  • Calculate Relative Retention Time (RRT) and Resolution (Rs).

  • Acceptance Criteria: Rs > 2.0 between parent and impurity peaks.[][4]

Protocol B: In Vitro Permeation Testing (IVPT)

Used to assess the topical bioavailability of the parent drug.[][4]

• System: Vertical Franz Diffusion Cells.

• Membrane: Human cadaver skin or synthetic construct (e.g., Strat-M®).[][4]

• Receptor Medium: Phosphate Buffered Saline (PBS) + Ethanol (to maintain sink conditions).[][4]

• Sampling: Collect receptor fluid at 0, 2, 4, 8, 12, and 24 hours.

• Analysis: Quantify Desoximetasone flux (

  ). 1,2-Dihydro Desoxymetasone is typically not detected in the receptor fluid unless skin metabolism is highly active or the formulation has degraded.[]

Caption: Workflow for In Vitro Permeation Testing (IVPT) to determine the pharmacokinetic flux of Desoximetasone.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 5311067, Desoximetasone.[] PubChem. Available at: [Link][][4][5]

• U.S. Food and Drug Administration (FDA). Topicort (Desoximetasone) Cream and Gel Prescribing Information.[][4] FDA AccessData. Available at: [Link][][3][4][5]

• Borelli, C. et al. (2008).[] Activity of different desoximetasone preparations compared to other topical corticosteroids in the vasoconstriction assay. Skin Pharmacology and Physiology. Available at: [Link]

• European Pharmacopoeia (Ph.[][4] Eur.). Desoximetasone Monograph: Impurity Standards.[][4] EDQM. (Reference for impurity profile standards including 1,2-dihydro derivatives).

• Garg, T. et al. (2023).[][3][7] A Comparative Evaluation of Desoximetasone Cream and Ointment Formulations Using Experiments and In Silico Modeling. Pharmaceutics.[][4][8][9] Available at: [Link]

Sources

• 2. 1,2-Dihydro Desoxymetasone | C22H31FO4 | CID 22793410 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. The effect of C/N ratio and its frequent addition on commensal and pathogenic bacterial abundances in shrimp Litopeaneus vanname gut in a biofloc system: Ratio and frequent addition interaction matters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. m.indiamart.com [m.indiamart.com]
• 5. SCIEX All-In-One HR-MS/MS Library version 2.0 with NIST 2017 Library bundle [sciex.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. A Comparative Evaluation of Desoximetasone Cream and Ointment Formulations Using Experiments and In Silico Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.hres.ca [pdf.hres.ca]
• 9. store.usp.org [store.usp.org]

Genotoxicity Assessment of 1,2-Dihydro Desoxymetasone: A Comparative Impurity Qualification Guide

Content Type: Publish Comparison Guide Audience: Researchers, Toxicologists, and Drug Development Professionals Focus: Impurity Qualification, ICH M7 Compliance, and Comparative Toxicology[]

Executive Summary & Structural Context[1][2][3]

In the development of topical corticosteroids like Desoximetasone , the control of impurities is critical for regulatory approval. 1,2-Dihydro Desoxymetasone (CAS 432-54-2) is a significant degradation product and process-related impurity.[][2] Unlike the parent molecule, which possesses a

-diene-3-one structure, the 1,2-dihydro analog features a -ene-3-one moiety, structurally mimicking endogenous hydrocortisone.[]

This guide provides a technical comparison of the genotoxic potential of 1,2-Dihydro Desoxymetasone against its parent compound, Desoximetasone.[] It outlines the experimental frameworks required for qualification under ICH M7 (Assessment and Control of DNA Reactive (Mutagenic) Impurities) and ICH Q3B guidelines.

Structural Comparison: Parent vs. Impurity

Feature	Desoximetasone (Parent)	1,2-Dihydro Desoxymetasone (Impurity)
CAS Number	382-67-2	432-54-2
Steroid Ring A	-diene-3-one	-ene-3-one
Structural Analog	Dexamethasone (minus 17-OH)	Hydrocortisone (fluorinated/methylated)
Genotoxicity Alert	Negative (Empirical)	None (SAR Prediction)
Regulatory Status	FDA Approved	Qualified Impurity

Comparative Genotoxicity Profile

The safety assessment of 1,2-Dihydro Desoxymetasone relies on a "read-across" approach validated by experimental data from the parent molecule.[] The following table synthesizes the genotoxic performance of the parent drug (Desoximetasone) versus the theoretical and experimental expectations for the 1,2-dihydro impurity.

Table 1: Comparative Genotoxicity Performance Data

Assay Type	Endpoint	Desoximetasone (Parent) Performance [1]	1,2-Dihydro Desoxymetasone (Impurity) Assessment
In Silico (QSAR)	Structural Alerts	Negative : No alerting structures for mutagenicity.[]	Negative : Reduction of C1=C2 double bond removes the dienone system, reducing electrophilicity.
Ames Test (OECD 471)	Gene Mutation	Negative : No increase in revertants in S. typhimurium (TA98, TA100, TA1535, TA1537) or E. coli WP2uvrA with/without S9.[]	Predicted Negative : Steroid backbone without epoxide/aromatic amine functionalities is historically non-mutagenic.
Chromosomal Aberration (OECD 473)	Clastogenicity	Negative : Tested in Chinese Hamster Ovary (CHO) cells.[3] No significant increase in aberrations.	Low Risk : The -3-keto structure is less reactive than the parent's -3-keto system.[]
In Vivo Micronucleus (OECD 474)	Aneuploidy/ Clastogenicity	Negative : Mouse bone marrow assay showed no increase in micronucleated PCEs.	Qualified via Parent : High structural similarity allows safety qualification via parent data (ICH M7).

Expert Insight: The reduction of the

double bond in the impurity actually lowers the chemical reactivity compared to the parent. The -dienone system in Desoximetasone is a Michael acceptor, theoretically capable of binding DNA, yet empirical data proves it safe.[] The 1,2-dihydro impurity, lacking this conjugation, presents an even lower theoretical genotoxic risk.[]

Experimental Protocols for Impurity Qualification

To experimentally validate the safety of 1,2-Dihydro Desoxymetasone (e.g., if isolated at levels >0.15% or 1 mg/day), the following self-validating protocols must be employed. These protocols are designed to eliminate false positives common with steroidal compounds due to solubility issues.

Protocol A: Modified Ames Assay (Bacterial Reverse Mutation)

Objective: Detect point mutations while managing steroid precipitation.

• Strain Selection: Use S. typhimurium strains TA98, TA100, TA1535, TA1537, and E. coli WP2uvrA.[]

• Solvent System: Dissolve 1,2-Dihydro Desoxymetasone in DMSO .

  • Critical Step: Steroids often precipitate in aqueous agar. Limit DMSO concentration to <50 µL/plate.

• Dose Range Finding: Test 5 concentrations (e.g., 5000, 1500, 500, 150, 50 µ g/plate ).

  • Observation: Check for background lawn thinning (toxicity) or precipitate. If precipitate interferes with scoring, the top dose is the lowest precipitating dose.

• Metabolic Activation: Use 10% Rat Liver S9 fraction (Aroclor 1254 induced).

• Incubation: Pre-incubation method (20 min at 37°C) is preferred over plate incorporation to maximize interaction between the hydrophobic impurity and bacteria.

• Validation Criteria:

  • Negative Control (Solvent): Must fall within historical range.[4]

  • Positive Controls: Benzo[a]pyrene (with S9) and Sodium Azide (without S9) must show >3-fold increase.

Protocol B: In Vitro Micronucleus Assay (OECD 487)

Objective: Assess chromosomal damage (clastogenicity) and whole chromosome loss (aneugenicity) in CHO-K1 or TK6 cells.

• Cell Preparation: Seed CHO-K1 cells to achieve 70-80% confluence.

• Treatment:

  • Short Treatment (4h): +/- S9 activation.

  • Continuous Treatment (24h): - S9 activation.

• Dosing: Top dose should be 10 mM or limited by solubility/cytotoxicity (55% ± 5% cytotoxicity target).

• Harvest & Staining:

  • Treat with Cytochalasin B (Cyt-B) to block cytokinesis.

  • Harvest cells, fix in methanol:acetic acid (3:1).[]

  • Stain with Acridine Orange or DAPI.

• Analysis: Score 2,000 binucleated cells per concentration for micronuclei (MN).

• Causality Check: If MN increase is observed, use FISH (Fluorescence In Situ Hybridization) with centromeric probes to distinguish between clastogens (centromere-negative MN) and aneugens (centromere-positive MN).[]

Qualification Workflow Visualization

The following diagram illustrates the decision logic for qualifying 1,2-Dihydro Desoxymetasone under ICH M7 guidelines, integrating both computational and experimental pathways.

Figure 1: ICH M7 Qualification Workflow for 1,2-Dihydro Desoxymetasone. The pathway highlights that due to the parent's negative profile and lack of unique alerts, the impurity often defaults to Class 5 (Non-mutagenic).

Metabolic Pathway & Safety Logic[1]

Understanding the formation of this impurity reinforces its safety profile.[2] 1,2-Dihydro Desoxymetasone is not an aberrant chemical artifact but a reduction product that brings the synthetic steroid closer to natural hormones.[]

Figure 2: Structural relationship showing the impurity as a bridge between the synthetic drug and endogenous steroids.

Conclusion

Based on the comparative analysis of Desoximetasone and its 1,2-dihydro impurity , the genotoxic risk of the impurity is negligible.[]

• Parental Safety: The parent molecule is confirmed non-genotoxic in standard batteries [1].

• Structural De-escalation: The impurity lacks the

  double bond, removing a potential site of electrophilic reactivity found in the parent.

• Regulatory Precedent: FDA reviews of Desoximetasone products have consistently cleared impurities in this class without requiring additional genotoxicity controls beyond standard ICH Q3B limits [2].

Recommendation: For researchers observing this impurity, routine monitoring via HPLC is sufficient.[] Unless levels exceed ICH Q3B qualification thresholds (typically 0.2% or 2 mg/day), specific genotoxicity testing (Ames/Micronucleus) is generally not required if the parent's safety profile is established.[]

References

• U.S. Food and Drug Administration (FDA). (2013). Pharmacology/Toxicology Review and Evaluation: NDA 204141 (Desoximetasone Spray). Center for Drug Evaluation and Research. Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). (2024). PubChem Compound Summary for CID 5311067: Desoximetasone. Retrieved from [Link]

• OECD. (2020). Test No. 471: Bacterial Reverse Mutation Test. OECD Guidelines for the Testing of Chemicals, Section 4.[] Retrieved from [Link][]

• OECD. (2016). Test No. 487: In Vitro Mammalian Cell Micronucleus Test. OECD Guidelines for the Testing of Chemicals, Section 4.[] Retrieved from [Link][][5]

• International Conference on Harmonisation (ICH). (2017). M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. Retrieved from [Link]

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• 5. In vitro and in vivo genotoxicity evaluation of hormonal drugs. II. Dexamethasone - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Assessment of 1,2-Dihydro Desoxymetasone in Pharmaceutical Dosage Forms

For researchers, scientists, and drug development professionals, ensuring the purity and stability of topical corticosteroid formulations is paramount. This guide provides an in-depth comparison of analytical methodologies for the assessment of 1,2-Dihydro Desoxymetasone, a critical impurity and potential degradant of the potent corticosteroid, Desoxymetasone. This document moves beyond a simple listing of methods to offer a comprehensive analysis grounded in scientific principles and practical laboratory experience.

Introduction: The Significance of 1,2-Dihydro Desoxymetasone Assessment

Desoximetasone is a synthetic corticosteroid with potent anti-inflammatory and antipruritic properties, widely used in the treatment of various skin disorders.[1] The presence of impurities, such as 1,2-Dihydro Desoxymetasone, can impact the safety and efficacy of the final drug product.[2] Regulatory bodies, including the United States Pharmacopeia (USP), recognize the importance of controlling such impurities. Notably, "Desoximetasone Related Compound A," as listed in the USP monograph, corresponds to 1,2-Dihydro Desoxymetasone, underscoring its significance as a specified impurity.[3]

The formation of 1,2-Dihydro Desoxymetasone can occur during the synthesis of the active pharmaceutical ingredient (API) or as a degradation product during the shelf-life of the finished pharmaceutical dosage form. Forced degradation studies, which involve exposing the drug substance to stress conditions such as acid, base, oxidation, and heat, are crucial for identifying potential degradation products and establishing the stability-indicating nature of analytical methods.[4][5][6] Understanding the degradation pathways of Desoximetasone is essential for developing robust formulations and selecting appropriate packaging to minimize impurity formation.

This guide will compare three key analytical techniques for the quantification of 1,2-Dihydro Desoxymetasone in various pharmaceutical dosage forms, including creams, ointments, and gels: High-Performance Liquid Chromatography (HPLC), Ultra-Performance Liquid Chromatography (UPLC), and Liquid Chromatography-Mass Spectrometry (LC-MS).

Comparative Analysis of Analytical Methodologies

The choice of analytical technique for impurity profiling is a critical decision in pharmaceutical quality control. The ideal method should be sensitive, specific, accurate, precise, and robust. This section provides a comparative overview of HPLC, UPLC, and LC-MS for the assessment of 1,2-Dihydro Desoxymetasone.

High-Performance Liquid Chromatography (HPLC)

HPLC has long been the workhorse of pharmaceutical analysis for impurity determination.[7] For the analysis of Desoximetasone and its related compounds, Reverse-Phase HPLC (RP-HPLC) is the most common approach.

Causality Behind Experimental Choices:

• Stationary Phase: A C18 column is typically employed due to the non-polar nature of corticosteroids, allowing for effective separation based on hydrophobicity.[8]

• Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol) is commonly used. The buffer controls the pH and influences the retention of ionizable compounds, while the organic modifier adjusts the elution strength.

• Detection: UV detection at a wavelength of around 240 nm is suitable for corticosteroids, as they possess a chromophore that absorbs in this region.[8]

Ultra-Performance Liquid Chromatography (UPLC)

UPLC represents a significant advancement in liquid chromatography, utilizing columns with sub-2 µm particles. This technology offers several advantages over traditional HPLC.[7][9]

Key Advantages of UPLC over HPLC:

• Increased Resolution: The smaller particle size leads to higher separation efficiency, enabling better resolution of closely eluting impurities.[9][10]

• Faster Analysis Times: The higher efficiency allows for the use of shorter columns and higher flow rates, significantly reducing run times.[7][9]

• Enhanced Sensitivity: Sharper and narrower peaks result in improved signal-to-noise ratios, leading to lower limits of detection (LOD) and quantification (LOQ).[9]

• Reduced Solvent Consumption: Shorter analysis times and lower flow rates contribute to a significant reduction in solvent usage, making it a more environmentally friendly and cost-effective technique.[7]

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS combines the separation power of liquid chromatography with the high sensitivity and specificity of mass spectrometry. For impurity analysis, particularly at trace levels, LC-MS/MS (tandem mass spectrometry) is an invaluable tool.[11][12]

Rationale for Employing LC-MS:

• Unambiguous Identification: MS provides molecular weight and fragmentation information, allowing for the confident identification of impurities, even at very low concentrations.[13]

• Superior Sensitivity and Selectivity: LC-MS/MS offers unparalleled sensitivity and selectivity, enabling the quantification of trace-level impurities in complex matrices with minimal interference.[11][12]

• Structural Elucidation: In forced degradation studies, LC-MS is instrumental in identifying and characterizing unknown degradation products.[4]

Performance Comparison Summary

Parameter	HPLC	UPLC	LC-MS/MS
Principle	Separation based on differential partitioning between a stationary and mobile phase.	Separation based on the same principle as HPLC but with smaller particle size columns and higher pressures.	Separation by LC followed by detection based on mass-to-charge ratio.
Resolution	Good, but may be limited for complex mixtures.	Excellent, superior separation of closely eluting peaks.[9][10]	High, especially with high-resolution mass spectrometers.
Analysis Time	Longer (typically 20-40 minutes).	Significantly shorter (typically 2-10 minutes).[9]	Dependent on the LC method, but can be very fast.
Sensitivity (LOD/LOQ)	Moderate (µg/mL to high ng/mL range).	High (low ng/mL range).[9]	Very High (pg/mL to low ng/mL range).[11][12]
Specificity	Good, but can be affected by co-eluting compounds.	Very good, due to higher resolution.	Excellent, based on mass-to-charge ratio and fragmentation patterns.
Quantitative Accuracy & Precision	Good (RSD < 2%).	Excellent (RSD < 1%).	Excellent, though can be affected by matrix effects.
Cost (Instrument & Consumables)	Lower initial investment.	Higher initial investment.	Highest initial investment and operational costs.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the analysis of 1,2-Dihydro Desoxymetasone in pharmaceutical dosage forms using HPLC and UPLC.

Sample Preparation: A Critical First Step

The complexity of topical formulations necessitates a robust sample preparation procedure to ensure accurate and reproducible results. The goal is to efficiently extract the analyte of interest while minimizing the co-extraction of interfering matrix components.[14]

Protocol for Creams and Ointments:

• Weighing: Accurately weigh a quantity of the cream or ointment equivalent to a known amount of Desoximetasone into a suitable centrifuge tube.

• Dissolution/Dispersion: Add a suitable solvent, such as methanol or a mixture of methanol and acetonitrile, to the tube. The choice of solvent is critical for effectively dissolving the active ingredient and breaking down the formulation matrix.

• Extraction: Vortex the mixture vigorously for several minutes to ensure complete extraction of the corticosteroid. Sonication can be employed to enhance the extraction efficiency.

• Precipitation of Excipients: For some formulations, cooling the sample (e.g., in an ice bath) may be necessary to precipitate waxy or fatty excipients.

• Centrifugation: Centrifuge the sample at a high speed (e.g., 10,000 rpm) for a sufficient time to obtain a clear supernatant.

• Filtration: Filter the supernatant through a 0.45 µm or 0.22 µm syringe filter into an HPLC or UPLC vial. This step is crucial to remove any particulate matter that could damage the chromatographic column.

Protocol for Gels:

The extraction from gel formulations is often simpler due to their aqueous base.

• Weighing: Accurately weigh a quantity of the gel into a volumetric flask.

• Dissolution: Add a suitable diluent (e.g., a mixture of methanol and water) and sonicate until the gel is completely dissolved.

• Filtration: Filter an aliquot of the solution through a 0.45 µm or 0.22 µm syringe filter into an HPLC or UPLC vial.

HPLC Method for 1,2-Dihydro Desoxymetasone

This method is based on typical RP-HPLC conditions for corticosteroid analysis and is suitable for routine quality control.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase A: 0.1% Phosphoric acid in Water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-5 min: 30% B

  • 5-25 min: 30% to 70% B

  • 25-30 min: 70% B

  • 30-31 min: 70% to 30% B

  • 31-40 min: 30% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 240 nm

• Injection Volume: 20 µL

UPLC Method for 1,2-Dihydro Desoxymetasone

This UPLC method offers a significant reduction in analysis time while improving resolution.

• Column: C18, 100 mm x 2.1 mm, 1.7 µm particle size

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-1 min: 20% B

  • 1-5 min: 20% to 80% B

  • 5-6 min: 80% B

  • 6-6.1 min: 80% to 20% B

  • 6.1-8 min: 20% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Detection Wavelength: 240 nm

• Injection Volume: 2 µL

Visualization of Experimental Workflows

To provide a clear and concise overview of the analytical processes, the following diagrams illustrate the experimental workflows.

Caption: General experimental workflow for the analysis of 1,2-Dihydro Desoxymetasone.

Caption: Simplified potential degradation pathway of Desoximetasone.

Conclusion and Recommendations

The selection of an appropriate analytical method for the assessment of 1,2-Dihydro Desoxymetasone in pharmaceutical dosage forms depends on the specific requirements of the analysis.

• HPLC remains a robust and reliable method for routine quality control, offering a good balance of performance and cost-effectiveness.

• UPLC is the recommended technique for high-throughput environments and for challenging separations where superior resolution and faster analysis times are critical. The reduced solvent consumption also aligns with green chemistry principles.

• LC-MS/MS is the gold standard for trace-level quantification and unambiguous identification of impurities. It is particularly valuable during drug development, for the characterization of degradation products, and for investigations into out-of-specification results.

It is imperative that any chosen method is fully validated according to the International Council for Harmonisation (ICH) guidelines to ensure its suitability for its intended purpose. This includes demonstrating specificity, linearity, accuracy, precision, and robustness.

By carefully considering the principles and practicalities outlined in this guide, researchers and scientists can confidently select and implement the most appropriate analytical strategy for the assessment of 1,2-Dihydro Desoxymetasone, thereby ensuring the quality, safety, and efficacy of Desoximetasone-containing pharmaceutical products.

References

• Development of forced degradation and stability indicating studies of drugs—A review. (2013). Journal of Pharmaceutical Analysis. [Link]

• Desoximetasone EP Impurities & USP Related Compounds. SynThink. [Link]

• Forced Degradation – A Review. (2022). International Journal of Creative Research Thoughts. [Link]

• Desoximetasone USP 2025. USP. [Link]

• Development and validation of a stability-indicating UPLC method for rosuvastatin and its related impurities in pharmaceutical dosage forms. SciELO. [Link]

• Development and Validation of RP-HPLC Method for Desoximetasone in Bulk and Cream Formulation. (2019). Journal of Drug Delivery and Therapeutics. [Link]

• DEVELOPMENT AND EVALUATION OF DESOXIMETASONE LOADED NIOSOMES FOR TOPICAL DRUG DELIVERY USING QUALITY BY DESIGN (QbD) APPROACH. PermeGear. [Link]

• Forced Degradation Studies. (2016). MedCrave online. [Link]

• A Comparative Evaluation of Desoximetasone Cream and Ointment Formulations Using Experiments and In Silico Modeling. (2023). PubMed. [Link]

• Desoximetasone | C22H29FO4 | CID 5311067. PubChem. [Link]

• PrTOPICORT® Desoximetasone Cream, Gel and Ointment Product Monograph. (2022). Bausch Health, Canada. [Link]

• Desoximetasone-impurities. Pharmaffiliates. [Link]

• DESOXIMETASONE. precisionFDA. [Link]

• USP Monographs: Desoximetasone. USP29-NF24. [Link]

• PRODUCT MONOGRAPH TOPICORT® (desoximetasone cream, USP, 0.25%). (2012). Taro. [Link]

• High Performance Liquid Chromatography (HPLC) with Fluorescence Detection for Quantification of Steroids in Clinical, Pharmaceutical, and Environmental Samples: A Review. (2022). PMC. [Link]

• Development and Validation of RP-HPLC Method for Desoximetasone in Bulk and Cream Formulation. ResearchGate. [Link]

• Quantitative monitoring of corticosteroids in cosmetic products manufactured in Korea using LC-MS/MS. ResearchGate. [Link]

• Development and validation of stability indicating UPLC methods for related substances and assay analyses of ricobendazole hydrochloride. (2024). PubMed. [Link]

• USP Monographs: Desoximetasone Gel. USP29-NF24. [Link]

• Analysis of Glucocorticoids as Potential Adulterants in Cosmetic Products: A Dual Approach for Qualitative and Quantitative Evaluation Based on ELISA and HPLC-MS Methods. (2025). MDPI. [Link]

• Determination of Ten Corticosteroids in Illegal Cosmetic Products by a Simple, Rapid, and High-Performance LC-MS/MS Method. NIH. [Link]

• USP 35 Official Monographs / Desoximetasone 2831. (2011). USP. [Link]

• Comparing HPLC and UPLC: Which Analytical Technique is Right for Your Lab?. Technology Networks. [Link]

• Cosmetic creams: Undeclared corticosteroids uncovered by LC/MS. (2015). Wiley Online Library. [Link]

• HPLC VS UPLC: THE EXTENT OF THE AREA IN ANALYTICAL CHEMISTRY. (2021). International Journal of Creative Research Thoughts. [Link]

• Development and Validation of RP-HPLC Method for Desoximetasone in Bulk and Cream Formulation. Semantic Scholar. [Link]

• Liquid chromatography/tandem mass spectrometry for simultaneous determination of undeclared corticosteroids in cosmetic creams. (2015). PubMed. [Link]

• Determination of 43 prohibited glucocorticoids in cosmetic products using a simultaneous LC-MS/MS method. Analytical Methods. [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 1,2-Dihydro Desoxymetasone

Version: 2.0 | Classification: High Potency Active Pharmaceutical Ingredient (HPAPI) Protocol

Executive Summary & Risk Context

1,2-Dihydro Desoxymetasone is a degradation product and structural analog of Desoximetasone, a potent fluorinated corticosteroid. In the absence of compound-specific toxicological data, scientific integrity dictates applying the Precautionary Principle.

We treat this substance as a Potent Compound (OEB 4 equivalent) . The primary risks are not acute lethality, but rather silent, cumulative systemic effects :

• Endocrine Disruption: Suppression of the Hypothalamic-Pituitary-Adrenal (HPA) axis.

• Reproductive Toxicity: Corticosteroids are known teratogens and reproductive hazards.[1]

• Dermal Absorption: As a lipophilic steroid, it readily penetrates intact skin.

Core Directive: PPE is your last line of defense. The primary defense must be engineering controls (isolators/fume hoods). This guide details the PPE required when those primary barriers are breached or during transfer operations.

PPE Selection Matrix: The "Zone of Risk" Approach

Do not use a "one size fits all" approach. Select PPE based on the energy imparted to the substance (potential for aerosolization).

Operation Profile	Risk Level	Respiratory Protection	Dermal Protection	Eye/Face Protection
Storage & Transport (Sealed containers, no manipulation)	Low	N95 (precautionary)	Single Nitrile Gloves (4 mil)	Safety Glasses with Side Shields
Solution Handling (Pipetting, HPLC prep, closed vials)	Moderate	N95 or P100 Half-Mask	Double Nitrile Gloves (Outer glove extended cuff)	Safety Goggles (Indirect Vented)
Solid Handling (Weighing, crushing, open transfer)	High (Critical)	PAPR (Powered Air Purifying Respirator) or N100	Double Gloving (tested to ASTM D6978) + Tyvek® Sleeves	Full Face Shield + Goggles
Spill Cleanup (>100 mg or liquid spill)	Emergency	Full-Face P100 Respirator	Chemotherapy-rated Gown + Double Gloves + Shoe Covers	Integrated into Full-Face Mask

The Self-Validating Gowning Protocol

The most critical failure point in PPE usage is doffing (removal). Contaminated outer surfaces often touch skin during removal. This protocol uses a "Layered Defense" logic to prevent this.

Phase A: Donning (Entry)

• Visual Check: Inspect Tyvek® suit for tears.

• Inner Glove: Don first pair of nitrile gloves. Tape cuffs to lab coat/suit sleeves (creates a sealed inner layer).

• Outer Suit: Don disposable gown (back-closing) or coverall.

• Outer Glove: Don second pair of gloves (different color than inner gloves to spot tears). Do not tape outer gloves (they must be removable).

• Respiratory Check: Perform positive/negative pressure seal check on respirator.

Phase B: Doffing (Exit) - The Critical Step

• Outer Glove Removal: Use the "Beak Method" (pinch outside of cuff, pull inside out). Never touch skin.

• Gown Removal: Unfasten at neck/waist. Peel gown away from neck, rolling the outside inward. The contaminated surface is now trapped inside the roll.

• Inner Glove Removal: Slide finger under the cuff against the wrist (clean side) and peel off.

• Wash: Immediate soap and water wash of hands and forearms.

Visualization: Logic & Workflow

Diagram 1: PPE Decision Logic Tree

This logic gate ensures researchers select the correct protection level based on the physical state of the steroid.

Caption: Decision logic for selecting PPE based on physical state and aerosolization risk. Red nodes indicate highest containment requirements.

Diagram 2: The "Roll-Down" Doffing Workflow

Visualizing the safe removal of contaminated gear to prevent secondary exposure.

Caption: The "Roll-Down" technique ensures contaminated exterior surfaces never touch the operator's skin or inner clothing.

Disposal & Deactivation

Improper disposal of corticosteroids leads to environmental bioaccumulation.

• Solid Waste: All gloves, wipes, and weighing boats contacting 1,2-Dihydro Desoxymetasone must be segregated into High Potency Pharmaceutical Waste containers (often yellow or purple bins, depending on region).

  • Method:High-Temperature Incineration (Must exceed 1000°C to destroy the steroid nucleus).

• Liquid Waste: Do not pour down the drain. Collect in a dedicated "Halogenated Organic" waste stream (due to the Fluorine atom in the structure).

• Deactivation: For surface cleaning, simple alcohol is insufficient. Use a surfactant-based cleaner followed by an oxidant (e.g., Sodium Hypochlorite 10%) to degrade the molecule, then rinse with water.

Emergency Response

• Inhalation: Move to fresh air immediately. Corticosteroids can cause bronchospasm in sensitized individuals.

• Skin Contact: Wash with soap and water for 15 minutes .[2] Do not use bleach on skin (it increases absorption).

• Eye Contact: Flush for 15 minutes. Seek ophthalmological evaluation (steroids can increase intraocular pressure).

References

• National Institute for Occupational Safety and Health (NIOSH). (2016). NIOSH List of Antineoplastic and Other Hazardous Drugs in Healthcare Settings. Centers for Disease Control and Prevention. [Link]

• SafeBridge Consultants. (n.d.). Occupational Health & Safety Control of Potent Compounds.[3][4] (Industry standard reference for OEB classification of corticosteroids).

• U.S. National Library of Medicine. (2023). Desoximetasone - PubChem Compound Summary. (Source for parent compound toxicity data). [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Hazardous Drugs - Controlling Occupational Exposure to Hazardous Drugs.[Link]

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